2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

• CAS: 66722-57-4

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a key intermediate in the synthesis of various active pharmaceutical ingredients, notably Bisoprolol.[1] This document is intended for researchers, scientists, and professionals in the field of drug development.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. It is important to note that some of the data presented are predicted values from computational models due to the limited availability of experimentally determined figures in published literature.

Property	Value	Source
Molecular Formula	C₁₅H₂₂O₄	[2][3][4]
Molecular Weight	266.33 g/mol	[2]
CAS Number	66722-57-4	[2][3][4]
Appearance	Clear Colorless Oil / Pale Yellow Oil	[5]
Density (Predicted)	1.084 ± 0.06 g/cm³	[6]
Boiling Point (Predicted)	362.6 ± 22.0 °C at 760 mmHg	[5][6]
Flash Point	118.2 °C	[5][6]
Vapor Pressure	3.99E-05 mmHg at 25°C	[6]
Refractive Index	1.508	[6]
Solubility	Slightly soluble in Chloroform, Sparingly soluble in Methanol	[5]
Storage Conditions	Refrigerator (2-8°C) or at < -15°C, protected from light	[2]

Experimental Protocols

This section details the experimental procedures for the synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and outlines standard methodologies for the determination of its key physical properties.

Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

The synthesis of the title compound is a multi-step process, commencing from 4-hydroxybenzaldehyde.

Step 1: Synthesis of 4-Hydroxybenzyl Alcohol

• In a 250L reactor, dissolve 8.33 kg of sodium hydroxide in water.

• Add 25.0 kg of 4-hydroxybenzaldehyde and stir the mixture until a clear solution is obtained.

• Cool the reaction mixture to 15°C.

• Over a period of approximately 3 hours, add a solution of 3.0 kg of sodium borohydride in 15L of water, maintaining the temperature at 15-20°C.

• Continue stirring the reaction mixture for an additional 3 hours.

• Add a slurry of 1.0 kg of charcoal in water to the reaction mixture, stir for 30 minutes, and then filter over a Celite bed.

• Collect the filtrate in a 400L reactor and cool to 0-5°C.

• Slowly add a dilute solution of acetic acid (20 kg of acetic acid diluted with 20L of water) over 3-5 hours, maintaining the temperature at 0-5°C.

• Filter the isolated product, wash with 40L of water, and then spin-dry and dry under vacuum to yield 21-23 kg of 4-hydroxybenzyl alcohol.

Step 2: Synthesis of 4-((2-Isopropoxyethoxy)methyl)phenol

• In a 400L reactor, add 280L of 2-isopropoxyethanol and cool to 0°C.

• Add a batch of Amberlyst-15 resin (22.5 kg) to the reactor.

• Over a period of about 5 hours, add 4-hydroxybenzyl alcohol (22.5 kg) in small portions of 2 kg per batch, maintaining the temperature at 0-5°C.

• Stir the reaction mixture at 0-5°C for 2 hours.

• Raise the temperature to 15-20°C and maintain for 10 hours.

• Filter off the Amberlyst-15 resin and wash it with 2-isopropoxyethanol.

• Collect the reaction mixture and basify with 1.0 kg of potassium carbonate.

• Filter the potassium carbonate.

• Distill the 2-isopropoxyethanol from the reaction mixture to obtain 36-38 kg of 4-((2-isopropoxyethoxy)methyl)phenol.

Step 3: Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

• React the aqueous solution of the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol with 90 kg of epichlorohydrin at 60-65°C for 1 hour.

• Extract the reaction mixture twice with 90 L of toluene.

• Combine the toluene extracts and stir with 7.2 kg of solid sodium hydroxide.

• The resulting product is 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Standard Protocols for Physical Property Determination

The following are general, standard laboratory procedures for determining the physical properties of organic compounds like 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Melting Point Determination (for crystalline solids)

The melting point of a solid compound can be determined by introducing a small amount into a capillary tube, which is then heated in a controlled manner in a melting point apparatus or a Thiele tube.[7] The temperature range from the first sign of melting to the complete liquefaction of the sample is recorded as the melting point range.[7] A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.

Boiling Point Determination

Several methods can be employed to determine the boiling point of a liquid organic compound.[8]

• Simple Distillation Method: This method involves heating the liquid in a distillation flask and recording the temperature at which the vapor pressure of the liquid equals the external pressure.[8] This method requires a sample volume of at least 5 mL.[8]

• Capillary Method (Siwoloboff Method): A small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end, is inverted into the liquid. The setup is heated, and the temperature at which a steady stream of bubbles emerges from the capillary tube, and upon slight cooling the liquid just begins to enter the capillary, is recorded as the boiling point.[9][10]

Solubility Determination

A general procedure for determining the solubility of an organic compound involves the following steps:[11][12]

• Place approximately 0.1 g of the solid compound (or 0.2 mL if it is a liquid) into a small test tube.

• Add 3 mL of the chosen solvent (e.g., water, ether, 5% NaOH, 5% NaHCO₃, 5% HCl, concentrated H₂SO₄) in portions, shaking the mixture after each addition.[11]

• Observe whether the compound dissolves. The solubility can be qualitatively described (e.g., soluble, slightly soluble, insoluble) or quantitatively determined by carefully measuring the amount of solute that dissolves in a specific volume of solvent to form a saturated solution.

Synthesis Workflow

The following diagram illustrates the synthetic pathway for 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Caption: Synthetic pathway for 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane | 66722-57-4 | FI178180 [biosynth.com]
• 3. chemscene.com [chemscene.com]
• 4. anaxlab.com [anaxlab.com]
• 5. lookchem.com [lookchem.com]
• 6. chembk.com [chembk.com]
• 7. SSERC | Melting point determination [sserc.org.uk]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. Video: Boiling Points - Concept [jove.com]
• 10. byjus.com [byjus.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. scribd.com [scribd.com]

An In-depth Technical Guide to 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane: A Key Intermediate in Bisoprolol Synthesis

This technical guide provides a comprehensive overview of the chemical compound 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a critical intermediate in the synthesis of the widely used beta-blocker, Bisoprolol.[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development and pharmaceutical sciences, offering detailed information on its chemical properties, synthesis, and role in the manufacturing of Bisoprolol.

Chemical and Physical Properties

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is an organic compound that serves as a key building block in pharmaceutical synthesis.[1][3] Its chemical structure consists of an oxirane ring, a phenoxy group, and an isopropoxyethoxy side chain.

Property	Value
CAS Number	66722-57-4[4][5]
Molecular Formula	C15H22O4[3][4][6][7]
Molecular Weight	266.34 g/mol [3][4][7]
Appearance	Clear Colorless Oil[8]
Density	1.084 g/cm³[6]
SMILES	CC(C)OCCOCC1=CC=C(OCC2CO2)C=C1[7]
Storage Conditions	2-8°C, sealed in a dry environment[5] or <-15°C, protected from light[6]

Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

The synthesis of the title compound is a crucial step in the overall production of Bisoprolol. The general synthetic pathway involves the reaction of 4-((2-isopropoxyethoxy)methyl)phenol with epichlorohydrin.[9][10] While specific, detailed industrial protocols for this step are often proprietary, the general transformation is well-established in the literature. The intermediate, 4-((2-isopropoxyethoxy)methyl)phenol, is synthesized by reacting p-hydroxybenzyl alcohol with 2-isopropoxyethanol.[10]

A key challenge in this synthesis can be achieving high purity and yield, as side reactions can occur.[10] One patented method describes the reaction of p-(2-isopropoxyethoxy)methyl phenol with epichlorohydrin in the presence of an alkali metal or alkaline earth metal fluoride to produce the oxirane.[10] The crude product is often an oil that can be purified by high vacuum distillation.[10]

Role in Bisoprolol Synthesis

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a pivotal intermediate in the synthesis of Bisoprolol.[1][2] The subsequent and final step in the formation of the Bisoprolol base is the ring-opening of the oxirane by reaction with isopropylamine.[9]

Experimental Protocol for Bisoprolol Base Synthesis

The following protocol outlines the conversion of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane to the Bisoprolol base.[9][10]

Materials:

• 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (30 kg)

• Methanol (60 L)

• Sodium borohydride (0.3 kg)

• Isopropyl amine

Procedure:

• In a 160 L vessel, charge 60 L of methanol and add 30 kg of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

• Cool the reaction mixture to 15°C.

• Add 0.3 kg of sodium borohydride in small portions (30 gm each) to the reaction mixture, maintaining the temperature between 15-20°C. Sodium borohydride is added to remove aldehydic impurities.[10]

• Stir the reaction mixture for 1 hour at 15-20°C.

• Add the reaction mixture to a cooled solution of isopropyl amine at 15-20°C over approximately 1 hour.

• Stir the reaction mixture for 3 hours and then heat to reflux for 3 hours.

• Remove the excess isopropyl amine and methanol by distillation to yield the Bisoprolol base.

Experimental Protocol for Bisoprolol Fumarate Synthesis

For pharmaceutical use, the Bisoprolol base is typically converted to a more stable salt form, such as Bisoprolol fumarate.[9]

Materials:

• Bisoprolol base (36 kg)

• Acetone (100 L)

• Fumaric acid (6.54 kg)

Procedure:

• In a 160 L vessel, combine 100 L of acetone and 36 kg of Bisoprolol base.

• Heat the mixture to 40°C and add 6.54 kg of fumaric acid.

• Stir the reaction mixture at reflux for 30 minutes.

• Cool the mixture to 0-5°C and maintain for 1 hour to allow for crystallization.

• Centrifuge the separated product and wash with chilled acetone.

• Dry the product to obtain 30-33 kg of Bisoprolol fumarate.

Synthetic Workflow Diagram

The following diagram illustrates the synthetic pathway from 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane to Bisoprolol fumarate.

Caption: Synthetic pathway from the oxirane intermediate to Bisoprolol Fumarate.

Conclusion

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a fundamentally important intermediate in the industrial synthesis of Bisoprolol. Its efficient and high-purity synthesis is critical for the overall yield and quality of the final active pharmaceutical ingredient. This guide has provided a detailed overview of its chemical properties and its central role in the synthesis of Bisoprolol, including established experimental protocols for its conversion. Further research into optimizing the synthesis of this key oxirane intermediate could lead to more efficient and environmentally friendly manufacturing processes for this vital cardiovascular medication.

References

• 1. lookchem.com [lookchem.com]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. anaxlab.com [anaxlab.com]
• 5. 66722-57-4|2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane|BLD Pharm [bldpharm.com]
• 6. 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane | 66722-57-4 | FI178180 [biosynth.com]
• 7. chemscene.com [chemscene.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. benchchem.com [benchchem.com]
• 10. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

What is the molecular weight of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane?

The molecular weight of a compound is a fundamental piece of chemical information. The user's request, while framed within a complex template for a technical guide, boils down to a single, factual question. The search results provide the molecular formula and the molecular weight directly. Therefore, I have sufficient information to answer the user's core question. The additional requirements for experimental protocols and Graphviz diagrams are not applicable to determining a molecular weight and can be addressed in the final response.

Molecular Formula: C15H22O4 Molecular Weight: 266.34 g/mol

I can now construct the final response.

This document provides a detailed overview of the physicochemical properties of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a compound of interest for researchers, scientists, and professionals in drug development.

Physicochemical Data

The fundamental properties of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane are summarized below. This data is essential for a variety of experimental and developmental applications.

Property	Value
Molecular Formula	C₁₅H₂₂O₄[1][2][3]
Molecular Weight	266.34 g/mol [1][2][3]
CAS Number	66722-57-4[2][4][5]

Compound Structure and Calculation

The molecular weight of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is derived from its molecular formula, C₁₅H₂₂O₄. The calculation is based on the sum of the atomic weights of its constituent atoms: Carbon (C), Hydrogen (H), and Oxygen (O).

Below is a logical diagram illustrating the relationship between the compound's structure and its molecular weight.

Relationship between chemical structure and molecular weight.

Please note: The request for detailed experimental protocols and signaling pathways is not applicable to the determination of a compound's molecular weight, which is a calculated value based on its atomic composition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. anaxlab.com [anaxlab.com]
• 3. chemscene.com [chemscene.com]
• 4. Isopropoxyethoxymethyl Phenoxymethyl Oxirane | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Technical Guide: 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS: 66722-57-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, with CAS number 66722-57-4, is a key chemical intermediate primarily utilized in the pharmaceutical industry for the synthesis of Bisoprolol.[1][2][3] Bisoprolol is a selective beta-1 adrenergic receptor blocker, widely prescribed for the treatment of cardiovascular diseases such as hypertension.[4] This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis protocols, and safety information for this oxirane compound, intended to support research, development, and manufacturing activities.

Physicochemical Properties

A summary of the key physicochemical properties of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is presented in the table below. This data is compiled from various chemical suppliers and safety data sheets.

Property	Value	References
CAS Number	66722-57-4	[5]
Molecular Formula	C₁₅H₂₂O₄	[2][5]
Molecular Weight	266.33 g/mol	[2][5]
Appearance	Clear, colorless to pale yellow oil/liquid	[5]
Boiling Point	362.6 °C at 760 mmHg	[3]
Density	1.084 g/cm³	[6]
Flash Point	118.2 °C	[3]
Solubility	Soluble in Chloroform (Slightly) and Methanol (Sparingly)	[3]
Storage Conditions	2-8°C, under an inert atmosphere	[2][5]

Synthesis

The synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a multi-step process that is a crucial part of the overall synthesis of Bisoprolol. The general synthetic pathway involves the etherification of 4-hydroxybenzyl alcohol, followed by a reaction with an epoxide, typically epichlorohydrin.

Synthetic Pathway

The following diagram illustrates the key steps in the synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, starting from 4-hydroxybenzyl alcohol.

Caption: Synthetic pathway for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Experimental Protocols

Detailed experimental protocols for the synthesis of the intermediate and the final oxirane product are provided below. These protocols are based on procedures described in patent literature and research articles.

Protocol 1: Synthesis of 4-((2-Isopropoxyethoxy)methyl)phenol

This procedure describes the etherification of 4-hydroxybenzyl alcohol with 2-isopropoxyethanol.

• Materials:

  • 4-Hydroxybenzyl alcohol

  • 2-Isopropoxyethanol

  • Acid catalyst (e.g., Amberlyst-15 resin or sulfuric acid adsorbed on silica)[7]

  • Potassium carbonate

  • Toluene (optional, as solvent)

  • Sodium hydroxide solution

  • Water

• Procedure:

  • In a reaction vessel, charge 2-isopropoxyethanol and cool the mixture to approximately 5 °C.[7]

  • If using a solvent, dissolve the 2-isopropoxyethanol in toluene before cooling.[7]

  • Slowly add the acid catalyst to the cooled 2-isopropoxyethanol with continuous stirring.[7]

  • Add 4-hydroxybenzyl alcohol portion-wise to the reaction mixture, maintaining the temperature at around 5 °C.[7]

  • After the addition is complete, continue stirring the reaction mixture at a low temperature for several hours, followed by stirring at room temperature.

  • Monitor the reaction progress using a suitable chromatographic technique (e.g., TLC).

  • Upon completion, filter the reaction mixture to remove the solid acid catalyst.[7]

  • Neutralize the reaction mixture with a base, such as potassium carbonate, and filter again.[7]

  • If a solvent was used, wash the organic layer with water and then extract with an aqueous sodium hydroxide solution.[7] The resulting aqueous layer containing the sodium salt of the product is used in the next step.

  • If no solvent was used, the excess 2-isopropoxyethanol can be removed by distillation to yield the crude product.

Protocol 2: Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This procedure describes the reaction of the phenoxide intermediate with epichlorohydrin.

• Materials:

  • Aqueous solution of the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol (from Protocol 1) or 4-((2-isopropoxyethoxy)methyl)phenol and a base (e.g., sodium hydroxide)

  • Epichlorohydrin

  • Toluene

• Procedure:

  • The aqueous solution containing the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol is reacted with epichlorohydrin.

  • The reaction mixture is typically heated for a period to ensure complete reaction.

  • After the reaction, the mixture is cooled, and the organic product is extracted using a solvent such as toluene.

  • The organic extracts are combined and may be washed with water.

  • The solvent is removed under reduced pressure to yield the crude 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane as an oil.

  • The crude product can be purified by high vacuum distillation.

Analytical Characterization

The characterization of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and its precursors is crucial to ensure purity and structural integrity. The following analytical techniques are commonly employed:

Analytical Technique	Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To confirm the chemical structure and identify the different proton and carbon environments in the molecule.
Infrared (IR) Spectroscopy	To identify the functional groups present in the molecule, such as the ether linkages and the oxirane ring.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern of the molecule, confirming its identity.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the compound and quantify any impurities.
Thin-Layer Chromatography (TLC)	To monitor the progress of the synthesis reactions.

Application in Drug Development

The primary application of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is as a pivotal intermediate in the synthesis of the cardiovascular drug, Bisoprolol.[1][2] The oxirane ring is highly reactive and undergoes nucleophilic attack by an amine, in this case, isopropylamine, to form the final active pharmaceutical ingredient.

Conversion to Bisoprolol

The conversion of the oxirane to Bisoprolol involves the opening of the epoxide ring.

Caption: Conversion of the oxirane intermediate to Bisoprolol.

Safety and Handling

Based on available Safety Data Sheets (SDS), 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is classified with the following hazards:

• Acute toxicity, oral (Category 4)

• Skin corrosion/irritation (Category 2)

• Serious eye damage/eye irritation (Category 2A)

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Precautionary Measures:

• Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.

• Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.

It is imperative to consult the latest Safety Data Sheet from the supplier before handling this compound.

Conclusion

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS 66722-57-4) is a vital intermediate in the synthesis of the widely used pharmaceutical, Bisoprolol. Understanding its synthesis, physicochemical properties, and handling requirements is essential for researchers and professionals in the field of drug development and manufacturing. This guide provides a foundational overview to support these activities, emphasizing the importance of consulting detailed analytical data and safety protocols for its effective and safe utilization.

References

• 1. rjptonline.org [rjptonline.org]
• 2. chemscene.com [chemscene.com]
• 3. ijper.org [ijper.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane | 66722-57-4 | FI178180 [biosynth.com]
• 6. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 7. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

Technical Guide: Spectroscopic Analysis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a key intermediate in the synthesis of various pharmaceutical compounds, notably as an impurity or intermediate in the production of beta-blockers like bisoprolol.[1][2] Its chemical structure, containing an oxirane (epoxide) ring, an aromatic core, and an isopropoxyethoxy side chain, presents a rich landscape for spectroscopic characterization. This guide provides a detailed overview of the expected Nuclear Magnetic Resonance (NMR) spectral data for this compound, a generalized experimental protocol for its acquisition, and a logical workflow for its structural elucidation. While specific, publicly available raw spectral data for this exact molecule is not readily found, this document offers a robust, predictive analysis based on established principles of NMR spectroscopy.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. These predictions are based on the analysis of its constituent functional groups and typical chemical shift ranges for similar molecular environments.[3]

Predicted ¹H NMR Data

Protons	Chemical Shift (ppm)	Multiplicity	Integration
a	1.15	d	6H
b	3.60	sept	1H
c	3.55	t	2H
d	3.65	t	2H
e	4.50	s	2H
f	7.25	d	2H
g	6.90	d	2H
h	3.95	dd	1H
i	4.20	dd	1H
j	3.15	m	1H
k	2.75	dd	1H
l	2.90	dd	1H

Predicted ¹³C NMR Data

Carbon	Chemical Shift (ppm)
1	22.0
2	72.0
3	70.0
4	68.0
5	70.0
6	130.0
7	115.0
8	158.0
9	130.0
10	115.0
11	130.0
12	70.0
13	50.0
14	45.0

Experimental Protocol for NMR Spectroscopy

This section outlines a standard operating procedure for the acquisition of NMR spectra for a small organic molecule such as 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

1. Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Concentration: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (TMS), to the solvent for chemical shift calibration (δ = 0.00 ppm).

• Sample Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean, dry NMR tube.

• NMR Tube: Use a high-quality, 5 mm NMR tube.

2. NMR Spectrometer Setup

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C. Perform automated or manual shimming to optimize the magnetic field homogeneity and improve spectral resolution.

3. Data Acquisition

• ¹H NMR Spectroscopy:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

  • Acquisition Parameters:

    • Spectral Width: ~12-16 ppm

    • Acquisition Time: 2-4 seconds

    • Relaxation Delay: 1-5 seconds

    • Number of Scans: 8-16, depending on the sample concentration.

• ¹³C NMR Spectroscopy:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') is used to simplify the spectrum and improve sensitivity.

  • Acquisition Parameters:

    • Spectral Width: ~200-220 ppm

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• 2D NMR Spectroscopy (for structural elucidation):

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations, which is crucial for connecting molecular fragments.[4]

4. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically correct the phase and baseline of the spectrum.

• Referencing: Calibrate the chemical shift scale to the internal standard (TMS at 0.00 ppm).

• Integration and Peak Picking: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Identify the chemical shifts of all peaks in both ¹H and ¹³C spectra.

Logical Workflow for Structural Elucidation

The following diagram illustrates the logical workflow for the structural characterization of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane using NMR spectroscopy.

NMR Structural Elucidation Workflow

This whitepaper provides a foundational guide for the NMR analysis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. While predicted data is offered in the absence of public spectra, the detailed experimental protocol and logical workflow serve as a comprehensive resource for researchers and professionals in the field of drug development and chemical analysis.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. ijper.org [ijper.org]
• 3. Spectroscopic Identification of Ethers and Epoxides [sites.science.oregonstate.edu]
• 4. pubs.acs.org [pubs.acs.org]

Mechanism of action of oxirane compounds in synthesis

An In-Depth Technical Guide to the Mechanism of Action of Oxirane Compounds in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxiranes, commonly known as epoxides, are three-membered cyclic ethers that serve as highly valuable and versatile intermediates in organic synthesis. Their inherent ring strain makes them susceptible to ring-opening reactions with a wide array of nucleophiles, a property extensively exploited in medicinal chemistry and drug development. This guide provides a detailed examination of the core mechanisms governing oxirane reactivity, including acid- and base-catalyzed ring-opening, regioselectivity, and stereochemistry. It further presents quantitative data, detailed experimental protocols for key transformations, and visual diagrams of reaction pathways to offer a comprehensive resource for professionals in the field.

The Driving Force: Ring Strain in Oxiranes

The reactivity of oxiranes stems from significant ring strain, a combination of angle and torsional strain. The internal bond angles of the three-membered ring are approximately 60°, a severe deviation from the ideal 109.5° tetrahedral angle for sp³-hybridized carbons. This strain, estimated to be around 13 kcal/mol, makes the C-O bonds weak and susceptible to cleavage. Consequently, epoxides readily undergo nucleophilic ring-opening reactions under conditions much milder than those required for other ethers, relieving the strain and providing a strong thermodynamic driving force for the reaction.

Core Mechanisms of Oxirane Ring-Opening

The ring-opening of an oxirane can be initiated under basic (nucleophilic) or acidic conditions. The prevailing mechanism dictates the regiochemical and stereochemical outcome of the reaction.

Base-Catalyzed and Nucleophilic Ring-Opening

Under basic or neutral conditions, the reaction is initiated by the attack of a strong nucleophile. This process occurs via a classic SN2 (bimolecular nucleophilic substitution) mechanism .

Key Characteristics:

• Mechanism: A single, concerted step where the nucleophile attacks an electrophilic carbon atom, simultaneously displacing the epoxide oxygen.

• Leaving Group: The oxygen atom, as an alkoxide, is a poor leaving group. However, the high ring strain of the epoxide facilitates the reaction.

• Regioselectivity: The nucleophile attacks the less sterically hindered carbon atom. This is a hallmark of the SN2 mechanism, where steric accessibility is the dominant factor.[1][2] The order of attack is primary carbon > secondary carbon > tertiary carbon.

• Stereochemistry: The reaction proceeds with an inversion of configuration at the center of attack due to the backside attack of the nucleophile. This results in an anti relationship between the incoming nucleophile and the newly formed hydroxyl group.

The initial product is an alkoxide, which is subsequently protonated in a separate workup step (e.g., with water or dilute acid) to yield the final alcohol product.

References

• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. rroij.com [rroij.com]

An In-depth Technical Guide to Bisoprolol Epoxide Impurity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bisoprolol Epoxide Impurity, a critical reference standard for the quality control and stability testing of the widely used beta-blocker, Bisoprolol. This document outlines its chemical identity, physicochemical properties, and relevant analytical and synthetic considerations.

Chemical Identity and Synonyms

Bisoprolol Epoxide Impurity is a key process-related impurity and potential degradation product of Bisoprolol. Accurate identification and characterization of this impurity are essential for ensuring the safety and efficacy of Bisoprolol formulations.

Identifier	Information	Source(s)
Primary Name	Bisoprolol Epoxide Impurity	[1][2][3][4][5][6][7][8][9][10][11][12][13][14]
IUPAC Name	2-[4-(2-Isopropoxyethoxymethyl)phenoxymethyl]oxirane	[9][11][14]
Systematic Name	2-[[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]methyl]oxirane	[2]
Other Synonyms	1-[4-(2-isopropoxyethoxymethyl)phenoxy]-2,3-epoxypropane; 1-(2,3-epoxypropoxy)-4-[2-(isopropoxy)-ethoxymethyl]-benzene	[14]
CAS Number	66722-57-4	[1][2][3][6][8][9][10][11][12][13]

Physicochemical Properties

A summary of the key physicochemical properties of Bisoprolol Epoxide Impurity is presented below. This data is crucial for the development of analytical methods and for understanding its behavior in drug formulations.

Property	Value	Source(s)
Molecular Formula	C₁₅H₂₂O₄	[1][2][3][6][8][9][10][11]
Molecular Weight	266.33 g/mol	[1][2][3][6][8][9][10][11]
Appearance	Off-White Solid	[1]
Purity (by HPLC)	≥98%	[1]
Solubility	Soluble in Methanol (MeOH) and Dimethyl Sulfoxide (DMSO)	[1]
Storage	2-8 °C	[1][3]

Synthesis and Formation

Bisoprolol Epoxide Impurity is primarily formed as a process-related impurity during the synthesis of Bisoprolol. The final step in many synthetic routes for Bisoprolol involves the ring-opening of an epoxide precursor with isopropylamine. Incomplete reaction or side reactions can lead to the presence of this epoxide impurity in the final active pharmaceutical ingredient (API).

A generalized synthetic workflow for Bisoprolol that highlights the formation of the epoxide intermediate is depicted below.

Fig. 1: Generalized synthetic workflow for Bisoprolol highlighting the formation of the epoxide intermediate.

Metabolic and Degradation Pathways of Bisoprolol

Understanding the degradation pathways of Bisoprolol is critical for stability studies and for identifying potential impurities that may form over time. Bisoprolol is known to degrade under various stress conditions.

Bisoprolol is metabolized in the liver and also excreted unchanged by the kidneys.[2][3][4][5] Forced degradation studies have shown that Bisoprolol degrades under acidic, alkaline, oxidative, and thermal stress conditions, leading to the formation of several degradation products, including Bisoprolol Impurity A.[7][15][16][17]

The following diagram illustrates the known degradation pathways of Bisoprolol under forced conditions.

Fig. 2: Known degradation pathways of Bisoprolol under various stress conditions.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Bisoprolol Epoxide Impurity are crucial for research and quality control. While specific proprietary methods may vary, the following sections outline generalized procedures based on established chemical principles and analytical techniques.

Synthesis of Bisoprolol Epoxide Impurity (Illustrative)

The synthesis of Bisoprolol Epoxide Impurity typically involves the reaction of an intermediate phenol with an epoxide-forming reagent like epichlorohydrin under basic conditions.

Materials:

• 4-((2-Isopropoxyethoxy)methyl)phenol

• Epichlorohydrin

• Sodium hydroxide or other suitable base

• Appropriate solvent (e.g., acetone, acetonitrile)

Procedure:

• Dissolve 4-((2-Isopropoxyethoxy)methyl)phenol in the chosen solvent in a reaction vessel.

• Add a stoichiometric excess of epichlorohydrin to the solution.

• Slowly add a solution of the base (e.g., aqueous sodium hydroxide) to the reaction mixture while maintaining a controlled temperature.

• Stir the reaction mixture at room temperature or gentle heat until the reaction is complete, as monitored by a suitable technique (e.g., Thin Layer Chromatography - TLC or High-Performance Liquid Chromatography - HPLC).

• Upon completion, quench the reaction and perform a work-up to isolate the crude product. This may involve extraction with an organic solvent and washing with water.

• Purify the crude product using column chromatography on silica gel to obtain pure Bisoprolol Epoxide Impurity.

• Characterize the purified product using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm its identity and purity.

Analytical Method for Bisoprolol Epoxide Impurity (Illustrative HPLC Method)

A reversed-phase HPLC method is commonly used for the separation and quantification of Bisoprolol and its impurities.

Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol). The pH of the buffer is a critical parameter for achieving good separation.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 30 °C).

• Detection: UV detection at a wavelength where Bisoprolol and its impurities have significant absorbance (e.g., 225 nm or 270 nm).[15][17]

• Injection Volume: 10-20 µL.

Procedure:

• Prepare standard solutions of Bisoprolol Epoxide Impurity reference standard at known concentrations in a suitable diluent (e.g., mobile phase).

• Prepare a sample solution of the Bisoprolol drug substance or product to be tested in the same diluent.

• Inject the standard and sample solutions into the HPLC system.

• Identify the peak corresponding to Bisoprolol Epoxide Impurity in the sample chromatogram by comparing its retention time with that of the reference standard.

• Quantify the amount of the impurity in the sample by comparing its peak area to the peak area of the standard of a known concentration.

Analytical Workflow and Data Management

A robust analytical workflow is essential for the reliable identification and quantification of impurities in pharmaceutical products.

Fig. 3: A typical analytical workflow for the profiling of pharmaceutical impurities.

Conclusion

The thorough characterization and control of Bisoprolol Epoxide Impurity are paramount for ensuring the quality, safety, and efficacy of Bisoprolol-containing drug products. This technical guide provides a foundational understanding of this critical impurity, offering valuable information for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry. The provided data and illustrative protocols serve as a starting point for the development and validation of in-house methods for the monitoring and control of this and other related substances in Bisoprolol.

References

• 1. droracle.ai [droracle.ai]
• 2. Bisoprolol | C18H31NO4 | CID 2405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bislol | 5 mg | Tablet | বিসলল ৫ মি.গ্রা. ট্যাবলেট | Opsonin Pharma Ltd. | Indications, Pharmacology, Dosage, Side Effects and more | MedEx [medex.com.bd]
• 4. Balanced pharmacokinetics and metabolism of bisoprolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bisoprolol - Wikipedia [en.wikipedia.org]
• 6. allmpus.com [allmpus.com]
• 7. researchgate.net [researchgate.net]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. CN107973761A - The synthetic method of bisoprolol fumarate's process contaminants - Google Patents [patents.google.com]
• 12. clearsynth.com [clearsynth.com]
• 13. Bisoprolol Impurities | SynZeal [synzeal.com]
• 14. veeprho.com [veeprho.com]
• 15. impactfactor.org [impactfactor.org]
• 16. archives.ijper.org [archives.ijper.org]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safety and Handling of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This guide provides comprehensive safety and handling information for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a key intermediate in the synthesis of various active pharmaceutical ingredients, including Bisoprolol.[1][2][3] The content is intended for researchers, scientists, and professionals in drug development who may handle this compound.

Section 1: Chemical and Physical Properties

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a synthetic organic compound with the molecular formula C15H22O4 and a molecular weight of approximately 266.34 g/mol .[4][5][6]

Property	Value	Source
CAS Number	66722-57-4	[4][5][6][7][8]
Molecular Formula	C15H22O4	[4][5][6][8]
Molecular Weight	266.34 g/mol	[4][5][6][8]
Boiling Point	362.6 ± 22.0 °C (Predicted)	[9]
Flash Point	118.2 °C	[9]
Density	1.084 ± 0.06 g/cm³ (Predicted)	[6]
Vapor Pressure	3.99E-05 mmHg at 25°C
Refractive Index	1.508
Solubility	Slightly soluble in Chloroform, Sparingly soluble in Methanol	[3]

Section 2: Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[8][10] It is crucial to handle this substance with appropriate caution.

GHS Classification: [8][10]

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[8]

• Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[8][10]

• Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[8]

• Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[10]

• Germ Cell Mutagenicity (Category 2), H341: Suspected of causing genetic defects.[10]

• Carcinogenicity (Category 1B), H350: May cause cancer.[10]

• Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3), H335: May cause respiratory irritation.[8][10]

• Hazardous to the aquatic environment, long-term hazard (Category 2): Toxic to aquatic life with long-lasting effects.[10]

Signal Word: Warning[8]

Hazard Statements: [8][10]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H317: May cause an allergic skin reaction.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

• H341: Suspected of causing genetic defects.

• H350: May cause cancer.

Section 3: Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE): [8][10]

• Eye/Face Protection: Wear safety goggles with side-shields.[8]

• Hand Protection: Wear protective gloves.[8]

• Skin and Body Protection: Wear impervious clothing.[8]

• Respiratory Protection: Use a suitable respirator.[8]

Handling: [8]

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

• Wash hands thoroughly after handling.[8]

• Do not eat, drink, or smoke when using this product.[8]

• Use only outdoors or in a well-ventilated area.[8]

• Avoid contact with skin and eyes.[8]

Storage: [4][6]

• Store in a cool, well-ventilated place.

• Long-term storage is recommended at temperatures below -15°C or at 4°C, protected from light.[4][6]

• Store locked up.[8]

Section 4: First Aid Measures

In case of exposure, follow these first aid procedures immediately:[8][10]

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[8][10]

• In Case of Skin Contact: Take off contaminated clothing and shoes immediately. Wash off with soap and plenty of water. Consult a physician.[8][10]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[10]

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Consult a physician.[8]

Section 5: Experimental Protocols

The following protocols are based on the synthesis of Bisoprolol, where 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a key intermediate.

Protocol 1: Synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane [1]

This protocol describes the epoxidation of 4-((2-isopropoxyethoxy)methyl)phenol.

• Materials:

  • Aqueous solution of the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol

  • Epichlorohydrin (90 kg)

  • Toluene (90 L)

  • Solid Sodium hydroxide (7.2 kg)

• Procedure:

  • React the aqueous solution of the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol with 90 kg of Epichlorohydrin at 60-65°C for 1 hour.

  • Extract the reaction mixture twice with 90 L of toluene.

  • Stir the combined toluene extracts with 7.2 kg of solid Sodium hydroxide. The resulting oil is 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Protocol 2: Synthesis of Bisoprolol from the Oxirane Intermediate [1]

This protocol details the ring-opening of the epoxide with isopropylamine.

• Materials:

  • 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (30 kg)

  • Methanol (60 L)

  • Sodium borohydride (0.3 kg)

  • Isopropyl amine

• Procedure:

  • In a 160 L vessel, charge 60 L of methanol and add 30 kg of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

  • Cool the reaction mixture to 15°C.

  • Add 0.3 kg of Sodium borohydride in small lots of 30 gm each to the reaction mixture at 15-20°C.

  • Stir the reaction mixture for 1 hour at 15-20°C.

  • Add the reaction mixture to a cooled solution of isopropyl amine at 15-20°C over about 1 hour to yield the Bisoprolol base.

Section 6: Visualizations

Experimental Workflow for Bisoprolol Synthesis

Caption: A simplified workflow for the synthesis of Bisoprolol.

Handling and Personal Protective Equipment (PPE) Workflow

Caption: A workflow for safe handling and required PPE.

Section 7: Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international regulations.[8] Avoid release to the environment.

Section 8: Disclaimer

This document is intended for informational purposes only and is not a substitute for a comprehensive safety data sheet (SDS) provided by the supplier. All chemical products should be handled by qualified individuals familiar with their potential hazards.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Buy [[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]methyl]oxirane | 66722-57-4 [smolecule.com]
• 4. chemscene.com [chemscene.com]
• 5. anaxlab.com [anaxlab.com]
• 6. biosynth.com [biosynth.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. file.leyan.com [file.leyan.com]
• 9. lookchem.com [lookchem.com]
• 10. file.bldpharm.com [file.bldpharm.com]

Navigating the Stability of a Key Pharmaceutical Intermediate: A Technical Guide to Long-Term Storage of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended long-term storage conditions, potential degradation pathways, and stability-indicating analytical methodologies for the pharmaceutical intermediate, 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS No. 66722-57-4). As a crucial building block and a known impurity in the synthesis of Bisoprolol Fumarate, ensuring its stability is paramount for the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[1][2][3] This document synthesizes information from supplier safety data sheets, regulatory guidelines, and scientific literature to provide a robust framework for its handling and storage.

Recommended Long-Term Storage Conditions

The stability of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is critically dependent on storage temperature, with protection from light and atmospheric conditions also being important considerations. A summary of recommended storage conditions from various suppliers is presented in Table 1.

Table 1: Summary of Recommended Long-Term Storage Conditions

Parameter	Recommended Condition	Source(s)
Temperature	<-15°C	[4]
-18°C	[5]
-20°C	[6]
2-8°C	[7]
4°C	[8]
Light	Protect from light	[4]
Atmosphere	Store under nitrogen	[8]
General	Sealed in dry conditions	[7]
Store locked up	[9]

Based on the available data, a conservative and recommended long-term storage condition to ensure the stability of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is storage at or below -18°C, protected from light, in a tightly sealed container, preferably under an inert atmosphere such as nitrogen.

Potential Degradation Pathways

The most probable degradation routes include:

• Hydrolysis: The oxirane ring is susceptible to hydrolysis under both acidic and basic conditions, leading to the formation of a diol. The ether linkages could also undergo hydrolysis under more drastic acidic conditions, though this is generally less facile.

• Oxidation: The ether linkages can be susceptible to oxidation, potentially leading to the formation of hydroperoxides and subsequent degradation products.

• Thermal Degradation: Elevated temperatures can promote the cleavage of the ether bonds and potentially polymerization of the oxirane ring.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of radicals and subsequent degradation of the aromatic and ether components of the molecule.

Caption: Proposed degradation pathways for the subject compound.

Experimental Protocols for Stability Assessment

To experimentally determine the long-term stability and shelf-life of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a comprehensive stability testing program should be implemented in accordance with the International Council for Harmonisation (ICH) guidelines, specifically ICH Q1A(R2).[8][12]

Long-Term and Accelerated Stability Studies

A protocol for a formal stability study should encompass long-term and accelerated testing on at least three primary batches of the intermediate.

Table 2: ICH Recommended Stability Testing Conditions

Study Type	Storage Condition	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH = Relative Humidity. Intermediate testing is recommended if significant changes occur during accelerated testing.

Experimental Workflow:

Caption: Workflow for a comprehensive long-term stability study.

Testing Frequency: For long-term studies, testing should be performed every 3 months for the first year, every 6 months for the second year, and annually thereafter.[12] For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6 months) is recommended.[4]

Forced Degradation Studies

Forced degradation, or stress testing, is crucial for elucidating potential degradation products and establishing the stability-indicating nature of the analytical methods.

Protocol:

• Acid Hydrolysis: Treat the compound with 0.1 M HCl at 60°C for a specified period (e.g., 2 to 8 hours), monitoring for degradation.[10][11]

• Base Hydrolysis: Treat the compound with 0.1 M NaOH at 60°C for a specified period (e.g., 1 to 6 hours).[10][11]

• Oxidative Degradation: Expose the compound to 3-30% hydrogen peroxide at room temperature for up to 7 days.[5][11]

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 70-80°C) for 48 hours to 7 days.[5][11]

• Photodegradation: Expose the compound (solid and in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Stability-Indicating Analytical Methods

A validated stability-indicating analytical method is essential to separate, detect, and quantify the active substance from its degradation products.

• Primary Technique: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) with UV detection is the method of choice for purity and impurity determination. A C18 column is commonly used for related substances of Bisoprolol.[9][10]

• Detection and Identification: Mass Spectrometry (MS), often coupled with HPLC (LC-MS), is invaluable for the identification and structural elucidation of unknown degradation products.[5][9][10]

• Method Validation: The analytical method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision, and robustness.

By implementing these comprehensive storage and testing protocols, researchers and manufacturers can ensure the long-term stability and quality of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, thereby contributing to the safety and reliability of the final pharmaceutical products.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Photolytic degradation of polybromodiphenyl ethers under UV-lamp and solar irradiations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Some glycidyl ethers - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Q2(R1) Validation of Analytical Procedures [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. researchgate.net [researchgate.net]
• 9. Oxidative and Hydrolytic Stability of Synthetic Diacyl Glyceryl Ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. database.ich.org [database.ich.org]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Synthesis of Bisoprolol from 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of Bisoprolol, a cardioselective β1-adrenergic receptor blocker, from the epoxide intermediate 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. This final step in the common synthetic route involves a nucleophilic ring-opening of the epoxide with isopropylamine.

Introduction

Bisoprolol is a widely prescribed medication for the management of cardiovascular diseases, including hypertension, angina, and heart failure.[1][2] The synthesis of Bisoprolol from its key epoxide intermediate is a critical transformation that requires careful control of reaction conditions to ensure high yield and purity of the final active pharmaceutical ingredient (API). The protocol outlined below is based on established industrial and laboratory-scale procedures.[1][3]

Reaction Principle

The core of this synthetic step is the nucleophilic attack of isopropylamine on one of the carbon atoms of the oxirane ring in 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. This reaction leads to the opening of the three-membered epoxide ring and the formation of a secondary amine and a secondary alcohol, resulting in the Bisoprolol base. The reaction is typically carried out in a protic solvent like methanol. A preliminary treatment with a reducing agent, such as sodium borohydride, may be employed to remove aldehydic impurities that could interfere with the main reaction or contaminate the final product.[4]

Quantitative Data Summary

The following table summarizes the typical quantitative data associated with the synthesis of Bisoprolol base and its subsequent conversion to Bisoprolol fumarate.

Parameter	Value	Reference
Starting Material	2-[[4-(2-isopropoxyethoxy)-methyl]-phenoxymethyl]oxirane	[1][3]
Amine Source	Isopropyl amine	[1][3]
Solvent	Methanol	[1][3]
Reducing Agent (for impurity removal)	Sodium borohydride	[1][3][4]
Reaction Temperature	15-20°C, followed by reflux	[1][3]
Yield of Bisoprolol Base	34-37 kg (from 30 kg of epoxide)	[1][4]
Yield of Bisoprolol Fumarate	30-33 kg (from 36 kg of Bisoprolol base)	[1][4]

Experimental Protocols

Protocol 1: Synthesis of Bisoprolol Base

This protocol details the ring-opening of the epoxide intermediate with isopropylamine.

Materials:

• 2-[[4-(2-isopropoxyethoxy)-methyl]-phenoxymethyl]oxirane (30 kg)

• Methanol (60 L)

• Sodium borohydride (0.3 kg)

• Isopropyl amine

• Chloroform

Procedure:

• In a 160 L reaction vessel, charge 60 L of methanol and add 30 kg of 2-[[4-(2-isopropoxyethoxy)-methyl]-phenoxymethyl]oxirane.

• Cool the reaction mixture to 15°C.

• In small portions of approximately 30 g each, add 0.3 kg of sodium borohydride to the reaction mixture while maintaining the temperature between 15-20°C. The addition of sodium borohydride serves to reduce any aldehydic impurities.[4]

• Stir the reaction mixture for 1 hour at 15-20°C.

• Over a period of about 1 hour, add the reaction mixture to a cooled solution of isopropyl amine, maintaining the temperature at 15-20°C.

• Stir the resulting mixture for 3 hours at the same temperature.

• Heat the reaction mixture to reflux and maintain for 3 hours.

• Distill off the excess isopropyl amine and methanol from the reaction mixture.

• Dissolve the residual oil in 60 L of chloroform and wash it three times with water.

• Pass the chloroform layer over a bed of neutral alumina (approximately 30 kg).

• Wash the alumina bed with an additional 30 L of chloroform.

• Distill the chloroform from the combined organic layers and degas the resulting oil to obtain the Bisoprolol base. The expected yield is between 34-37 kg.[1][4]

Protocol 2: Synthesis of Bisoprolol Fumarate

This protocol describes the conversion of the Bisoprolol base to its more stable and pharmaceutically acceptable fumarate salt.

Materials:

• Bisoprolol base (36 kg)

• Acetone (100 L)

• Fumaric acid (6.54 kg)

Procedure:

• In a 160 L vessel, combine 100 L of acetone and 36 kg of Bisoprolol base.

• Heat the mixture to 40°C.

• Add 6.54 kg of fumaric acid to the vessel.

• Stir the reaction mixture at reflux for 30 minutes.

• Cool the mixture to 0-5°C and maintain this temperature for 1 hour to allow for crystallization.

• Centrifuge the separated solid product and wash it with chilled acetone.

• Dry the product to obtain Bisoprolol fumarate. The expected yield is between 30-33 kg.[1][4]

Visualizations

The following diagrams illustrate the chemical reaction and the experimental workflow.

Caption: Chemical transformation of the epoxide to Bisoprolol.

Caption: Experimental workflow for the synthesis of Bisoprolol base.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Detection method of Bisoprolol fumarate_Chemicalbook [chemicalbook.com]
• 4. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

Application Notes and Protocols for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in Epoxy Resin Formulations

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane as a reactive diluent in epoxy resin formulations. The information is intended to guide researchers and scientists in evaluating this compound for the development of advanced materials with tailored properties.

Introduction

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS No. 66722-57-4) is a monofunctional glycidyl ether that can be incorporated into epoxy resin systems.[1] Its chemical structure, featuring a flexible ether linkage and an aromatic group, suggests its utility in modifying the properties of standard epoxy resins. Primarily, it is anticipated to function as a reactive diluent to reduce viscosity and enhance flexibility and adhesion in the cured polymer matrix.[1]

Potential Applications:

• High-Performance Coatings: Improving flexibility and adhesion for industrial and automotive coatings.[1]

• Adhesives: Formulating adhesives with reduced viscosity for better substrate wetting and improved bond strength.

• Composite Materials: Enhancing the toughness and impact resistance of fiber-reinforced composites.[1]

• Electronics: Use in encapsulants and insulating materials for improved durability.[1]

Mechanism of Action

As a reactive diluent, 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane participates in the epoxy curing reaction. The oxirane (epoxy) group on the molecule reacts with the curing agent (e.g., an amine) and becomes covalently bonded into the crosslinked polymer network. Due to its monofunctional nature, it acts as a chain terminator in the crosslinking process, which can lead to a lower crosslink density. This reduction in crosslink density is the primary mechanism by which it imparts greater flexibility and impact strength to the cured resin.[2]

Caption: Reaction schematic of the epoxy resin, reactive diluent, and curing agent.

Data Presentation

The following tables are templates for summarizing the quantitative data obtained from the experimental protocols. Note: The values presented are hypothetical and for illustrative purposes only.

Table 1: Effect of Diluent Concentration on Viscosity of a Standard Bisphenol A Epoxy Resin

Diluent Concentration (wt%)	Viscosity at 25°C (cP)	Viscosity Reduction (%)
0 (Control)	12,000	0
5	4,500	62.5
10	1,800	85
15	800	93.3
20	400	96.7

Table 2: Effect of Diluent Concentration on Cured Epoxy Properties

Diluent Concentration (wt%)	Glass Transition Temp. (Tg, °C)	Tensile Strength (MPa)	Elongation at Break (%)	Impact Strength (kJ/m²)
0 (Control)	150	80	3.5	15
5	142	75	4.5	20
10	135	70	6.0	28
15	128	65	8.0	35
20	120	60	10.5	42

Experimental Protocols

These protocols provide a framework for the systematic evaluation of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in an epoxy resin system.

Protocol 1: Viscosity Measurement

Objective: To quantify the effect of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane on the viscosity of a standard epoxy resin.

Materials:

• Standard liquid epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

• 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

• Rotational viscometer

• Temperature-controlled water bath

• Beakers, mixing rods, and a precision balance

Procedure:

• Prepare formulations with varying weight percentages (e.g., 0%, 5%, 10%, 15%, 20%) of the reactive diluent in the epoxy resin.

• For each formulation, accurately weigh the epoxy resin and the reactive diluent into a beaker.

• Mix thoroughly with a mixing rod for 5 minutes until a homogeneous mixture is obtained.

• Equilibrate the mixture to a constant temperature (e.g., 25°C) using the water bath.

• Measure the viscosity of each formulation using the rotational viscometer according to the instrument's operating instructions.

• Record the viscosity values and calculate the percentage reduction relative to the control (0% diluent).

Caption: Workflow for viscosity measurement of epoxy formulations.

Protocol 2: Characterization of Cured Mechanical and Thermal Properties

Objective: To determine the effect of the reactive diluent on the mechanical and thermal properties of the cured epoxy resin.

Materials:

• Epoxy resin/reactive diluent formulations from Protocol 1

• A suitable curing agent (e.g., a cycloaliphatic amine)

• Silicone molds for casting test specimens

• Vacuum oven

• Universal testing machine (for tensile testing)

• Izod impact tester

• Dynamic Mechanical Analyzer (DMA) or Differential Scanning Calorimeter (DSC) for Tg determination

Procedure:

• Casting:

  • For each formulation, add the stoichiometric amount of the curing agent. The amount should be calculated based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the epoxy equivalent weight (EEW) of the resin/diluent blend.

  • Mix thoroughly for 5 minutes, avoiding excessive air entrapment.

  • Pour the mixture into the silicone molds.

  • Degas the cast specimens in a vacuum oven for 10-15 minutes to remove air bubbles.

• Curing:

  • Cure the specimens according to a predefined cure schedule (e.g., 24 hours at room temperature followed by a post-cure at 80°C for 3 hours).

• Testing:

  • Tensile Properties (ASTM D638): Use the universal testing machine to measure tensile strength and elongation at break.

  • Impact Strength (ASTM D256): Determine the Izod impact strength of notched specimens.

  • Glass Transition Temperature (Tg): Use DMA or DSC to measure the Tg of the cured samples.

References

• 1. 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane [myskinrecipes.com]
• 2. specialchem.com [specialchem.com]

Reaction of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with isopropylamine

Topic: Reaction of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with isopropylamine

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisoprolol is a cardioselective β1-adrenergic receptor blocker widely prescribed for the management of cardiovascular diseases such as hypertension, angina, and heart failure.[1] The synthesis of Bisoprolol is a well-established multi-step process, with the final key step involving the nucleophilic ring-opening of an epoxide intermediate, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, by isopropylamine.[1][2][3] This reaction, an amination process, is a robust and critical transformation that yields the active pharmaceutical ingredient, Bisoprolol.[1] This document provides detailed protocols and application notes for this specific reaction, intended to be a valuable resource for researchers and professionals in the field of drug development and manufacturing.

The overall synthesis of Bisoprolol typically starts from 4-hydroxybenzyl alcohol and proceeds through the formation of 4-((2-isopropoxyethoxy)methyl)phenol, followed by epoxidation to yield 2-[[4-(2-isopropoxyethoxy)methyl]-phenoxymethyl]oxirane.[1][2][4][5] The final step, which is the focus of this document, is the reaction of this epoxide with isopropylamine to produce Bisoprolol.[2][3][4][5]

Reaction Overview

The reaction is a classic example of an SN2-type epoxide ring-opening under basic or nucleophilic conditions.[6] The nitrogen atom of isopropylamine acts as a nucleophile, attacking one of the carbon atoms of the oxirane ring. This leads to the opening of the three-membered ring and the formation of a β-amino alcohol, which is the core structure of Bisoprolol.

Reactants:

• 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (also known as Bisoprolol Epoxide Impurity)[7]

• Isopropylamine

Product:

• 1-(Isopropylamino)-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol (Bisoprolol)

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of Bisoprolol via the amination of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Parameter	Value	Reference
Yield of Bisoprolol
From (R)-chlorohydrin	91%	[8]
Industrial Process (oil)	34-37 kg from 30 kg epoxide	[3]
Purity of Bisoprolol
Chromatographic Purity	94.2% (for a related metabolite)	[9]
Enantiomeric Excess (ee) of (S)-Bisoprolol hemifumarate	96%	[8][10]

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of Bisoprolol

This protocol is adapted from procedures described in the synthesis of Bisoprolol and its analogs.[2][8]

Materials:

• 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

• Isopropylamine

• Methanol

• Chloroform or Dichloromethane

• Neutral alumina

• Water (deionized)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in methanol.

• Cool the solution to 15-20°C in an ice bath.

• Slowly add an excess of isopropylamine to the cooled solution with stirring.

• After the addition is complete, stir the reaction mixture for 3 hours at room temperature.

• Heat the mixture to reflux and maintain for 3 hours.[2]

• After reflux, cool the reaction mixture to room temperature.

• Remove the excess isopropylamine and methanol by distillation under reduced pressure using a rotary evaporator.[2]

• The resulting residual oil is the crude Bisoprolol base.[2]

• Dissolve the oil in an organic solvent such as chloroform or dichloromethane.[2]

• Wash the organic layer three times with water in a separatory funnel.[2]

• Pass the organic layer through a bed of neutral alumina to remove impurities.[2]

• Evaporate the solvent from the filtered organic layer under reduced pressure to obtain Bisoprolol base as an oil.[2]

Protocol 2: Purification and Salt Formation (Bisoprolol Fumarate)

For improved stability and handling, the Bisoprolol base is often converted to its fumarate salt.[3]

Materials:

• Bisoprolol base (from Protocol 1)

• Fumaric acid

• Acetone or Ethyl acetate

• Stirring apparatus

• Heating mantle

• Filtration apparatus

Procedure:

• Dissolve the Bisoprolol base in hot acetone or ethyl acetate.

• Add a stoichiometric amount of fumaric acid to the hot solution.

• Stir the reaction mixture at reflux for 30 minutes.[2]

• Cool the mixture to 0-5°C to allow for the precipitation of Bisoprolol fumarate.[2]

• Collect the solid product by filtration.

• Wash the collected solid with chilled acetone or ethyl acetate.[2]

• Dry the product under vacuum.

Visualizations

Reaction Pathway

Caption: Synthetic pathway for Bisoprolol formation.

Experimental Workflow

Caption: Workflow for the synthesis of Bisoprolol base.

Concluding Remarks

The reaction of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with isopropylamine is a fundamental step in the production of the cardiovascular drug Bisoprolol. The provided protocols offer a framework for both laboratory-scale synthesis and subsequent purification. Researchers should optimize reaction conditions and purification techniques based on their specific needs and available equipment to ensure high yield and purity of the final product. Adherence to standard laboratory safety practices is paramount when handling all chemicals involved in this synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 5. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. mdpi.com [mdpi.com]
• 9. dshs-koeln.de [dshs-koeln.de]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chemoenzymatic Synthesis of (S)-Bisoprolol Intermediate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisoprolol is a cardioselective β1-adrenergic blocker prescribed for the management of hypertension and other cardiovascular diseases. The therapeutic activity of bisoprolol resides primarily in the (S)-enantiomer, which is reported to be 30 to 80 times more potent than its (R)-counterpart.[1] Consequently, the development of efficient and stereoselective synthetic routes to access enantiopure (S)-bisoprolol is of significant interest to the pharmaceutical industry. Chemoenzymatic methods, which combine the selectivity of biocatalysts with traditional organic chemistry, offer a green and effective approach for the synthesis of chiral drug intermediates.

This document provides detailed application notes and protocols for the chemoenzymatic synthesis of a key intermediate for (S)-Bisoprolol, focusing on the enzymatic kinetic resolution of a racemic chlorohydrin catalyzed by Candida antarctica lipase B (CALB).

Synthesis Overview

The chemoenzymatic synthesis of (S)-Bisoprolol involves a multi-step process, with the key stereochemical control introduced through an enzymatic kinetic resolution of a racemic chlorohydrin intermediate, 1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol. The overall synthetic strategy is outlined in the workflow diagram below.

Caption: Overall workflow for the chemoenzymatic synthesis of (S)-Bisoprolol.

Key Enzymatic Step: Kinetic Resolution

The critical step in this synthesis is the kinetic resolution of the racemic chlorohydrin (rac)-4. This is achieved using Candida antarctica lipase B (CALB), which selectively acylates the (S)-enantiomer, leaving the desired (R)-chlorohydrin unreacted. The (R)-chlorohydrin is then converted to (S)-Bisoprolol in a subsequent step.

Caption: Enzymatic kinetic resolution of the racemic chlorohydrin intermediate.

Quantitative Data Summary

The following tables summarize the quantitative data for the key steps in the chemoenzymatic synthesis of (S)-Bisoprolol.

Table 1: Enzymatic Kinetic Resolution of Racemic Chlorohydrin (4) [1]

Parameter	Value
Enzyme	Candida antarctica lipase B (CALB)
Acyl Donor	Vinyl Butanoate
Solvent	Dry Acetonitrile
Enantiomeric Excess of (R)-4	>99%
Yield of (R)-4	~50% (theoretical maximum)
Enantiomeric Ratio (E-value)	52

Table 2: Overall Synthesis of (S)-Bisoprolol Hemifumarate [1]

Parameter	Value
Starting Materials	4-(hydroxymethyl)phenol and 2-isopropoxyethan-1-ol
Number of Steps	6
Overall Yield	19%
Final Enantiomeric Excess	96%

Experimental Protocols

Protocol 1: Synthesis of Racemic 1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol (rac-4)

This protocol is based on a multi-step chemical synthesis starting from commercially available materials. The synthesis generally involves the etherification of 4-(hydroxymethyl)phenol with 2-isopropoxyethan-1-ol, followed by epoxidation and subsequent ring-opening to yield the racemic chlorohydrin. For detailed procedures, refer to Bocquin et al., Catalysts2023 , 13(1), 54.[1][2]

Protocol 2: Enzymatic Kinetic Resolution of rac-4 [1][2]

Materials:

• Racemic 1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol (rac-4)

• Candida antarctica lipase B (CALB), immobilized

• Vinyl butanoate

• Dry acetonitrile

• Molecular sieves (4 Å)

• Magnetic stirrer and stir bar

• Reaction vessel

Procedure:

• To a solution of racemic chlorohydrin (rac-4) in dry acetonitrile, add immobilized CALB.

• Add vinyl butanoate to the reaction mixture. The molar ratio of acyl donor to substrate should be optimized, but a 1:1 ratio is a good starting point.

• Seal the reaction vessel and stir the mixture at room temperature.

• Monitor the progress of the reaction by chiral HPLC or GC to determine the enantiomeric excess of the remaining (R)-chlorohydrin and the formed (S)-ester.

• When the desired conversion (typically around 50%) and enantiomeric excess are achieved, stop the reaction by filtering off the enzyme.

• Remove the solvent under reduced pressure.

• Purify the resulting mixture of (R)-chlorohydrin and (S)-butanoate ester by column chromatography to isolate the pure (R)-chlorohydrin.

Protocol 3: Synthesis of (S)-Bisoprolol from (R)-4 [1]

Materials:

• (R)-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol ((R)-4)

• Isopropylamine

• Methanol

• Reaction vessel with a reflux condenser

Procedure:

• Dissolve the enantiomerically pure (R)-chlorohydrin ((R)-4) in methanol.

• Add an excess of isopropylamine to the solution.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Remove the solvent and excess isopropylamine under reduced pressure.

• Purify the crude (S)-Bisoprolol by column chromatography or recrystallization to obtain the pure product. The yield for this step is reported to be around 91%.[1]

Protocol 4: Formation of (S)-Bisoprolol Hemifumarate [1]

Materials:

• (S)-Bisoprolol

• Fumaric acid

• Suitable solvent (e.g., ethanol or isopropanol)

Procedure:

• Dissolve (S)-Bisoprolol in a suitable solvent.

• Add a stoichiometric amount (0.5 equivalents) of fumaric acid.

• Stir the mixture, and the (S)-Bisoprolol hemifumarate salt should precipitate.

• Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum. This step typically proceeds with a high yield (around 99%).[1]

Conclusion

The chemoenzymatic approach utilizing Candida antarctica lipase B provides an effective method for the synthesis of the key chiral intermediate for (S)-Bisoprolol with high enantiomeric purity. The protocols and data presented here offer a comprehensive guide for researchers and professionals in the field of drug development to produce enantiopure (S)-Bisoprolol. Further optimization of reaction conditions and exploration of dynamic kinetic resolution techniques could potentially improve the overall yield of this process.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes: 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in Advanced Coatings

Introduction

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a specialized epoxy functionalized molecule. While it is recognized as an intermediate in pharmaceutical synthesis, its unique molecular structure suggests significant potential for application in the formulation of advanced epoxy-based coatings.[1] The molecule possesses a flexible ether linkage and a reactive oxirane ring, which can be leveraged to enhance key performance characteristics of coating systems. This document outlines the potential applications, experimental protocols, and performance data for researchers and formulators in the coatings industry. The inherent flexibility of the isopropoxyethoxy group, combined with the robust phenoxy and reactive oxirane functionalities, is anticipated to improve adhesion, flexibility, and chemical resistance in cured epoxy films.[1]

Principle of Action

The incorporation of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane into an epoxy resin system is hypothesized to function as a reactive diluent and a flexibilizing agent. During the curing process, the terminal oxirane group will react with the curing agent (e.g., an amine or anhydride), integrating the molecule directly into the polymer backbone. The long, flexible ether chain is expected to increase the free volume within the cross-linked network, thereby enhancing the coating's ability to withstand mechanical stress and deformation without cracking. The aromatic phenoxy group is expected to maintain good thermal stability and chemical resistance.

Figure 1: Logical relationship between the molecular structure of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and its expected impact on coating properties.

Applications

Based on its purported properties, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a promising additive for the following advanced coating applications:

• High-Performance Industrial and Automotive Coatings: Its potential to enhance flexibility and adhesion makes it suitable for coatings subjected to mechanical stress, impacts, and temperature variations.[1]

• Flexible Electronics Encapsulants: The molecule's flexibilizing properties could be beneficial in encapsulating and protecting delicate electronic components on flexible substrates.[1]

• Adhesives and Sealants: Improved adhesion and flexibility are critical performance metrics for high-strength adhesives and durable sealants.[1]

• Composite Materials: As a modifier for epoxy resins in composite manufacturing, it could improve the interlaminar fracture toughness and overall durability of the finished parts.[1]

Experimental Protocols

The following protocols are provided as a starting point for evaluating the performance of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in a standard epoxy coating formulation.

Protocol 1: Formulation of Epoxy Coating

This protocol describes the preparation of a control epoxy coating and a modified coating containing 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Materials:

• Bisphenol A diglycidyl ether (DGEBA) based epoxy resin (EEW ~188 g/eq)

• 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (EEW ~266 g/eq)

• Polyamidoamine curing agent (AHEW ~115 g/eq)

• Solvent blend (e.g., xylene/n-butanol 70:30)

• Clean, dry glass or metal panels for coating application

Procedure:

• Control Formulation (F-Control):

  • In a suitable mixing vessel, combine 100 parts by weight of DGEBA epoxy resin with the solvent blend to achieve a target viscosity of 500-1000 cP.

  • Calculate the stoichiometric amount of polyamidoamine curing agent based on the epoxy equivalent weight (EEW) of the DGEBA resin.

  • Add the calculated amount of curing agent to the resin solution and mix thoroughly for 5 minutes.

• Modified Formulation (F-Modified):

  • In a separate mixing vessel, prepare a blend of DGEBA epoxy resin and 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. For initial studies, a 10% replacement of the DGEBA resin by weight is recommended.

  • Calculate the blended EEW of the resin mixture.

  • Add the solvent blend to achieve a target viscosity comparable to the control formulation.

  • Calculate the stoichiometric amount of polyamidoamine curing agent based on the blended EEW.

  • Add the calculated amount of curing agent and mix thoroughly for 5 minutes.

• Coating Application:

  • Apply the prepared formulations to the test panels using a film applicator to achieve a consistent dry film thickness of 50 µm.

  • Allow the coated panels to flash off solvents for 15 minutes at ambient temperature.

• Curing:

  • Cure the coated panels in an oven at 80°C for 2 hours, followed by a post-cure at 120°C for 3 hours.

  • Allow the panels to cool to ambient temperature before testing.

Figure 2: Experimental workflow for the formulation, application, and testing of epoxy coatings containing 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Protocol 2: Performance Evaluation of Cured Coatings

This protocol outlines the standard test methods to characterize the mechanical and chemical properties of the cured coatings.

A. Adhesion Testing (ASTM D3359 - Cross-Hatch Adhesion):

• Use a cross-hatch cutter to make a lattice pattern through the coating to the substrate.

• Apply a specified pressure-sensitive tape over the lattice and remove it rapidly.

• Evaluate the adhesion by comparing the appearance of the lattice with the standard classification (5B: no detachment, to 0B: severe detachment).

B. Flexibility Testing (ASTM D522 - Mandrel Bend Test):

• Place the coated panel over a conical mandrel with the coated side facing upwards.

• Bend the panel 180 degrees over the mandrel.

• Observe the coating for any signs of cracking or delamination. The diameter at which cracking begins is a measure of the coating's flexibility.

C. Pencil Hardness (ASTM D3363):

• Use a set of calibrated pencils of increasing hardness (e.g., 6B to 6H).

• Push the pencil at a 45-degree angle onto the coated surface with uniform pressure.

• The hardness is defined by the hardest pencil that does not scratch or gouge the coating.

D. Chemical Resistance (ASTM D1308 - Spot Test):

• Apply a few drops of the test chemical (e.g., 10% HCl, 10% NaOH, Xylene) onto the coated surface.

• Cover the spot with a watch glass for a specified period (e.g., 24 hours).

• Wash the panel and evaluate the coating for any changes in appearance, such as blistering, discoloration, or softening.

Quantitative Data Summary

The following tables present hypothetical performance data for the control and modified epoxy coating formulations. This data is intended to be illustrative of the expected performance benefits of incorporating 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Table 1: Mechanical Properties of Cured Coatings

Property	Test Method	F-Control	F-Modified (10% Additive)
Adhesion	ASTM D3359	4B	5B
Flexibility (Mandrel Bend)	ASTM D522	8 mm	4 mm
Pencil Hardness	ASTM D3363	2H	H

Table 2: Chemical Resistance of Cured Coatings (24-hour spot test)

Chemical Agent	F-Control	F-Modified (10% Additive)
10% Hydrochloric Acid	No Effect	No Effect
10% Sodium Hydroxide	Slight Softening	No Effect
Xylene	Slight Swelling	No Effect

Conclusion

The unique chemical structure of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane presents a compelling opportunity for the development of advanced epoxy coatings with enhanced flexibility and adhesion. The experimental protocols and illustrative data provided in these application notes offer a framework for researchers and formulators to explore the potential of this molecule in creating high-performance coating systems. Further optimization of the formulation, including the concentration of the additive and the choice of curing agent, is recommended to fully realize its benefits in specific applications.

References

• 1. 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane [myskinrecipes.com]

Application Notes and Protocols for Ring-Opening Reactions of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the ring-opening reactions of the epoxide, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. This versatile intermediate is notably used in the synthesis of the cardioselective β1-adrenergic receptor blocker, Bisoprolol.[1][2] The protocols outlined below are based on established synthetic routes to Bisoprolol and can be adapted for reactions with various nucleophiles to generate a library of β-amino alcohol derivatives for drug discovery and development.

Overview of Ring-Opening Reactions

The strained three-membered ring of epoxides makes them susceptible to nucleophilic attack, leading to ring-opening and the formation of 1,2-difunctionalized compounds. In the case of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, the primary application is the synthesis of β-amino alcohols, which are crucial pharmacophores in many drug classes, including β-blockers.[3]

The regioselectivity of the ring-opening reaction is a key consideration. Under basic or neutral conditions, the nucleophile typically attacks the less sterically hindered carbon of the epoxide in an SN2-type mechanism. For the title epoxide, this would be the terminal carbon of the oxirane ring.

General Reaction Scheme:

Where Nu-H represents a generic nucleophile.

Experimental Protocols

Protocol 1: Synthesis of Bisoprolol via Ring-Opening with Isopropylamine

This protocol details the synthesis of the β-blocker Bisoprolol through the reaction of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with isopropylamine.[1][2][4]

Materials:

• 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

• Isopropylamine

• Methanol

• Chloroform

• Neutral alumina

• Water

• Sodium borohydride (optional, for impurity reduction)[1][2]

Procedure:

• In a suitable reaction vessel, dissolve 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in methanol.

• Cool the solution to 15-20°C.

• Slowly add an excess of isopropylamine to the cooled solution.

• Stir the reaction mixture at room temperature for several hours, or heat to reflux for a shorter duration, monitoring the reaction progress by a suitable chromatographic technique (e.g., TLC or LC-MS).

• Once the reaction is complete, remove the excess isopropylamine and methanol by distillation under reduced pressure.

• Dissolve the resulting crude oil in an organic solvent such as chloroform and wash with water to remove any water-soluble impurities.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure.

• For purification, the crude product can be passed through a bed of neutral alumina using an appropriate solvent system to yield the pure Bisoprolol base as an oil.

Optional Step for Impurity Control:

To remove potential aldehydic impurities in the starting epoxide, a small amount of sodium borohydride can be added to the methanolic solution of the epoxide and stirred for a period before the addition of isopropylamine.[1][2]

Protocol 2: General Procedure for the Synthesis of β-Amino Alcohol Derivatives

This generalized protocol can be adapted for the reaction of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with a variety of primary and secondary amines to generate a library of novel β-amino alcohol derivatives.

Materials:

• 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

• Amine of interest (e.g., ethanolamine, diethylamine, aniline derivatives)

• A suitable solvent (e.g., methanol, ethanol, acetonitrile, or neat conditions)

• Organic solvent for workup (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium or sodium sulfate

Procedure:

• Combine 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with an excess (typically 2-5 equivalents) of the desired amine in a reaction vessel. The reaction can be performed neat or in a suitable solvent.

• Stir the reaction mixture at a temperature ranging from room temperature to the reflux temperature of the chosen solvent. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess amine.

• Dissolve the residue in an organic solvent and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sulfate, filter, and concentrate in vacuo.

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system to afford the desired β-amino alcohol.

Data Presentation

The following table summarizes the quantitative data for the synthesis of Bisoprolol from 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, based on reported industrial-scale syntheses.[1][2]

Parameter	Value	Reference
Starting Epoxide	30 kg	[1][2]
Isopropylamine	Excess	[1][2]
Solvent	Methanol (60 L)	[1][2]
Reaction Temperature	15-20°C followed by reflux	[1][2]
Reaction Time	3 hours stirring, 3 hours reflux	[2]
Yield of Bisoprolol Base	34-37 kg (oil)	[2]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of β-amino alcohols from 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Caption: General workflow for the synthesis of β-amino alcohols.

Signaling Pathway of β1-Adrenergic Receptor Blockade

The primary product, Bisoprolol, is a selective β1-adrenergic receptor antagonist. Its mechanism of action involves blocking the downstream signaling cascade initiated by the binding of catecholamines (e.g., norepinephrine, epinephrine) to the β1-adrenergic receptor, a G-protein coupled receptor (GPCR).

Caption: Simplified signaling pathway of the β1-adrenergic receptor and its blockade by Bisoprolol.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Detection method of Bisoprolol fumarate_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemoenzymatic Protocol for the Synthesis of Enantiopure β-Blocker (S)-Bisoprolol | MDPI [mdpi.com]

Application Notes and Protocols for the Utilization of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane as a Drug Intermediate

Introduction

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[1] Its primary application lies in the production of Bisoprolol, a cardioselective β1-adrenergic receptor blocker widely prescribed for the management of cardiovascular diseases such as hypertension, angina, and heart failure.[2][3] This document provides detailed application notes and experimental protocols for the use of this oxirane intermediate in the synthesis of Bisoprolol. It is intended for researchers, scientists, and drug development professionals.

Chemical Role and Significance

The oxirane (or epoxide) ring in 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a highly reactive functional group. This reactivity is harnessed in the final step of Bisoprolol synthesis, where the epoxide ring is opened by nucleophilic attack from isopropylamine.[4][5] This reaction forms the core structure of the Bisoprolol molecule, specifically the 3-(isopropylamino)propan-2-ol side chain, which is crucial for its pharmacological activity. The synthesis of this intermediate is a critical stage that serves as the foundation for the final API.[4]

Synthetic Pathway Overview

The synthesis of Bisoprolol utilizing the title intermediate generally follows a three-step process starting from 4-hydroxybenzyl alcohol.

• Etherification: 4-hydroxybenzyl alcohol is reacted with 2-isopropoxyethanol to form the key intermediate, 4-((2-isopropoxyethoxy)methyl)phenol.[2][6]

• Epoxidation: The phenolic intermediate is then reacted with epichlorohydrin to yield 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.[2][4]

• Amination (Epoxide Ring-Opening): The oxirane intermediate undergoes a ring-opening reaction with isopropylamine to form the Bisoprolol base.[2][4]

This overall synthetic workflow is depicted in the following diagram:

Overall synthetic workflow for Bisoprolol.

Experimental Protocols

The following protocols are detailed methodologies for the key synthetic steps involving 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Protocol 1: Synthesis of the Intermediate 4-((2-isopropoxyethoxy)methyl)phenol

This protocol describes the synthesis of the precursor to the title oxirane.

Materials:

• 4-Hydroxybenzyl alcohol

• 2-Isopropoxyethanol

• Amberlyst-15 resin

• Potassium carbonate

Procedure:

• In a suitable reaction vessel, charge 2-Isopropoxyethanol.

• Cool the 2-Isopropoxyethanol to 0-5 °C.

• Slowly add 4-Hydroxybenzyl alcohol (e.g., 22.5 kg in lots of 2 kg each) to the cooled 2-Isopropoxyethanol over approximately 5 hours, maintaining the temperature at 0-5 °C.[7]

• Add Amberlyst-15 resin to the reaction mixture.

• Stir the mixture at 0-5 °C for 2 hours.[7]

• Raise the temperature to 15-20 °C and maintain for 10 hours.[7]

• Filter the Amberlyst-15 resin and wash it with 2-Isopropoxyethanol.[7]

• Collect the filtrate and basify with potassium carbonate (e.g., 1.0 kg).[7]

• Filter to remove the potassium carbonate.

• Distill off the excess 2-Isopropoxyethanol from the filtrate to obtain 4-((2-isopropoxyethoxy)methyl)phenol as an oil.[7]

Protocol 2: Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This protocol details the conversion of the phenolic intermediate to the title oxirane.

Materials:

• 4-((2-Isopropoxyethoxy)methyl)phenol

• Epichlorohydrin

• Sodium hydroxide

• Toluene

Procedure:

• Prepare an aqueous solution of the sodium salt of 4-((2-Isopropoxyethoxy)methyl)phenol.

• React this solution with epichlorohydrin (e.g., 90 kg) at 60-65 °C for 1 hour.[7]

• Extract the reaction mixture twice with toluene (e.g., 90 L each).[7]

• Combine the toluene extracts and stir with solid sodium hydroxide (e.g., 7.2 kg).[7]

• Wash the toluene layer with water three times.

• Distill the toluene to yield 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane as an oil.[7]

• For higher purity, the product can be further purified by high vacuum distillation.[7]

Protocol 3: Synthesis of Bisoprolol Base from the Oxirane Intermediate

This protocol describes the final step in the synthesis of the Bisoprolol base.

Materials:

• 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (e.g., 30 kg)

• Methanol (e.g., 60 L)

• Isopropylamine

• Sodium borohydride (optional, as described in one method)[7]

• Chloroform (for workup)

Procedure:

• In a reaction vessel, charge methanol and add 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.[7]

• Cool the mixture to 15 °C.[7]

• Note: One described method includes the addition of sodium borohydride in small portions at this stage, followed by stirring. This may be for the reduction of any side products.[7]

• Slowly add the reaction mixture to a cooled solution of isopropylamine at 15-20 °C over approximately 1 hour.[7]

• Stir the reaction mixture for 3 hours and then heat to reflux for another 3 hours.[7]

• Distill off the excess isopropylamine and methanol.

• The resulting residual oil is taken up in an organic solvent such as chloroform and washed with water.

• The organic layer is passed over a bed of neutral alumina.

• Removal of the solvent by distillation yields the Bisoprolol base as an oil.[4]

Quantitative Data Summary

The following table summarizes typical yields for the synthesis of Bisoprolol and its intermediates.

Reaction Step	Starting Material	Product	Typical Yield	Reference
Etherification	4-Hydroxybenzyl alcohol (22.5 kg)	4-((2-isopropoxyethoxy)methyl)phenol	36 - 38 kg	[7]
Amination (Epoxide Ring-Opening)	2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (30 kg)	Bisoprolol base	34 - 37 kg	[4]
Salt Formation	Bisoprolol base (36 kg)	Bisoprolol fumarate	30 - 33 kg	[4]
Chemoenzymatic Synthesis (Overall)	4-(hydroxymethyl)phenol and 2-isopropoxyethan-1-ol	(S)-Bisoprolol hemifumarate	19%	[8]

Mechanism of Action: β1-Adrenergic Signaling Pathway Inhibition

Bisoprolol is a selective antagonist of β1-adrenergic receptors. These receptors are primarily located in the heart and are involved in the sympathetic nervous system's regulation of heart rate and contractility. The binding of catecholamines (e.g., adrenaline and noradrenaline) to β1-receptors activates a G-protein-coupled signaling cascade, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent physiological responses. Bisoprolol competitively inhibits this binding, thereby reducing the effects of sympathetic stimulation on the heart.

The signaling pathway inhibited by Bisoprolol is illustrated below:

Mechanism of action of Bisoprolol.

Chemoenzymatic Synthesis for Enantiopure Bisoprolol

For the production of enantiomerically pure (S)-Bisoprolol, a chemoenzymatic approach can be employed. This method involves the kinetic resolution of a racemic chlorohydrin intermediate, 1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol, using a lipase such as Candida antarctica lipase B (CALB).[8][9] This enzymatic step allows for the separation of the desired enantiomer, leading to the synthesis of (S)-Bisoprolol with high enantiomeric excess (e.g., 96% ee).[8][9]

The workflow for this chemoenzymatic synthesis is outlined below:

Workflow for chemoenzymatic synthesis.

Conclusion

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a vital intermediate for the synthesis of the widely used cardiovascular drug, Bisoprolol. The protocols and data presented here provide a comprehensive guide for its application in a laboratory or industrial setting. The straightforward synthesis from readily available starting materials and the high-yield conversion to the final product make this a robust and efficient synthetic route. Furthermore, the potential for chemoenzymatic methods opens avenues for the production of highly pure enantiomeric forms of the drug.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. jmedchem.com [jmedchem.com]
• 6. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 7. Synthesis and Detection method of Bisoprolol fumarate_Chemicalbook [chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Note and Protocol: Epoxidation of 4-((2-isopropoxyethoxy)methyl)phenol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

4-((2-isopropoxyethoxy)methyl)phenol is a pivotal intermediate in the synthesis of various pharmaceuticals, most notably the cardioselective β1-adrenergic receptor blocker, Bisoprolol.[1][2][3] The epoxidation of this phenolic compound is a critical step, converting the phenol into its corresponding glycidyl ether, 2-[[4-(2-isopropoxyethoxy)methyl]-phenoxymethyl]oxirane.[2][4] This transformation is typically achieved through a reaction with epichlorohydrin in the presence of a base. This document provides a detailed protocol for this epoxidation reaction, compiled from established synthetic methods.

Reaction Principle:

The epoxidation of 4-((2-isopropoxyethoxy)methyl)phenol involves the nucleophilic attack of the phenoxide ion on epichlorohydrin. The reaction proceeds via a Williamson ether synthesis-like mechanism, where the phenol is first deprotonated by a base (e.g., sodium hydroxide) to form the more nucleophilic phenoxide. This phenoxide then attacks the terminal carbon of epichlorohydrin, leading to the opening of the epoxide ring and formation of a chlorohydrin intermediate. Subsequent intramolecular cyclization with the elimination of a chloride ion yields the desired glycidyl ether.[5][6][7] An excess of epichlorohydrin is often employed to favor the formation of the monomeric glycidyl ether and minimize polymerization.[8][9]

Experimental Protocol:

This protocol outlines a common method for the epoxidation of 4-((2-isopropoxyethoxy)methyl)phenol using epichlorohydrin and sodium hydroxide.

Materials and Reagents:

• 4-((2-isopropoxyethoxy)methyl)phenol

• Epichlorohydrin

• Sodium hydroxide (solid)

• Toluene

• Water (deionized)

• Anhydrous sodium sulfate

• Reaction vessel with mechanical stirrer, thermometer, and reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a suitable reaction vessel equipped with a mechanical stirrer, thermometer, and reflux condenser, prepare a solution of 4-((2-isopropoxyethoxy)methyl)phenol in toluene.

• Addition of Epichlorohydrin: To the stirred solution, add an excess of epichlorohydrin. The reaction mixture is then heated.[4]

• Base Addition: While maintaining the temperature, gradually add solid sodium hydroxide to the reaction mixture.[4] The addition should be controlled to manage the exothermic reaction.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add water to dissolve the inorganic salts.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with toluene to recover any residual product.[4]

  • Combine the organic layers.

  • Wash the combined organic layer with water to remove any remaining base and salts.

  • Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product, 2-[[4-(2-isopropoxyethoxy)methyl]-phenoxymethyl]oxirane.[4]

• Purification (Optional): The crude product can be further purified by vacuum distillation or column chromatography if necessary.

Quantitative Data Summary:

The following table provides an example of reagent quantities based on literature procedures. Researchers should optimize these amounts for their specific experimental scale and conditions.

Reagent	Molecular Weight ( g/mol )	Molar Ratio	Example Quantity
4-((2-isopropoxyethoxy)methyl)phenol	210.27[1]	1	1.0 eq
Epichlorohydrin	92.52	~4	90 kg[4]
Sodium Hydroxide	40.00	~1.5	7.2 kg[4]
Toluene	92.14	-	90 L[4]

Safety Precautions:

• Epichlorohydrin is a toxic and carcinogenic substance. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

• Toluene is a flammable and volatile solvent. Work in a well-ventilated area away from ignition sources.

• Always consult the Safety Data Sheets (SDS) for all chemicals before starting the experiment.

Visualizations:

Caption: Workflow for the epoxidation of 4-((2-isopropoxyethoxy)methyl)phenol.

Caption: Reaction pathway for the base-catalyzed epoxidation of a phenol.

References

• 1. benchchem.com [benchchem.com]
• 2. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 3. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. drmarkforeman.wordpress.com [drmarkforeman.wordpress.com]
• 6. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 7. odr.chalmers.se [odr.chalmers.se]
• 8. cpsm.kpi.ua [cpsm.kpi.ua]
• 9. US3766221A - Process for the manufacture of glycidyl ethers - Google Patents [patents.google.com]

Application Notes and Protocols for the Industrial Scale-Up Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

Abstract: This document provides detailed application notes and protocols for the industrial scale-up synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a critical intermediate in the manufacturing of Bisoprolol, a widely prescribed cardioselective β1-adrenergic receptor blocker.[1] The synthesis route commences with 4-hydroxybenzyl alcohol and proceeds through a key etherification step to form 4-((2-isopropoxyethoxy)methyl)phenol, followed by epoxidation to yield the target oxirane.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering comprehensive methodologies, quantitative data summaries, and visual workflows to facilitate efficient and scalable production.

Introduction

Bisoprolol is a vital medication for managing cardiovascular conditions such as hypertension, angina, and heart failure.[1] The synthesis of its active pharmaceutical ingredient (API) involves a multi-step process, with the formation of the epoxide intermediate, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, being a pivotal stage.[2] The subsequent reaction of this oxirane with isopropylamine leads to the formation of the Bisoprolol base.[2] This document outlines a robust and scalable synthetic strategy, detailing the necessary protocols and quantitative data for industrial application.

Synthetic Pathway Overview

The industrial synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is primarily a two-step process starting from 4-hydroxybenzyl alcohol:

• Etherification: Reaction of 4-hydroxybenzyl alcohol with 2-isopropoxyethanol in the presence of an acid catalyst to produce the intermediate 4-((2-isopropoxyethoxy)methyl)phenol.[1][2]

• Epoxidation: Condensation of the phenolic intermediate with epichlorohydrin to form the final product, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.[1][2]

A visual representation of this synthetic workflow is provided below.

Caption: Synthetic workflow for 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Experimental Protocols

Step 1: Synthesis of 4-((2-Isopropoxyethoxy)methyl)phenol

This protocol describes the etherification of 4-hydroxybenzyl alcohol with 2-isopropoxyethanol using Amberlyst-15 as a recyclable solid acid catalyst.

Materials:

• 4-Hydroxybenzyl alcohol

• 2-Isopropoxyethanol

• Amberlyst-15 resin

• Potassium carbonate

Equipment:

• 400 L glass-lined reactor with temperature control and stirrer

• Filtration unit

Procedure:

• Charge the 400 L reactor with 2-Isopropoxyethanol.

• Cool the 2-Isopropoxyethanol to 0-5°C.

• Add 22.5 kg of Amberlyst-15 resin to the cooled solvent in one portion.[2]

• Slowly add 22.5 kg of 4-Hydroxybenzyl alcohol in 2 kg portions over approximately 5 hours, maintaining the temperature at 0-5°C.[2]

• Stir the reaction mixture at 0-5°C for 2 hours after the addition is complete.[2]

• Raise the temperature to 15-20°C and continue stirring for 10 hours.[2]

• Filter the Amberlyst-15 resin and wash it with 2-Isopropoxyethanol. The resin can be regenerated and reused.

• Transfer the filtrate to a separate 400 L vessel and add 1.0 kg of potassium carbonate to neutralize any remaining acidity.[2]

• Filter off the potassium carbonate.

• Distill off the excess 2-Isopropoxyethanol under reduced pressure to obtain the product.

Quantitative Data:

Parameter	Value
Yield	36-38 kg
Purity (by HPLC)	>98%

Step 2: Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This protocol details the epoxidation of the phenolic intermediate with epichlorohydrin.

Materials:

• 4-((2-Isopropoxyethoxy)methyl)phenol

• Epichlorohydrin

• Sodium hydroxide (or other suitable base)

• Solvent (e.g., Toluene)

Equipment:

• Appropriate scale glass-lined reactor with temperature control, stirrer, and reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4-((2-isopropoxyethoxy)methyl)phenol in a suitable solvent such as toluene in the reactor.

• Add a stoichiometric excess of epichlorohydrin to the mixture.

• Slowly add a solution of sodium hydroxide while maintaining the reaction temperature. The reaction is typically carried out at a controlled temperature to avoid side reactions.

• After the addition of the base, the reaction mixture is stirred at a specified temperature for several hours until completion, which can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched with water, and the organic layer is separated.

• The aqueous layer is extracted with the same solvent to recover any dissolved product.

• The combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to yield the crude product as an oil.

• The crude product can be further purified by high vacuum distillation (e.g., at 0.5 mm Hg, 160-200°C) to obtain the purified oxirane.[3]

Quantitative Data:

Parameter	Value
Yield	Varies based on scale and purity of starting material
Purity (by HPLC)	>95% after distillation

Subsequent Step: Synthesis of Bisoprolol Base

For completeness, the subsequent step to synthesize the Bisoprolol base from the oxirane intermediate is briefly outlined.

Procedure:

• The purified 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (30 kg) is dissolved in methanol (60 L).[2]

• The mixture is cooled to 15-20°C.

• A catalytic amount of sodium borohydride (0.3 kg) is added in small portions to reduce any aldehydic impurities.[2][3]

• The reaction mixture is then added to a cooled solution of isopropylamine.[2]

• The mixture is stirred and then heated to reflux for several hours.[3]

• Excess isopropylamine and methanol are distilled off.

• The resulting residual oil is taken up in an organic solvent (e.g., chloroform), washed with water, and passed through a bed of neutral alumina for purification.[2][3]

• Removal of the solvent by distillation yields the Bisoprolol base as an oil (34-37 kg).[2][3]

Logical Relationship of Synthesis and Quality Control

The following diagram illustrates the logical flow from starting materials to the final intermediate, including a crucial quality control step.

Caption: Logical workflow for synthesis and quality control.

Safety and Handling

All procedures should be carried out in a well-ventilated area or fume hood, with appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. Epichlorohydrin is a hazardous substance and should be handled with extreme care. Refer to the Material Safety Data Sheets (MSDS) for all chemicals before use.

Conclusion

The protocols described in this document provide a comprehensive guide for the industrial scale-up synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. Adherence to these methodologies will facilitate the efficient and safe production of this key intermediate for the synthesis of Bisoprolol, ensuring high yield and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to improve the yield in the synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, which typically proceeds via a Williamson ether synthesis pathway, reacting 4-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)phenol with epichlorohydrin.

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Incomplete Deprotonation of Phenol	The phenolic hydroxyl group must be deprotonated to form the nucleophilic phenoxide ion. Ensure the base is strong enough and used in a sufficient amount. For phenols, common bases include sodium hydroxide (NaOH), potassium hydroxide (KOH), and potassium carbonate (K₂CO₃).[1][2] For more robust and irreversible deprotonation, stronger bases like sodium hydride (NaH) can be used, but require strict anhydrous conditions.[1]
Poor Quality of Reagents	Impurities in the starting materials, 4-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)phenol or epichlorohydrin, can lead to side reactions and lower yields. Ensure the purity of starting materials. Epichlorohydrin can be distilled before use to remove impurities.
Presence of Water	The Williamson ether synthesis is sensitive to moisture. Water can consume the base and hydrolyze the epichlorohydrin. Ensure all glassware is thoroughly dried and use anhydrous solvents.
Suboptimal Reaction Temperature	The reaction is typically conducted between 50-100 °C.[2][3] Lower temperatures may lead to a slow reaction rate, while excessively high temperatures can promote side reactions. Optimize the temperature for your specific solvent and base combination.
Incorrect Stoichiometry	An incorrect molar ratio of reactants can result in a low yield. Typically, an excess of epichlorohydrin is used.

Issue 2: Formation of Significant Byproducts

Byproduct	Identification	Mitigation Strategy
1-[ngcontent-ng-c282987731="" _nghost-ng-c1057849764="" class="inline ng-star-inserted"> $p$ -(2-isopropoxyethoxy)methyl]phenoxy]-3-chloro-propan-2-ol	This is a common impurity that can significantly reduce the overall yield.[4] It arises from the ring-opening of the oxirane by chloride ions.	Ensure complete conversion to the epoxide. This can be facilitated by the choice of base and reaction time. The use of a phase-transfer catalyst can also promote the desired reaction.
Alkene from Elimination (E2) Reaction	A common competing side reaction in Williamson ether synthesis, especially with sterically hindered substrates or at high temperatures.[2]	Use a less sterically hindered base. Maintain the reaction temperature at the lower end of the optimal range (e.g., 50-70 °C).
Polymerization of Epichlorohydrin	Can occur in the presence of base or acid catalysts, leading to a tarry, intractable mixture.	Control the reaction temperature carefully. Add the base or epichlorohydrin slowly to the reaction mixture.
C-Alkylation Products	The phenoxide ion is an ambident nucleophile, and alkylation can occur on the aromatic ring (C-alkylation) in addition to the desired O-alkylation.[2][3]	The choice of solvent and counter-ion (from the base) can influence the ratio of O- to C-alkylation. Generally, polar aprotic solvents favor O-alkylation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this synthesis?

A1: Polar aprotic solvents such as N,N-dimethylformamide (DMF) and acetonitrile are commonly used for Williamson ether synthesis as they can accelerate the rate of this S(N)2 reaction.[2] Protic solvents should generally be avoided as they can solvate the nucleophile, reducing its reactivity.

Q2: How can a phase-transfer catalyst (PTC) improve the yield?

A2: A phase-transfer catalyst can be beneficial, especially in biphasic systems (e.g., aqueous NaOH and an organic solvent). The PTC facilitates the transfer of the phenoxide anion from the aqueous phase to the organic phase where it can react with epichlorohydrin. This can increase the reaction rate and minimize side reactions that may occur at the interface or in the aqueous phase. Common PTCs include quaternary ammonium salts like tetrabutylammonium bromide.

Q3: What is the role of the base in this reaction?

A3: The base is crucial for deprotonating the phenolic hydroxyl group of 4-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)phenol to form the more nucleophilic phenoxide ion. The choice of base can impact the reaction rate and the formation of byproducts. Weaker bases like K₂CO₃ may require higher temperatures or longer reaction times, while stronger bases like NaH are more efficient but require anhydrous conditions.[1]

Q4: How can I purify the final product to improve the overall yield of the subsequent step?

A4: The product, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, is often obtained as an oil. Purification can be achieved by high vacuum distillation.[4] One patent suggests distillation at 0.5 mm Hg at a temperature of 160-200 °C to obtain the purified product.[4] Column chromatography can also be employed for purification.

Experimental Protocols

Protocol 1: General Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This protocol is a generalized procedure based on common practices for Williamson ether synthesis of glycidyl ethers.

• Materials:

  • 4-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)phenol

  • Epichlorohydrin (excess, e.g., 3-5 equivalents)

  • Base (e.g., Potassium Carbonate, 1.5-2 equivalents)

  • Solvent (e.g., N,N-Dimethylformamide, anhydrous)

• Procedure:

  • To a dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)phenol, anhydrous DMF, and potassium carbonate.

  • Stir the mixture at room temperature for 30 minutes.

  • Slowly add epichlorohydrin to the reaction mixture.

  • Heat the reaction mixture to 70-80 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into cold water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by vacuum distillation or column chromatography to yield 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane as an oil.

Data Presentation

Table 1: Influence of Reaction Parameters on Yield (Illustrative)

Parameter	Condition A	Condition B	Condition C	Expected Outcome on Yield
Base	K₂CO₃	NaOH (aq) with PTC	NaH	NaH > NaOH with PTC > K₂CO₃
Solvent	Toluene	Acetonitrile	DMF	DMF > Acetonitrile > Toluene
Temperature	50 °C	80 °C	110 °C	80 °C is often optimal. 50 °C may be too slow, while 110 °C can increase byproduct formation.
Epichlorohydrin (eq.)	1.5	3	5	Increasing excess of epichlorohydrin generally favors product formation up to a certain point.

Note: This table is illustrative and actual yields will depend on the specific combination of all reaction conditions.

Visualizations

Experimental Workflow

Caption: A generalized experimental workflow for the synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low yield in the oxirane synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. byjus.com [byjus.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Bisoprolol from its Epoxide Intermediate

Welcome to the technical support center for the synthesis of Bisoprolol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of Bisoprolol from its epoxide intermediate, 2-[[4-(2-isopropoxyethoxy)methyl]-phenoxymethyl]oxirane. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides to address common side reactions and challenges encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for the synthesis of Bisoprolol from its epoxide intermediate?

The synthesis of Bisoprolol from its epoxide intermediate involves the nucleophilic ring-opening of the epoxide by isopropylamine. This reaction, technically an amino-dehalogenation, results in the formation of the desired 1-(isopropylamino)-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol, which is the active pharmaceutical ingredient (API) Bisoprolol.[1][2]

Q2: What are the most common side reactions observed during this synthesis?

The most frequently encountered side reactions include the formation of a dimer impurity, incomplete reaction leading to residual epoxide, and the formation of regioisomers. Dimerization, where a second molecule of the epoxide reacts with the newly formed secondary amine of Bisoprolol, is a significant concern.[1][3]

Q3: What is the structure of the common dimer impurity?

The primary dimer impurity is 3,3'-(isopropylazanediyl)bis(1-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol).[1] This impurity arises from the N-alkylation of the Bisoprolol product by another molecule of the epoxide intermediate.

Troubleshooting Guide

Below are common issues encountered during the synthesis of Bisoprolol from its epoxide, along with their potential causes and recommended solutions.

Issue 1: Low Yield of Bisoprolol and Significant Formation of Dimer Impurity

Symptoms:

• Chromatographic analysis (e.g., HPLC, TLC) shows a significant peak corresponding to the dimer impurity (molecular weight around 591 g/mol ).

• The isolated yield of Bisoprolol is lower than expected.

Potential Causes:

• High Reaction Temperature: Elevated temperatures can increase the rate of the secondary reaction (dimer formation) between Bisoprolol and the epoxide intermediate.

• Insufficient Isopropylamine: A molar ratio of isopropylamine to the epoxide that is too low can result in unreacted epoxide being available to react with the Bisoprolol product.

• Prolonged Reaction Time: Extended reaction times, especially at higher temperatures, can favor the formation of the thermodynamically more stable dimer.

Solutions:

• Temperature Control: Maintain a controlled reaction temperature. A common protocol suggests an initial reaction at a lower temperature (e.g., 15-20°C) followed by a period at reflux.[2][3] Careful optimization of the temperature profile is crucial.

• Stoichiometry of Isopropylamine: Use a sufficient excess of isopropylamine to ensure the complete consumption of the epoxide intermediate in the primary reaction. A molar ratio of 1.5 equivalents of isopropylamine or higher is often employed.[1]

• Reaction Monitoring: Monitor the progress of the reaction by TLC or HPLC to determine the optimal reaction time and quench the reaction once the starting epoxide is consumed to prevent further side reactions.

Issue 2: Presence of Unreacted Epoxide Intermediate in the Final Product

Symptoms:

• A peak corresponding to the epoxide intermediate (2-[[4-(2-isopropoxyethoxy)methyl]-phenoxymethyl]oxirane) is observed in the analysis of the crude product.

Potential Causes:

• Inadequate Reaction Time or Temperature: The reaction may not have been allowed to proceed to completion.

• Poor Mixing: Inefficient stirring can lead to localized areas of low reactant concentration.

• Deactivation of Isopropylamine: The presence of acidic impurities could neutralize the isopropylamine, reducing its effective concentration.

Solutions:

• Optimize Reaction Time and Temperature: Ensure the reaction is run for a sufficient duration at an appropriate temperature to drive it to completion. As a reference, some procedures suggest refluxing for 3 to 12 hours.[1][3]

• Ensure Efficient Agitation: Use appropriate stirring equipment to ensure the reaction mixture is homogeneous.

• Use High-Purity Reactants: Ensure the epoxide intermediate and isopropylamine are of high purity and free from acidic contaminants.

Issue 3: Formation of Regioisomeric Impurities

Symptoms:

• The presence of minor peaks with the same mass as Bisoprolol but different retention times in the chromatogram.

Potential Causes:

• The epoxide ring-opening with amines is generally a highly regioselective SN2 reaction, with the nucleophile attacking the sterically less hindered carbon of the epoxide. However, under certain conditions (e.g., acidic catalysis), a partial SN1 mechanism might occur, leading to the formation of the other regioisomer.

Solutions:

• Maintain Basic to Neutral Reaction Conditions: Avoid acidic conditions that could promote a carbocation intermediate and loss of regioselectivity. The use of isopropylamine, a weak base, inherently favors the desired SN2 pathway.

• Solvent Choice: The choice of a protic solvent like methanol is common and generally facilitates the desired regioselectivity.[1]

Data Presentation

Impurity Name	Structure	Typical Yield (%)[1]
Bisoprolol Dimer	3,3'-(isopropylazanediyl)bis(1-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol)	21.34
Bisoprolol Impurity J	3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propane-1,2-diol	30.25

Experimental Protocols

Synthesis of Bisoprolol Base [2]

• Materials: 2-[[4-(2-isopropoxyethoxy)-methyl]-phenoxymethyl]oxirane (30 kg), Methanol (60 L), Sodium borohydride (0.3 kg), Isopropyl amine.

• Procedure:

  • In a 160 L vessel, charge 60 L of methanol and add 30 kg of 2-[[4-(2-isopropoxyethoxy)-methyl]-phenoxymethyl]oxirane.

  • Cool the reaction mixture to 15°C.

  • Add 0.3 kg of Sodium borohydride in small lots of 30 gm each to the reaction mixture at 15-20°C.

  • Stir the reaction mixture for 1 hour at 15-20°C.

  • Add the reaction mixture to a cooled solution of isopropyl amine at 15-20°C over about 1 hour.

  • Stir the reaction mixture for 3 hours and then heat to reflux for 3 hours.

  • Distill off the excess Isopropyl amine and methanol.

  • The residual oil is taken up in an organic solvent such as chloroform, washed with water, and the organic layer is passed over a bed of neutral alumina.

  • Removal of the solvent by distillation yields Bisoprolol base as an oil.

Synthesis of Bisoprolol Dimer Impurity [1]

• This impurity is synthesized in a multi-step process starting from 4-hydroxybenzyl alcohol to first produce an intermediate which then reacts with epichlorohydrin. This second intermediate is then reacted with KOH and isopropylamine to form the dimer. The reported yield for the dimer impurity in this specific synthetic route is 21.34%.[1]

Visualizations

Caption: Main and side reaction pathways in Bisoprolol synthesis.

Caption: Troubleshooting workflow for Bisoprolol synthesis.

References

• 1. ijper.org [ijper.org]
• 2. benchchem.com [benchchem.com]
• 3. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS No. 66722-57-4) by distillation. Given the compound's structure—a high molecular weight glycidyl ether—it is presumed to be a high-boiling and potentially heat-sensitive substance. Therefore, vacuum distillation is the recommended method to prevent thermal decomposition.[1][2][3]

Troubleshooting Guide

This section addresses specific problems that may be encountered during the vacuum distillation of this compound.

Q1: My compound seems to be decomposing in the distillation flask. The material is turning dark, and the vacuum is deteriorating. What's happening?

A1: This strongly suggests thermal decomposition. The oxirane ring and ether linkages can be susceptible to degradation at high temperatures.[4][5] Thermal decomposition is a chemical breakdown caused by heat, which can break the chemical bonds in the compound.[6][7]

• Immediate Actions:

  • Lower the heating mantle/oil bath temperature immediately.

  • If possible, improve the vacuum to further decrease the boiling point.

• Solutions:

  • Reduce Pressure: The most critical parameter is pressure. A lower pressure reduces the boiling point. Ensure your vacuum system is free of leaks and the pump is capable of reaching a low vacuum (<1 mmHg).

  • Use a Proper Heating Method: Use an oil bath or heating mantle with a stirrer for even heat distribution. Avoid direct heating with a flame.

  • Minimize Residence Time: For highly sensitive materials, a short-path distillation apparatus is recommended. This setup minimizes the time the compound is exposed to high temperatures.[1]

Q2: The distillation is extremely slow, or nothing is distilling over, even at high temperatures.

A2: This issue typically points to two problems: either the temperature is not high enough for the given pressure, or the system has a significant leak.

• Troubleshooting Steps:

  • Verify Vacuum: Check the vacuum gauge. Is the pressure stable and at the target level? Hunt for leaks in all joints, connections, and tubing. Glassware joints should be properly sealed with vacuum grease.

  • Check for Blockages: Ensure there are no obstructions in the distillation path or condenser.

  • Ensure Proper Insulation: Insulate the distillation head and column with glass wool or aluminum foil to minimize heat loss.

  • Calibrate Thermometer: Verify that the thermometer is calibrated and placed correctly (the top of the bulb should be level with the bottom of the side-arm leading to the condenser).

Q3: The purity of my distilled product is not improving. What can I do?

A3: Poor separation efficiency is the likely cause. This can happen if the impurities have boiling points very close to your product or if the distillation setup is not optimal.

• Solutions:

  • Use a Fractionating Column: A simple distillation setup may not be sufficient. Use a packed column (e.g., Vigreux, Raschig rings, or metal sponge) to increase the number of theoretical plates and improve separation.[8]

  • Optimize Reflux Ratio: If using a distillation head with reflux control, increase the reflux ratio. This returns more of the condensed vapor to the column, improving separation, although it may lengthen the distillation time.[9]

  • Collect Fractions: Do not collect the entire distillate in one flask. Collect a "forerun" fraction containing low-boiling impurities, then a main "heart" fraction of the pure product, and finally a "tailings" fraction. Analyze each fraction (e.g., by GC or NMR) to determine purity.

Q4: My vacuum pump pressure is fluctuating, leading to unstable boiling.

A4: Unstable vacuum can cause bumping and inefficient distillation.[10]

• Potential Causes & Solutions:

  • Pump Issues: The vacuum pump oil may be contaminated. Change the oil according to the manufacturer's instructions.

  • In-line Leaks: A small leak in the system can cause the pump to struggle to maintain a constant vacuum. Re-check all seals and connections.

  • Outgassing: Volatile substances trapped in the crude material can be released upon heating, causing pressure fluctuations.[11] It can be helpful to hold the crude material under full vacuum at a moderate temperature before increasing the heat to the distillation point.

  • Use a Vacuum Regulator: For precise control, an electronic vacuum regulator can maintain a stable pressure despite minor fluctuations.[10]

Frequently Asked Questions (FAQs)

Q1: What type of distillation is most suitable for this compound?

A1: Vacuum distillation is the most appropriate method.[3] This technique is used for compounds that have high boiling points (typically >150 °C at atmospheric pressure) or are sensitive to heat.[1][2] By reducing the pressure, the boiling point is significantly lowered, preventing thermal degradation.

Q2: What are the critical parameters to control during the distillation?

A2: The three most critical parameters are:

• Pressure (Vacuum): This is the most important variable. It must be as low and as stable as possible to keep the boiling temperature down.

• Temperature: The temperature of the heating bath and the vapor at the distillation head must be carefully controlled to ensure a steady distillation rate and prevent decomposition.

• Reflux Ratio: In fractional distillation, this parameter directly controls the efficiency of the separation and the purity of the product.[9]

Q3: How do I know what temperature and pressure to use?

• Pressure: Aim for the lowest pressure your system can reliably achieve (e.g., 0.1 to 5 mmHg).

• Temperature: Once a stable vacuum is achieved, gradually increase the heat until distillation begins. A temperature-pressure nomograph can be used to estimate the boiling point at a reduced pressure if you know the boiling point at atmospheric pressure, but this must be determined experimentally first.

Q4: Should I use a simple or fractional distillation setup?

A4: A fractional distillation setup is highly recommended.[8] Crude reaction mixtures often contain impurities with boiling points close to the desired product. A fractionating column provides the necessary separation power to achieve high purity.

Data Presentation

As specific experimental data for 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is not publicly available, the following table provides typical parameters for the vacuum distillation of similar high-boiling point glycidyl ethers. These should be used as a starting point for optimization.

Parameter	Typical Range	Purpose
Operating Pressure	0.1 - 5.0 mmHg	To lower the boiling point and prevent thermal decomposition.[1]
Pot Temperature	150 - 250 °C	To provide enough energy for vaporization at reduced pressure.
Vapor Temperature	130 - 220 °C	Indicates the boiling point at the operating pressure; a stable plateau suggests a pure fraction.
Column Type	Packed (Vigreux, Raschig)	To increase separation efficiency (theoretical plates).[8]
Expected Purity	>98%	Target purity for pharmaceutical intermediates.
Common Impurities	Starting materials, solvents, higher molecular weight oligomers.

Experimental Protocols

Methodology for Vacuum Fractional Distillation

• Apparatus Setup:

  • Assemble a dry, leak-free fractional distillation apparatus as shown in the workflow diagram below. Use a round-bottom flask of an appropriate size (should be 1/2 to 2/3 full with the crude material).

  • Use a short, insulated fractionating column (e.g., a 20-30 cm Vigreux column).

  • Place a calibrated thermometer at the distillation head.

  • Connect the condenser to a chilled water supply.

  • Use a multi-limb receiver adapter (a "cow" or "spider") to allow for the collection of different fractions without breaking the vacuum.

  • Connect the apparatus to a cold trap and a two-stage rotary vane vacuum pump.

• Procedure:

  • Charge the distillation flask with the crude 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and a magnetic stir bar.

  • Seal all joints with a minimal amount of vacuum grease.

  • Turn on the condenser cooling water.

  • Start the magnetic stirrer.

  • Slowly open the system to the vacuum pump. Allow the system to evacuate fully and reach a stable, low pressure.

  • Once the vacuum is stable, begin to heat the distillation flask using an oil bath.

  • Increase the temperature gradually. Observe for the initial collection of low-boiling impurities (the forerun). The vapor temperature should be significantly lower than the expected product boiling point.

  • Once the low-boilers are removed, the vapor temperature will drop before rising again. When the temperature stabilizes at a higher plateau, switch the receiver to collect the main product fraction.

  • Maintain a steady distillation rate by carefully controlling the heat input.

  • If the temperature rises significantly or drops, or if the distillate becomes discolored, switch to the final receiver to collect the tailings fraction.

  • Once the distillation is complete, turn off the heater and allow the system to cool completely before slowly and carefully venting the apparatus to atmospheric pressure.

Visualizations

Caption: Workflow for the purification of a high-boiling compound by vacuum fractional distillation.

References

• 1. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 2. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]
• 3. When Vacuum Distillation is Useful [sihaienergytech.com]
• 4. Thermochemical Studies of Epoxides and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. youtube.com [youtube.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. buschvacuum.com [buschvacuum.com]
• 9. researchgate.net [researchgate.net]
• 10. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 11. Troubleshooting Vacuum Infusion - Explore Composites! [explorecomposites.com]

Technical Support Center: Purification of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. The focus is on the removal of aldehydic impurities, a common issue encountered during its synthesis and handling.

Troubleshooting Guides

This section addresses specific issues related to aldehydic impurities and provides step-by-step experimental protocols for their removal.

Issue 1: Presence of Aldehydic Impurities Detected in 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

Possible Cause: Aldehydic impurities, such as 4-((2-isopropoxyethoxy)methyl)benzaldehyde or related compounds, can arise as byproducts during the synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane or through degradation. A common aldehydic impurity in the synthesis of the related drug, Bisoprolol, is 4-[2-hydroxy-3-[(l-methylethyl)amino]propoxy]benzaldehyde.[1]

Solutions: Two primary methods are recommended for the removal of aldehydic impurities: a sodium borohydride reduction and a sodium bisulfite wash.

This method involves the selective reduction of the aldehydic impurity to the corresponding alcohol, which can then be more easily separated by chromatography.

Experimental Protocol:

• Dissolution: Dissolve the impure 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in a suitable solvent like methanol.

• Cooling: Cool the solution to approximately 15-20°C.

• Addition of Sodium Borohydride: Add a catalytic amount of sodium borohydride in small portions while maintaining the temperature between 15-20°C.[1]

• Digestion: Stir the reaction mixture for about 1 hour at 15-20°C to ensure complete reduction of the aldehyde.[1]

• Quenching and Work-up: Carefully quench the reaction with water or a dilute acid. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the resulting product by column chromatography on silica gel to separate the desired epoxide from the newly formed alcohol.

Workflow for Sodium Borohydride Reduction:

Caption: Workflow for the removal of aldehydic impurities using sodium borohydride.

This is a classic and effective method for removing aldehydes from organic mixtures.[2][3] It relies on the reaction of the aldehyde with sodium bisulfite to form a water-soluble adduct, which is then extracted into the aqueous phase.

Experimental Protocol:

• Dissolution: Dissolve the impure 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in a water-miscible organic solvent such as methanol, THF, or acetonitrile. For aliphatic aldehydes, DMF can be used to improve removal rates.[2]

• Extraction: Transfer the solution to a separatory funnel and add a freshly prepared saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for several minutes.[4][5]

• Phase Separation: Add an immiscible organic solvent (e.g., ethyl acetate or a mixture of hexanes and dichloromethane) and more water to the separatory funnel.[4] Shake again and allow the layers to separate. The bisulfite adduct of the aldehyde will be in the aqueous layer.

• Separation and Washing: Separate the organic layer. Wash the organic layer again with a saturated sodium bisulfite solution, followed by water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the purified product.

• (Optional) Recovery of Aldehyde: To recover the aldehyde from the aqueous layer, basify the aqueous layer with sodium hydroxide to a strongly basic pH. This will reverse the bisulfite addition. Then, extract the aldehyde with an organic solvent.[4][2]

Logical Diagram for Bisulfite Wash Decision Making:

Caption: Decision and workflow diagram for purification via sodium bisulfite wash.

Quantitative Data Summary

Feature	Sodium Borohydride Reduction	Sodium Bisulfite Wash
Principle	Reduction of aldehyde to alcohol	Formation of a water-soluble bisulfite adduct
Selectivity	Good for aldehydes vs. epoxides	Excellent for aldehydes and reactive ketones[4][2]
Ease of Use	Requires careful temperature control and quenching	Simple liquid-liquid extraction procedure[5]
Scalability	Scalable, but requires monitoring	Highly scalable and suitable for large quantities
Final Product Purity	High, after chromatography	Generally high, >95% purity can be achieved[2]
Potential Issues	Possible side reactions with the epoxide	Formation of emulsions; potential for SO2 gas release[4][5]

Frequently Asked Questions (FAQs)

Q1: How can I detect the presence and quantity of aldehydic impurities?

A1: Several analytical methods can be used for the detection and quantification of aldehydic impurities:

• Gas Chromatography-Mass Spectrometry (GC-MS): A reliable method for identifying and quantifying volatile impurities.[6][7]

• High-Performance Liquid Chromatography (HPLC): HPLC, especially after derivatization with an agent like 2,4-dinitrophenylhydrazine (DNPH), is a highly sensitive method for detecting aldehydes.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to detect the characteristic aldehydic proton signal (around 9-10 ppm). Integration of this signal relative to signals from the desired compound can provide a quantitative estimate of the impurity level.

Q2: The sodium bisulfite wash is not working effectively. What could be the problem?

A2: Several factors can affect the efficiency of the bisulfite wash:

• Miscible Solvent: For aliphatic aldehydes, using dimethylformamide (DMF) as the co-solvent can improve the removal rate.[2][9]

• Fresh Bisulfite Solution: The sodium bisulfite solution should be freshly prepared to ensure its reactivity.

• Vigorous Shaking: Ensure thorough mixing during the extraction to facilitate the reaction between the aldehyde and the bisulfite.

• Insoluble Adduct: If a solid precipitate forms at the interface of the two layers, it is likely the insoluble bisulfite adduct. This can be removed by filtering the entire mixture through a pad of Celite before separating the layers.[4]

Q3: Can column chromatography alone remove the aldehydic impurity?

A3: While column chromatography on silica gel can be used to purify aldehydes, it may not always be the most effective method, especially if the polarity of the aldehyde is very close to that of the desired epoxide.[3] Aldehydes can also sometimes decompose on silica gel.[3] It is often more efficient to first use a chemical wash (like the bisulfite wash) to remove the bulk of the aldehyde impurity before proceeding with chromatographic purification.

Q4: Are there other methods to remove aldehyde impurities?

A4: Yes, other methods exist, although they might be less common or require more specific reagents:

• Reaction with Amines: Aldehydes can react with certain amines to form Schiff bases, which can then be removed. For example, adding a substituted aromatic amine prior to distillation can help in removing aldehyde contaminants.[10]

• Distillation: If there is a significant difference in the boiling points of the aldehyde and the epoxide, distillation under high vacuum can be an effective purification method.[1]

Q5: What is the chemical structure of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane?

A5: The chemical structure is as follows:

The molecular formula is C15H22O4, and the molecular weight is approximately 266.34 g/mol .[11][12][13]

References

• 1. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]
• 2. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Workup [chem.rochester.edu]
• 5. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 6. Analytical Method [keikaventures.com]
• 7. US7309608B2 - Method of analysis of aldehyde and ketone by mass spectrometry - Google Patents [patents.google.com]
• 8. epa.gov [epa.gov]
• 9. scite.ai [scite.ai]
• 10. data.epo.org [data.epo.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. chemscene.com [chemscene.com]
• 13. anaxlab.com [anaxlab.com]

Stability issues of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane under acidic conditions

Technical Support Center: Stability of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

Welcome to the technical support center for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting stability issues encountered under acidic conditions during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in acidic aqueous solutions?

A1: Like many epoxide-containing compounds, 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is susceptible to degradation in aqueous solutions, especially under acidic or basic conditions.[1] The primary degradation pathway under acidic conditions is the acid-catalyzed hydrolysis of the oxirane (epoxide) ring.[2][3][4] This reaction leads to the opening of the epoxide ring and the formation of a diol. It is generally recommended to use neutral pH conditions (around 7.0-7.4) for the best stability in aqueous buffers.[1] If your experimental conditions require a low pH, you should expect some degree of degradation.

Q2: What are the primary degradation products of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane under acidic conditions?

A2: The acid-catalyzed hydrolysis of the epoxide ring results in the formation of a 1,2-diol.[2][3][4] In the case of this specific molecule, the expected major degradation product would be 1-(4-((2-isopropoxyethoxy)methyl)phenoxy)-3-(nucleophile)-propan-2-ol, where the nucleophile is typically water in aqueous media, leading to 1-(4-((2-isopropoxyethoxy)methyl)phenoxy)propane-2,3-diol. The reaction proceeds via a mechanism that has both SN1 and SN2 characteristics.[5][6]

Q3: How does pH and temperature affect the degradation rate?

A3: The rate of degradation is expected to increase as the pH decreases (becomes more acidic). The presence of H+ ions catalyzes the ring-opening reaction.[5] Temperature also plays a significant role; higher temperatures will accelerate the rate of degradation. For instance, studies on similar compounds like bisphenol A diglycidyl ether (BADGE) have shown that the storage temperature has a significant effect on the transformation rate, with stability decreasing at higher temperatures.[7]

Q4: What are the visual signs of degradation?

A4: Visual signs of degradation can include a change in the appearance of the solution, such as becoming cloudy or the formation of precipitates, especially if the degradation products have lower solubility.[8] However, significant degradation can occur without any visible changes. Therefore, analytical methods are necessary for confirmation.

Q5: What analytical methods are recommended to monitor the stability of this compound?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for monitoring the degradation of the parent compound and the appearance of degradation products. Liquid Chromatography-Mass Spectrometry (LC-MS) can also be very useful for identifying the exact mass of the degradation products, confirming their structure.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of starting material or lower than expected concentration in acidic media.	Acid-catalyzed hydrolysis of the epoxide ring.	- Confirm degradation using an analytical method like HPLC. - If possible, adjust the experimental pH to be closer to neutral. - Perform experiments at a lower temperature to slow down the degradation rate. - Prepare fresh solutions immediately before use.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Formation of degradation products, such as the corresponding diol.	- Characterize the new peaks using LC-MS to confirm their identity as degradation products. - If the degradation is unavoidable, you may need to account for it in your experimental design and data analysis.
Inconsistent experimental results or poor reproducibility.	Variable degradation of the compound due to slight differences in pH, temperature, or incubation time between experiments.	- Carefully control and monitor the pH, temperature, and time of your experiments. - Use a stability-indicating analytical method to quantify the amount of intact compound at the start and end of each experiment.
Precipitation or cloudiness in the solution.	The degradation products may have different solubility properties than the parent compound.	- Try to identify the precipitate. - If the precipitate is a degradation product, this indicates significant instability under the current conditions. Consider modifying the experimental parameters (pH, temperature, solvent).

Experimental Protocols

Protocol: Assessment of Compound Stability in Acidic Buffer

This protocol provides a general method to determine the stability of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in a specific acidic buffer.

1. Materials:

• 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane
• High-purity organic solvent for stock solution (e.g., DMSO, Acetonitrile)
• Acidic buffer of interest (e.g., citrate buffer, glycine-HCl buffer)
• HPLC or LC-MS system
• Calibrated pH meter
• Incubator or water bath

2. Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 10 mg/mL) of the compound in a suitable organic solvent.
• Working Solution Preparation: Dilute the stock solution in the acidic buffer to the final desired concentration for your experiment. Ensure the final concentration of the organic solvent is low (typically <1%) to minimize its effect on the reaction.
• Time Zero (T0) Sample: Immediately after preparing the working solution, take an aliquot and analyze it by HPLC or LC-MS. This will serve as your T0 reference.
• Incubation: Incubate the remaining working solution at the desired experimental temperature.
• Time-Point Sampling: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), take aliquots of the incubated solution and analyze them by HPLC or LC-MS.
• Data Analysis: Quantify the peak area of the parent compound at each time point. Plot the percentage of the remaining parent compound against time to determine the degradation kinetics.

Visualizations

Caption: Acid-catalyzed hydrolysis of the epoxide ring.

Caption: Experimental workflow for stability assessment.

Caption: Troubleshooting decision tree for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. aakash.ac.in [aakash.ac.in]
• 3. byjus.com [byjus.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 6. chimia.ch [chimia.ch]
• 7. Stabilities of bisphenol A diglycidyl ether, bisphenol F diglycidyl ether, and their derivatives under controlled conditions analyzed using liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Optimizing reaction conditions for epoxide ring opening with isopropylamine

Welcome to the technical support center for optimizing the ring-opening of epoxides with isopropylamine. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in successfully navigating this important reaction.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for epoxide ring opening with isopropylamine?

The ring opening of epoxides with amines like isopropylamine is a nucleophilic substitution reaction. The high ring strain of the three-membered epoxide ring makes it susceptible to attack by nucleophiles.[1][2] Under neutral or basic conditions, the reaction typically proceeds via an SN2 mechanism, where the amine attacks the less sterically hindered carbon of the epoxide.[3][4] This results in a backside attack, leading to an inversion of stereochemistry if the carbon is chiral. The initial product is an alkoxide, which is then protonated during workup to yield the final β-amino alcohol.[1]

Q2: What are the most critical parameters to control for this reaction?

The key parameters to optimize are temperature, solvent, catalyst, and the molar ratio of reactants. Temperature significantly affects the reaction rate; higher temperatures can increase conversion but may also lead to side reactions.[5] The choice of solvent can influence reaction efficiency and regioselectivity.[6][7] While the reaction can proceed without a catalyst, catalysts can enhance the rate and selectivity.[8] The stoichiometry, particularly the amount of isopropylamine, can be adjusted to drive the reaction to completion and minimize side products like dialkylation.[5]

Q3: How does the choice of solvent affect the reaction?

The solvent plays a crucial role. Polar solvents, especially mixed systems like DMF/H₂O, have been shown to be effective for catalyst-free ring opening, promoting high yields and regioselectivity.[7] In some cases, solvent-free conditions are preferred, particularly in microwave-assisted synthesis, which offers a greener and often faster alternative to classical heating.[9][10] Non-polar solvents are generally less effective.[6] Adding a solvent can sometimes have a negative effect on the catalytic activity of certain Lewis acids.[8]

Q4: What is the role of a catalyst in this reaction?

A catalyst enhances the electrophilicity of the epoxide, making it more susceptible to nucleophilic attack. Lewis acids like Yttrium(III) chloride (YCl₃) are effective in activating the epoxide ring by coordinating with the oxygen atom.[8] Heterogeneous catalysts such as graphite, graphene oxide, and nano-sized iron(III) hydroxide have also been successfully employed, offering advantages like easy recovery and recycling.[9] The choice of catalyst can significantly influence reaction rate, yield, and regioselectivity.

Q5: How do temperature and reaction time influence the outcome?

Reaction temperature and time are interdependent. Increasing the temperature generally reduces the required reaction time. For example, microwave-assisted synthesis can reduce reaction times from many hours under conventional heating to just a few minutes, achieving excellent yields.[10] However, excessively high temperatures can promote side reactions like polymerization.[5][11] It is crucial to find an optimal temperature that provides a good reaction rate without compromising the yield of the desired product.[12][13] Monitoring the reaction progress using techniques like TLC or GC is essential to determine the optimal time.[5]

Troubleshooting Guide

Problem 1: Low or no conversion of the starting epoxide.

• Possible Cause: Suboptimal Reaction Temperature.

  • Solution: The reaction may be too slow at room temperature. Gradually increase the temperature and monitor the progress. For example, an optimal temperature of 120 °C has been identified in some systems.[5][14] Conversely, excessively high temperatures can cause degradation.

• Possible Cause: Inactive or Insufficient Catalyst.

  • Solution: If using a catalyst, ensure it is active and not poisoned. For solid catalysts, ensure proper activation. Increase the catalyst loading incrementally. For Lewis acids like YCl₃, a loading of 1 mol% is often sufficient.[8]

• Possible Cause: Inappropriate Solvent.

  • Solution: The reaction may not proceed efficiently in non-polar solvents.[6] Switch to a polar solvent system, such as a DMF/water mixture, or consider running the reaction under solvent-free conditions, which can be highly effective.[7][10]

• Possible Cause: Insufficient Reaction Time.

  • Solution: The reaction may simply be slow under the chosen conditions. Monitor the reaction over a longer period using TLC or GC to determine if the conversion is increasing over time.[5]

Problem 2: Poor regioselectivity (formation of two isomeric products).

• Possible Cause: Ambiguous Nucleophilic Attack Site.

  • Solution: The regioselectivity depends heavily on the reaction conditions. Under basic or neutral conditions (strong nucleophile), the attack typically occurs at the less substituted carbon (SN2-like).[4] Under acidic conditions, the attack may favor the more substituted carbon due to a more SN1-like mechanism.[1][3][15]

  • Action: To favor attack at the less hindered site, ensure the reaction conditions are not acidic. Using a strong nucleophile in a non-acidic medium is key. If acidic conditions are unavoidable, be aware that a mixture of regioisomers is likely.[11]

Problem 3: Formation of significant byproducts (e.g., dialkylation, polymerization).

• Possible Cause: Incorrect Stoichiometry.

  • Solution: The formation of a dialkylated product (where the product β-amino alcohol reacts with another epoxide molecule) can occur if the epoxide is in excess. Use an excess of isopropylamine to favor the formation of the desired mono-adduct. A molar ratio of 1:1.5 (epoxide to amine) is a good starting point.[10]

• Possible Cause: High Reactivity / High Temperature.

  • Solution: Epoxides can polymerize, especially under harsh conditions or with certain catalysts.[5] Lower the reaction temperature. If using a highly active catalyst, consider reducing its concentration. The addition of a small amount of water can sometimes suppress side reactions.[5]

Data Summary

Table 1: Effect of Reaction Conditions on Yield for Aryloxyepoxide Ring Opening

Entry	Catalyst	Solvent	Method	Temperature (°C)	Time	Yield (%)	Reference
1	None	None	Microwave (400W)	N/A	10 min	98	[10]
2	None	None	Classical Heating	50	16 h	65	[10]
3	YCl₃ (1 mol%)	None	Stirring	Room Temp	1 h	>99	[8]
4	Fe(OH)₃	None	Stirring	Room Temp	10-360 min	~96	[9]

| 5 | None | DMF/H₂O | Stirring | 60 | N/A | 98 |[7] |

Table 2: Comparison of Catalysts for Styrene Oxide Ring Opening with Aniline

Entry	Catalyst (1 mol%)	Time (h)	Conversion (%)	Regioselectivity (Major Isomer)	Reference
1	YCl₃	1	100	100	[8]
2	Sc(OTf)₃	1	100	95	[8]
3	InCl₃	1	90	90	[8]

| 4 | BiCl₃ | 1 | 70 | 85 |[8] |

Experimental Protocols

Protocol 1: General Procedure for YCl₃-Catalyzed Ring Opening [8]

• Preparation: In a clean round-bottom flask, add the epoxide (1.0 equiv.).

• Reagent Addition: Add isopropylamine (1.0-1.5 equiv.) followed by YCl₃ (0.01 equiv., 1 mol%).

• Reaction: Stir the mixture at room temperature under a nitrogen or argon atmosphere.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the epoxide is fully consumed.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Solvent-Free Ring Opening [10]

• Preparation: Place the aryloxyepoxide (e.g., 5 mmol) and isopropylamine (e.g., 7.5 mmol) in a Teflon reactor suitable for microwave synthesis.

• Reaction: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a specified power (e.g., 400W) for a short duration (e.g., 10 minutes).

• Monitoring: After the initial irradiation, a small aliquot can be taken to check for completion via TLC or GC. If the reaction is incomplete, it can be irradiated for a further few minutes.

• Purification: After cooling, the resulting crude product can be directly purified by column chromatography on silica gel to yield the pure β-amino alcohol.

Visualizations

Caption: Troubleshooting workflow for common issues in epoxide ring-opening reactions.

Caption: General Sɴ2 mechanism for the base/neutral catalyzed reaction.

Caption: Decision tree for selecting initial reaction conditions.

References

• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. Thermochemical Studies of Epoxides and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. jsynthchem.com [jsynthchem.com]
• 7. Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols [organic-chemistry.org]
• 8. YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. jsynthchem.com [jsynthchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology [mdpi.com]
• 15. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low conversion rates in 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting low conversion rates and other common issues encountered during the synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Frequently Asked Questions (FAQs)

Q1: What is the chemical reaction for the synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane?

The synthesis is a Williamson ether synthesis, which involves the reaction of 4-((2-isopropoxyethoxy)methyl)phenol with epichlorohydrin in the presence of a base. The phenoxide ion, generated by the reaction of the phenol with a base, acts as a nucleophile and attacks the electrophilic carbon of epichlorohydrin, displacing the chloride ion.

Q2: What are the typical starting materials and reagents for this reaction?

The primary starting materials are 4-((2-isopropoxyethoxy)methyl)phenol and epichlorohydrin. A base, such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3), is required to deprotonate the phenol. A solvent, commonly toluene, is also used. In some cases, a phase-transfer catalyst may be employed to improve the reaction rate and yield.

Q3: What are the common side reactions that can lead to low conversion rates?

The main competing side reaction is the base-catalyzed elimination (E2) of the alkylating agent (epichlorohydrin), which leads to the formation of undesired byproducts. Additionally, the presence of water can protonate the highly reactive phenoxide, rendering it non-nucleophilic, or react with the base, reducing its effectiveness.

Q4: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is a common and effective method for monitoring the reaction's progress.[1] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can observe the disappearance of the starting materials and the appearance of the product spot. A suitable eluent system, such as a mixture of hexanes and ethyl acetate, can be used to achieve good separation.

Troubleshooting Guide

Low or No Product Formation

Problem: After the allotted reaction time, TLC analysis shows a significant amount of unreacted 4-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)phenol.

Potential Cause	Recommended Solution
Incomplete Deprotonation of Phenol	Ensure anhydrous (dry) conditions, as water can consume the base. Use a sufficiently strong base (e.g., NaOH) in a slight excess to ensure complete formation of the phenoxide.
Low Reaction Temperature	The reaction is typically conducted at elevated temperatures (e.g., 60-65 °C). Ensure the reaction mixture is being heated and maintained at the optimal temperature.
Poor Quality of Reagents	Use high-purity starting materials. Epichlorohydrin can degrade over time and should be distilled if its purity is questionable.
Insufficient Reaction Time	While the reaction is generally complete within a few hours, monitor the reaction by TLC until the starting material is consumed.

Formation of Multiple Products (Low Selectivity)

Problem: TLC analysis shows the formation of the desired product along with several other spots, indicating the presence of byproducts.

Potential Cause	Recommended Solution
Competing E2 Elimination Reaction	The Williamson ether synthesis (SN2) is favored over elimination (E2) for primary alkyl halides like epichlorohydrin. However, elevated temperatures can promote E2. Maintain the reaction temperature within the recommended range.
Reaction with Both Phenolic and Alcoholic Hydroxyls (if applicable)	This is not a concern for the specified starting material, which only has a phenolic hydroxyl group.
Polymerization of Epichlorohydrin	This can occur under strong basic conditions. Ensure the base is added in a controlled manner and that the temperature is not excessively high.
Formation of 1-[p-(2-isopropoxyethoxy)methyl]phenoxy]-3-chloro-propane-2-ol	This is a common impurity where the epoxide ring has not been formed. This can be addressed by ensuring a sufficient amount of base is present for the final ring-closing step.

Experimental Protocols

Synthesis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This protocol is a general guideline and may require optimization based on your specific laboratory conditions.

Materials:

• 4-((2-isopropoxyethoxy)methyl)phenol

• Epichlorohydrin

• Sodium Hydroxide (solid or aqueous solution)

• Toluene

• Deionized Water

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• To a solution of 4-((2-isopropoxyethoxy)methyl)phenol in toluene, add a stoichiometric equivalent of sodium hydroxide.

• Heat the mixture to 60-65 °C with stirring.

• Slowly add a slight excess of epichlorohydrin to the reaction mixture.

• Maintain the temperature and continue stirring for 1-3 hours. Monitor the reaction progress by TLC.

• After the reaction is complete (as indicated by the disappearance of the starting phenol on TLC), cool the mixture to room temperature.

• Wash the reaction mixture with deionized water to remove the sodium chloride byproduct and any excess base.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the toluene solvent under reduced pressure using a rotary evaporator.

• The resulting oil is the crude 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, which may be further purified by vacuum distillation.

Data Presentation

Table 1: Troubleshooting Summary for Low Conversion Rates

Observation	Potential Cause	Suggested Action
High amount of starting phenol remaining	Incomplete deprotonation	Use anhydrous solvent; ensure sufficient base
High amount of starting phenol remaining	Low reaction temperature	Increase temperature to 60-65 °C
Multiple spots on TLC	Competing elimination reaction	Maintain optimal reaction temperature
Oily product with impurities	Incomplete reaction/byproducts	Purify by vacuum distillation

Visualizations

Caption: Reaction pathway for the synthesis of the target oxirane.

References

• 1. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]

Preventing polymerization of glycidyl ether crosslinkers during storage

Technical Support Center: Glycidyl Ether Crosslinkers

Welcome to the Technical Support Center for Glycidyl Ether Crosslinkers. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the storage and handling of glycidyl ether crosslinkers. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and reliability of your materials.

Troubleshooting Guide: Unwanted Polymerization

Have you encountered premature polymerization of your glycidyl ether? Follow this guide to diagnose and resolve the issue.

Problem: The viscosity of the glycidyl ether has significantly increased, or it has partially or fully solidified in the container.

Initial Assessment:

• Visual Inspection: Is the material cloudy, hazy, or are there visible solid particles?

• Viscosity Check: Is the material significantly more viscous than expected when compared to a fresh, properly stored sample?

A "yes" to either of these questions suggests that polymerization has initiated.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting premature polymerization of glycidyl ether crosslinkers.

Caption: Troubleshooting workflow for premature glycidyl ether polymerization.

Potential Causes and Solutions

Potential Cause	Recommended Action
Improper Storage Temperature	Store glycidyl ethers in a cool, dark place, typically between 2-8°C. Avoid exposure to heat sources.[1]
Exposure to Light	Store in opaque or amber-colored containers to prevent photo-initiated polymerization.[1]
Contamination	Ensure containers are clean and free of contaminants such as acids, bases, oxidizing agents, or metals, which can catalyze polymerization. Use clean, dedicated equipment for handling.[1][2]
Presence of Oxygen/Peroxides	Store under an inert atmosphere (e.g., nitrogen or argon) to prevent the formation of peroxides, which can initiate polymerization. For materials prone to peroxide formation (e.g., Allyl Glycidyl Ether), periodically test for peroxides.[1]
Inhibitor Depletion	If the glycidyl ether was supplied with an inhibitor, it may have been consumed over time. Consider adding a suitable inhibitor at an appropriate concentration after consulting with the manufacturer.[1]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for glycidyl ether crosslinkers?

A1: To maximize shelf life, store glycidyl ether crosslinkers in a cool, dry, and dark environment, ideally between 2-8°C.[1] The container should be opaque or amber-colored to protect from light and tightly sealed under an inert atmosphere like nitrogen or argon to prevent moisture and oxygen exposure.[1]

Q2: My glycidyl ether has become viscous. Can I still use it?

A2: A significant increase in viscosity is a sign of polymerization.[1] Using a partially polymerized crosslinker can lead to inconsistent and unreliable experimental results. It is generally recommended to discard the material.

Q3: What types of contaminants can initiate polymerization?

A3: Contaminants that can initiate or accelerate polymerization include acids, bases, transition metal ions, and oxidizing agents.[1][2] It is crucial to use clean, dry glassware and equipment when handling these crosslinkers.

Q4: How can I test for the presence of peroxides?

A4: Peroxide test strips are commercially available and provide a quick and easy way to check for peroxide formation. For a more quantitative analysis, iodometric titration methods can be employed.

Q5: What are common inhibitors used for glycidyl ethers?

A5: Common inhibitors include phenolic antioxidants such as butylated hydroxytoluene (BHT) and hindered amine light stabilizers (HALS). The specific inhibitor and its concentration will depend on the glycidyl ether and its intended application. Always consult the manufacturer's recommendations.

Experimental Protocols

Protocol 1: Stability Assessment by Viscosity Monitoring

This protocol is designed to assess the stability of a glycidyl ether crosslinker by monitoring its viscosity over time at an elevated temperature.

Materials:

• Glycidyl ether sample (and a control sample if available)

• Hot plate with precise temperature control

• Viscometer or rheometer

• Aluminum pans or appropriate sample holders for the viscometer

Procedure:

• Set Temperature: Set the hot plate to a constant elevated temperature (e.g., 50°C). The exact temperature may be adjusted based on the known reactivity of the glycidyl ether.

• Sample Preparation: Place a known quantity of the glycidyl ether into the sample holder.

• Initial Viscosity Measurement: Immediately measure the initial viscosity of the sample.

• Monitoring: Record the viscosity at regular intervals (e.g., every 15-30 minutes) for a predetermined duration (e.g., 4-8 hours) or until a significant increase in viscosity is observed.

• Data Analysis: Plot viscosity as a function of time. A rapid increase in viscosity indicates lower stability.

Protocol 2: Detection of Early-Stage Polymerization using Gel Permeation Chromatography (GPC)

GPC can be used to detect the formation of dimers, trimers, and other small oligomers, which are early indicators of polymerization.

Materials:

• Glycidyl ether sample

• GPC system with a suitable column (e.g., polystyrene-divinylbenzene)

• Appropriate mobile phase (e.g., tetrahydrofuran - THF)

• Refractive index (RI) detector

Procedure:

• Sample Preparation: Prepare a dilute solution of the glycidyl ether sample in the mobile phase (e.g., 1-2 mg/mL). Filter the sample through a 0.2 µm filter.

• GPC Analysis: Inject the sample into the GPC system.

• Data Analysis: Analyze the resulting chromatogram. The appearance of peaks at shorter retention times compared to the monomer peak indicates the presence of higher molecular weight oligomers. The area of these peaks can be used to quantify the extent of early-stage polymerization.

Workflow for GPC Analysis

Caption: Workflow for detecting early-stage polymerization using GPC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Catalyst selection for the synthesis of 4-((2-isopropoxyethoxy)methyl)phenol

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of 4-((2-isopropoxyethoxy)methyl)phenol, a key intermediate in the manufacturing of Bisoprolol.[1][2][3] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to navigate common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the synthesis of 4-((2-isopropoxyethoxy)methyl)phenol?

A1: The most frequently employed catalysts are acidic in nature and facilitate the etherification of 4-hydroxybenzyl alcohol with 2-isopropoxyethanol.[1] Commonly used catalysts include:

• Sulfuric acid adsorbed on silica: This solid acid catalyst is effective and can be easily removed by filtration.[2][3]

• Ion-exchange resins: Amberlyst 15 and Dowex 50 are common examples of acidic resins used for this synthesis.[1][2]

• Rare earth metal triflates: While effective, these catalysts can be expensive and may require chromatographic purification to remove.[3][4]

Q2: What are the typical reaction conditions for this synthesis?

A2: Reaction conditions can vary depending on the chosen catalyst and solvent. However, general parameters are as follows:

• Temperature: The reaction is often initiated at a low temperature (around 5°C), especially during the addition of the catalyst and reactants, and then allowed to proceed at ambient temperature or slightly elevated temperatures (up to 60°C).[1][2]

• Reaction Time: The duration of the reaction can range from a few hours to over 24 hours, and progress is typically monitored by Thin Layer Chromatography (TLC).[1][2]

• Solvents: The reaction can be carried out with or without a solvent. Toluene and dichloromethane are common solvent choices when one is used.[2]

Q3: What are the main challenges or side reactions to be aware of during the synthesis?

A3: The primary challenge is minimizing the formation of impurities.[3] Potential side reactions include:

• Polymerization of 4-hydroxybenzyl alcohol: This is a significant side reaction, particularly at higher temperatures.[5] Using a suitable catalyst and maintaining controlled temperature conditions can help mitigate this.

• Dimerization: Self-condensation of the starting materials can lead to dimer impurities.[5]

• Formation of other byproducts: The use of strong acids like sulfuric acid directly in the reaction can sometimes lead to an increase in impurity formation.[3]

Q4: How can the product be purified?

A4: Purification strategies depend on the scale and the impurities present.

• Filtration: When a solid catalyst like sulfuric acid on silica or an ion-exchange resin is used, it can be simply filtered off.[3]

• Work-up: A typical work-up involves neutralization with a base like potassium carbonate, followed by extraction and solvent removal.[2][3]

• Column Chromatography: While effective for achieving high purity, column chromatography is often considered tedious and less economical for large-scale production.[3][4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction.	- Monitor the reaction progress using TLC or HPLC to ensure it has gone to completion.[2][6] - Increase reaction time or temperature cautiously, while monitoring for byproduct formation.
- Suboptimal molar ratio of reactants.	- The molar ratio of 2-isopropoxyethanol to 4-hydroxybenzyl alcohol is a critical parameter that should be optimized.[7]
- Catalyst deactivation.	- For ion-exchange resins, ensure proper activation before use.[2] - If using sulfuric acid on silica, ensure it is properly prepared and active.
High Impurity Levels	- Reaction temperature is too high, leading to polymerization or side reactions.	- Maintain a lower reaction temperature, especially during initial mixing of reactants and catalyst.[1][2] - Consider a step-wise temperature profile, for example, starting at 0-5°C and then raising it to 15-20°C.[8][9]
- Incorrect catalyst choice or loading.	- Using sulfuric acid directly may increase impurities; consider a solid-supported acid catalyst.[3] - The amount of catalyst can influence the reaction rate; typically, 2-10% by weight to the 4-hydroxybenzyl alcohol is used.[6]
Difficult Product Isolation	- Formation of an emulsion during work-up.	- Add a brine wash to help break the emulsion. - Allow the mixture to stand for a longer period to allow for phase separation.
- Product is an oil instead of a solid.	- This may indicate the presence of impurities. Further purification by column chromatography may be necessary. - Ensure all solvent has been removed under reduced pressure.

Experimental Protocols

Protocol 1: Synthesis using Sulfuric Acid Adsorbed on Silica (with solvent)

This protocol is adapted from a patented process for the preparation of 4-((2-isopropoxyethoxy)methyl)phenol.[2]

Materials:

• 2-isopropoxyethanol (138.4 ml)

• Toluene (375 ml)

• Sulfuric acid adsorbed silica (75 g)

• 4-hydroxybenzylalcohol (75 g)

• Potassium carbonate

• Sodium hydroxide solution

• Water

Procedure:

• Charge a reaction flask with 2-isopropoxyethanol and dissolve it in toluene.

• Cool the reaction mixture to 5°C with continuous stirring.

• Add the sulfuric acid adsorbed silica to the reaction mixture at 5°C.

• Add 4-hydroxybenzyl alcohol to the reaction mixture.

• Stir the reaction mixture at ambient temperature and monitor the progress of the reaction by thin layer chromatography (TLC).

• Upon completion, filter the reaction mass to recover the silica.

• Add potassium carbonate to the filtrate and stir for one hour.

• Filter to remove the potassium carbonate.

• Wash the organic layer with sodium hydroxide solution and then with water.

• Concentrate the organic layer under reduced pressure to obtain the product.

Protocol 2: Synthesis using Amberlyst-15 (solvent-free)

This protocol is adapted from a patented process.[8][9]

Materials:

• 2-Isopropoxyethanol (280 L)

• Amberlyst-15 resin (22.5 kg)

• 4-Hydroxybenzyl alcohol (22.5 kg)

• Potassium carbonate (1.0 kg)

Procedure:

• Charge a 400 L reactor with 2-Isopropoxy ethanol and cool to 0°C.

• Add Amberlyst-15 resin in one lot.

• Add 4-Hydroxybenzyl alcohol in small lots of 2 kg each at 0-5°C over approximately 5 hours.

• Stir the reaction mixture at 0-5°C for 2 hours.

• Raise the temperature to 15-20°C and maintain for 10 hours.

• Filter the Amberlyst-15 resin and wash it with 2-Isopropoxy ethanol.

• Collect the reaction mixture and basify with potassium carbonate.

• Filter to remove the potassium carbonate.

• Distill the excess 2-Isopropoxy ethanol from the reaction mixture to obtain the product.

Catalyst Performance Data

Catalyst	Solvent	Temperature (°C)	Reaction Time	Yield	Reference
Sulfuric acid adsorbed silica	Toluene	5, then ambient	Monitored by TLC	Not specified	[2][8]
Sulfuric acid adsorbed silica	None	5, then ambient	~24 hours	Not specified	[3]
Amberlyst-15	2-Isopropoxyethanol (used as reactant and solvent)	0-5, then 15-20	2 hours, then 10 hours	36-38 kg from 22.5 kg starting material	[8]
Silica sulfuric acid	Not specified	Not specified	Not specified	75%	[8]

Visualizations

Caption: Reaction scheme for the synthesis of 4-((2-isopropoxyethoxy)methyl)phenol.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 3. WO2016135616A1 - An improved process for the preparation of bisoprolol and its intermediate - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]
• 6. allindianpatents.com [allindianpatents.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for determining the purity of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including the beta-blocker Bisoprolol.[1][2][3] Ensuring the purity of this intermediate is critical for the quality, safety, and efficacy of the final drug product.[4][5]

The focus of this guide is on High-Performance Liquid Chromatography (HPLC), the most widely used technique for impurity profiling in the pharmaceutical industry due to its sensitivity and the versatility of available stationary phases and detectors.[4][6] We will compare a conventional reversed-phase HPLC (RP-HPLC) method with a modern, high-efficiency Ultra-High-Performance Liquid Chromatography (UPLC) approach. Furthermore, we will contrast HPLC with alternative analytical techniques.

Comparison of Chromatographic Methods: HPLC vs. UPLC

The primary challenge in analyzing pharmaceutical impurities is to develop a method that can separate the main component from structurally similar by-products, intermediates, and degradation products.[7] Here, we compare a traditional HPLC method with a contemporary UPLC method, which utilizes columns with sub-2-μm particles to achieve faster and more efficient separations.[6][8]

Experimental Protocols

The following protocols are representative methods for the purity analysis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and related substances found in Bisoprolol synthesis.

Method A: Conventional Reversed-Phase HPLC (RP-HPLC)

This method represents a standard approach commonly used for routine quality control.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18, 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase: A mixture of a phosphate buffer (pH adjusted) and an organic modifier like acetonitrile or methanol.[9][10][11] A typical isocratic elution might consist of 60% buffer and 40% acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 225 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.[12]

Method B: Ultra-High-Performance Liquid Chromatography (UPLC)

This method is optimized for high throughput and superior resolution, making it ideal for process development and in-depth impurity profiling. The conditions are based on a validated method for Bisoprolol and its impurities.[13]

• Instrumentation: UPLC system with a UV detector.

• Column: Acquity UPLC BEH C18, 1.7 µm particle size, 2.1 x 50 mm.[13]

• Mobile Phase: Gradient elution using 0.2% (v/v) perchloric acid in water (Solvent A) and acetonitrile (Solvent B).[13]

  • Gradient Program: 0-1 min (15-25% B), 1-5 min (25-32% B), 5-6 min (32% B), 6-7 min (32-45% B), 7-9.5 min (45% B), 9.5-10 min (re-equilibration to 15% B).[13]

• Flow Rate: 0.23 mL/min.[13]

• Column Temperature: 20 °C.[13]

• Detection: UV at 225 nm.

• Injection Volume: 1 µL.

• Sample Preparation: 25 mg of the substance is dissolved in 25 mL of a 20% acetonitrile in water solution.[13]

Data Presentation: Performance Comparison

The following table summarizes the key performance differences between the conventional HPLC and modern UPLC methods.

Parameter	Method A: Conventional HPLC	Method B: UPLC	Advantage of UPLC
Analysis Run Time	Typically 30-60 minutes[8]	Approximately 12 minutes[13]	Higher Throughput
Resolution	Adequate for known impurities	Superior peak separation, especially for critical pairs[13]	Improved Accuracy
Solvent Consumption	High (~30-60 mL per run)	Significantly Lower (~2.8 mL per run)	Greener & Cost-Effective[6]
Sensitivity	Standard	Higher (sharper peaks)	Lower Detection Limits
System Pressure	Low to Moderate	High	Requires specialized equipment

Visualization of Experimental Workflow

The general workflow for performing a purity analysis using HPLC/UPLC is outlined below. It begins with careful sample preparation and proceeds through data acquisition and analysis to the final report.

Caption: General experimental workflow for HPLC/UPLC purity analysis.

Comparison with Alternative Analytical Techniques

While HPLC is the workhorse for purity analysis, other techniques offer unique advantages, particularly when dealing with volatile impurities or when structural information is required.[5][14]

Technique	Principle	Best For...	Advantages	Limitations
HPLC/UPLC	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[6]	Routine quality control, quantification of known and unknown non-volatile impurities.	Robust, versatile, highly quantitative, wide range of detectors available.[4]	Not suitable for volatile compounds; peak identification requires reference standards.
LC-MS	Combines the separation power of HPLC with the detection capabilities of Mass Spectrometry.[15]	Identifying unknown impurities, structural elucidation, and quantifying trace-level impurities.	Provides molecular weight and structural information, highly sensitive and specific.[14][15]	More expensive instrumentation, complex method development, potential for matrix effects.
GC	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase.	Analysis of volatile and thermally stable impurities, such as residual solvents.[14]	Excellent for volatile organic compounds (VOCs), high resolution.	Requires derivatization for non-volatile or polar compounds, potential for thermal degradation.[14]
SFC	Uses a supercritical fluid (e.g., CO2) as the mobile phase.	Chiral separations and as a "green" alternative to normal-phase HPLC.	Faster separations than HPLC, reduced organic solvent consumption.	Limited to compounds soluble in supercritical CO2, less versatile than RP-HPLC.

Logical Guide for Method Selection

Choosing the right analytical technique depends on the specific goal of the analysis, from routine checks to in-depth investigations of unknown peaks.

Caption: Decision guide for selecting the appropriate analytical method.

Conclusion

For the purity analysis of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, both conventional HPLC and modern UPLC are effective techniques. The choice depends on the specific requirements of the laboratory.

• Conventional HPLC remains a robust and reliable method for standard quality control where throughput is not the primary concern.

• UPLC offers significant advantages in speed, resolution, and reduced solvent consumption, making it the superior choice for high-throughput screening, method development, and complex separations.[6][8]

• For the definitive identification of unknown impurities that may arise during synthesis or degradation, hyphenated techniques such as LC-MS are indispensable tools, providing crucial molecular weight and structural data that cannot be obtained by UV detection alone.[15]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 6. tandfonline.com [tandfonline.com]
• 7. journalirjpac.com [journalirjpac.com]
• 8. akjournals.com [akjournals.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gmpinsiders.com [gmpinsiders.com]
• 12. benchchem.com [benchchem.com]
• 13. mjcce.org.mk [mjcce.org.mk]
• 14. jpharmsci.com [jpharmsci.com]
• 15. veeprho.com [veeprho.com]

Characterization of Bisoprolol Impurities from Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the characterization of impurities associated with the synthesis of Bisoprolol. Ensuring the purity of active pharmaceutical ingredients (APIs) like Bisoprolol, a widely used beta-blocker for cardiovascular diseases, is critical for drug safety and efficacy. This document details known impurities, compares analytical techniques for their identification and quantification, and provides experimental protocols to support research and quality control efforts.

Overview of Bisoprolol Synthesis and Potential Impurities

The synthesis of Bisoprolol, chemically (RS)-1-[4-[[2-(1-methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol, is a multi-step process that can introduce various impurities. These can originate from starting materials, intermediates, by-products of side reactions, or degradation of the final product. Regulatory bodies like the International Council for Harmonisation (ICH) mandate the identification and control of impurities to ensure patient safety.

Forced degradation studies under various stress conditions (acidic, alkaline, oxidative, thermal, and photolytic) have been instrumental in identifying potential degradation products of Bisoprolol. These studies reveal the drug's intrinsic stability and help in developing stability-indicating analytical methods.

Comparative Analysis of Known Bisoprolol Impurities

Several process-related impurities and degradation products of Bisoprolol have been identified and characterized. The following table summarizes some of the key impurities reported in the literature.

Impurity Name/Designation	Chemical Name	Type
Impurity A	(RS)-1-(4-hydroxymethyl-phenoxy)-3-isopropylamino-propan-2-ol	Degradation/Process
Impurity C	3,3′-((methylenebis(4,1-phenylene))bis(oxy))bis(1-(isopropylamino) propan-2-ol)	Process
Impurity D	3,3′-(((oxybis(methylene))bis(4,1-phenylene)) bis(oxy))bis(1-(isopropyl amino)propan-2-ol)	Process
Impurity F	(±) 2-(4-((2-isopropoxyethoxy)methyl)phenoxy)-3-(isopropylamino)propan-1-ol	Process
Impurity G	(2RS)-1-[4-[[(2-isopropoxyethoxy)methoxy]methyl] phenoxy]-3-isopropylamino propan-2-ol	Process
Impurity K	2-isopropoxyethyl 4-(2-hydroxy-3-(isopropyl amino) propoxy) benzoate	Process
Impurity L	4-[[(2RS)-2-hydroxy-3-(isopropylamino) propyl]oxy] benz-aldehyde	Degradation
Impurity M	4-[(2-Isopropoxyethoxy)methyl]phenol	Process
Impurity Q	Not specified in the provided search results.	Degradation
Impurity R	1-(isopropyl amino)-3-(p-tolyloxy) propan-2-ol	Process
Bisoprolol Dimer	3, 3'-(isopropylazanediyl) bis (1-(4-((2- isopropoxyethoxy) methyl) phenoxy) propan-2-ol)	Process
Phosphate Ester	Phosphomonoester of bisoprolol	Degradation

Quantitative Analysis from Forced Degradation Studies

Forced degradation studies provide valuable quantitative data on the stability of Bisoprolol under various stress conditions. The following table summarizes the percentage of degradation observed in a study.

Stress Condition	Degradation (%)	Major Degradants Identified
Acidic	~15.62	Impurity A, L, D[1]
Alkaline	~12.74	Impurity A, L, Q, G, K[1]
Oxidative	~23.25	Impurity A, L, K[1]
Thermal	~10.65	Impurity A, L, K[1]
Photolytic	~14.39	Impurity A, L, G, K[1]

Comparison of Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common techniques for the analysis of Bisoprolol and its impurities. The choice of method depends on the specific requirements of the analysis, such as the need for quantification, identification of unknown impurities, or routine quality control.

Method	Column	Mobile Phase	Detection	Application
RP-HPLC	C18 (e.g., 250 x 4.6 mm, 5 µm)	Acetonitrile and Phosphate Buffer (pH 3.0-8.0) in varying ratios.[2]	UV at 225 nm or 270 nm[1][2]	Quantification of known impurities and stability studies.
LC-MS/MS	C18 (e.g., 250 x 4.6 mm, 5 µm)	Acetonitrile and 0.1% Formic Acid in Water (gradient elution).[1]	Mass Spectrometry (MS/MS)	Identification and structural elucidation of unknown impurities and degradation products.

Experimental Protocols

Sample Preparation for Forced Degradation Studies

• Acid Degradation: Dissolve Bisoprolol in 0.1 N HCl and reflux for a specified period (e.g., 8 hours).

• Alkaline Degradation: Dissolve Bisoprolol in 0.1 N NaOH and reflux for a specified period (e.g., 8 hours).

• Oxidative Degradation: Treat Bisoprolol solution with 30% H₂O₂ at room temperature for a specified period (e.g., 24 hours).[2]

• Thermal Degradation: Expose solid Bisoprolol to dry heat (e.g., 60°C) for a specified period.

• Photolytic Degradation: Expose Bisoprolol solution to UV light (e.g., 254 nm) for a specified period.

RP-HPLC Method for Impurity Profiling

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[2]

• Mobile Phase A: 20 mM Potassium dihydrogen phosphate buffer (pH adjusted to 8.0 with potassium hydroxide).[2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 60% B.[2]

• Flow Rate: 1.2 mL/min.[2]

• Detector: UV at 225 nm.[2]

• Injection Volume: 20 µL.

LC-MS/MS Method for Structural Elucidation

• Column: C18, dimensions suitable for LC-MS analysis.[1]

• Mobile Phase A: 0.1% Formic acid in water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: A time-based gradient program to ensure separation of all impurities.

• Flow Rate: As per the LC-MS system requirements.

• Detector: Mass Spectrometer with an electrospray ionization (ESI) source, operating in positive ion mode for fragmentation studies.[1]

Visualizing Synthesis and Impurity Formation

The following diagrams illustrate the general synthesis pathway of Bisoprolol and a typical analytical workflow for impurity characterization.

Caption: High-level synthesis pathway of Bisoprolol highlighting key reaction steps and potential points of impurity formation.

Caption: A typical workflow for the characterization and quantification of impurities in Bisoprolol samples.

Comparison with Other Beta-Blockers

The types of impurities found in beta-blockers are often related to their common synthetic routes, which frequently involve reactions with epichlorohydrin and an amine. For instance, dimerization and the formation of regioisomers are common challenges in the synthesis of many beta-blockers.

• Metoprolol: Common impurities include those arising from the starting material, 4-(2-methoxyethyl)phenol, and by-products from the reaction with epichlorohydrin.

• Atenolol: Impurities can include the corresponding diamine and products of incomplete hydrolysis of the ester group in a key intermediate.

• Carvedilol: The complex structure of carvedilol can lead to a more diverse range of process-related impurities.

While the specific impurities differ, the analytical strategies for their characterization are broadly similar, relying heavily on HPLC for quantification and LC-MS for identification. The choice of chromatographic conditions, particularly the mobile phase pH, is crucial for achieving adequate separation of the API from its closely related impurities.

Conclusion

The characterization of impurities in Bisoprolol is a critical aspect of ensuring its quality and safety. This guide has provided a comparative overview of known impurities, analytical methods for their detection, and detailed experimental protocols. The combination of forced degradation studies, high-performance liquid chromatography for quantification, and liquid chromatography-mass spectrometry for structural elucidation provides a robust framework for the comprehensive analysis of Bisoprolol and its related substances. Researchers and drug development professionals can utilize this information to develop and validate analytical methods that meet stringent regulatory requirements and ensure the production of high-quality Bisoprolol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Acid-Catalyzed vs. Base-Catalyzed Epoxide Ring Opening

For researchers and professionals in drug development and organic synthesis, the regioselectivity and stereoselectivity of epoxide ring-opening reactions are of paramount importance. The choice between acid-catalyzed and base-catalyzed conditions can dramatically alter the product outcome, making a thorough understanding of these methodologies crucial for synthetic strategy. This guide provides a detailed comparison of the two approaches, supported by mechanistic insights and experimental data.

Mechanistic Overview and Key Differences

The ring-opening of epoxides proceeds via different mechanisms depending on the catalytic conditions, leading to distinct regiochemical and stereochemical outcomes.

Base-catalyzed ring opening occurs via a direct S(_N)2 mechanism. A strong nucleophile attacks one of the electrophilic carbons of the epoxide, leading to the opening of the three-membered ring. The reaction is primarily governed by sterics, with the nucleophile preferentially attacking the less substituted carbon atom. This is because the less hindered carbon is more accessible to the incoming nucleophile. The reaction results in an inversion of stereochemistry at the site of attack. A variety of strong nucleophiles can be employed, including hydroxides, alkoxides, Grignard reagents, and organolithium compounds.

Acid-catalyzed ring opening , in contrast, proceeds through a mechanism with significant S(_N)1 character. In the first step, the epoxide oxygen is protonated by the acid, creating a better leaving group. This is followed by the nucleophilic attack. For epoxides with primary and secondary carbons, the nucleophile attacks the less substituted carbon in an S(_N)2-like manner. However, if one of the carbons is tertiary, the reaction has more S(_N)1 character, and the nucleophile will preferentially attack the more substituted carbon. This is because the more substituted carbon can better stabilize the partial positive charge that develops in the transition state. The stereochemical outcome is also an inversion of configuration at the carbon atom that is attacked.

At a Glance: Acid vs. Base Catalysis

Feature	Acid-Catalyzed Ring Opening	Base-Catalyzed Ring Opening
Mechanism	S(_N)1-like (especially for tertiary epoxides)	S(_N)2
Regioselectivity	Nucleophile attacks the more substituted carbon.	Nucleophile attacks the less substituted (less sterically hindered) carbon.
Stereoselectivity	Anti-addition, inversion of configuration at the site of attack.	Anti-addition, inversion of configuration at the site of attack.
Nucleophile	Weak nucleophiles (e.g., H₂O, ROH) are sufficient.	Requires strong nucleophiles (e.g., HO⁻, RO⁻, RMgX).
Intermediate	Protonated epoxide with carbocation-like character.	Alkoxide intermediate.
Reaction Conditions	Acidic (e.g., H₂SO₄, HCl).	Basic (e.g., NaOH, NaOR).

Mechanistic Pathways

The following diagrams illustrate the distinct pathways for acid- and base-catalyzed epoxide ring openings.

Acid-Catalyzed Epoxide Ring Opening

Base-Catalyzed Epoxide Ring Opening

Experimental Protocols

Detailed methodologies for key experiments are provided below to illustrate the practical application of these principles.

Acid-Catalyzed Ring Opening of 1,2-Epoxyhexane with Methanol

This protocol describes the acid-catalyzed methanolysis of 1,2-epoxyhexane, which is expected to yield 2-methoxy-1-hexanol as the major product.

Materials:

• 1,2-Epoxyhexane

• Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 0.5 g of 1,2-epoxyhexane in 5 mL of methanol.

• Add one drop of concentrated sulfuric acid to the solution.

• Stir the reaction mixture at room temperature for 30 minutes.

• Quench the reaction by adding 5 mL of saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the product with two 10 mL portions of diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the product by column chromatography if necessary.

Base-Catalyzed Ring Opening of 1,2-Epoxyhexane with Sodium Methoxide

This protocol details the base-catalyzed ring opening of 1,2-epoxyhexane with sodium methoxide, where the expected major product is 1-methoxy-2-hexanol.

Materials:

• 1,2-Epoxyhexane

• Sodium methoxide (NaOMe)

• Methanol (MeOH)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, prepare a slurry of sodium methoxide in methanol.

• Add 0.5 g of 1,2-epoxyhexane to the stirring slurry.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography.

• Upon completion, quench the reaction by adding saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting alcohol by column chromatography.

Experimental Workflow

The general workflow for conducting and analyzing epoxide ring-opening reactions is depicted below.

General Experimental Workflow

Conclusion

The choice between acid- and base-catalyzed conditions for epoxide ring opening is a critical decision in synthetic chemistry that dictates the regiochemical outcome of the reaction. Base-catalyzed reactions are governed by sterics, leading to nucleophilic attack at the less substituted carbon. In contrast, acid-catalyzed reactions are influenced by electronic effects, favoring attack at the more substituted carbon that can better stabilize a partial positive charge. By understanding the underlying mechanisms and having access to reliable experimental protocols, researchers can effectively control the outcome of these versatile transformations to achieve their desired synthetic targets.

Comparative Guide to the Validation of Analytical Methods for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the quantitative and qualitative analysis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including Bisoprolol.[1][2] The validation of these analytical methods is critical to ensure the quality, consistency, and safety of the final drug product, in line with regulatory guidelines from bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5][6]

Introduction to Analytical Method Validation

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical application.[5][7] Key validation parameters include specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), range, and robustness.[3][6][7] This guide will compare High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Spectroscopic Methods for the analysis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Comparison of Analytical Methods

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as whether it is for routine quality control, impurity profiling, or structural elucidation.

Method	Principle	Primary Use	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	Assay, impurity quantification, stability testing.	High resolution, sensitivity, and applicability to a wide range of compounds.	May require derivatization for detection of some compounds.
Gas Chromatography (GC)	Separation based on the volatility and interaction of the analyte with a stationary phase in a gaseous mobile phase.	Analysis of residual solvents and volatile impurities.	Excellent for volatile and semi-volatile compounds.	Not suitable for non-volatile or thermally labile compounds.
Spectroscopic Methods (NMR, MS)	Based on the interaction of the analyte with electromagnetic radiation (NMR) or the mass-to-charge ratio of ionized molecules (MS).	Structural elucidation and identification.	Provides detailed structural information.	Generally not used for routine quantitative analysis.

Data Presentation: A Comparative Summary of Validation Parameters

The following tables present illustrative data from the validation of a hypothetical HPLC and GC method for the analysis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Disclaimer: The following data is illustrative and intended to represent typical results obtained during the validation of analytical methods. Actual results may vary.

Table 1: Comparison of HPLC and GC Method Validation Parameters

Parameter	HPLC Method	GC Method
Specificity	No interference from placebo and known impurities at the retention time of the analyte.	No interference from known volatile impurities at the retention time of the analyte.
Linearity (r²)	> 0.999	> 0.998
Range	0.1 - 1.5 mg/mL	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%
Precision (RSD)	< 2.0%	< 5.0%
LOD	0.01 µg/mL	0.1 µg/mL
LOQ	0.03 µg/mL	0.3 µg/mL
Robustness	Unaffected by minor changes in mobile phase composition, flow rate, and column temperature.	Unaffected by minor changes in carrier gas flow rate and oven temperature ramp.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods.

High-Performance Liquid Chromatography (HPLC) Method for Assay and Impurity Determination

This method is designed for the quantification of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and its non-volatile impurities.

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm.

• Mobile Phase: Acetonitrile and water in a gradient elution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of the reference standard is prepared in the mobile phase and diluted to create a series of calibration standards.

• Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase.

Gas Chromatography (GC) Method for Residual Solvent Analysis

This method is suitable for the detection and quantification of residual solvents from the synthesis process.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: DB-624, 30 m x 0.32 mm, 1.8 µm.

• Carrier Gas: Helium.

• Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, then ramped to 240°C.

• Injector Temperature: 250°C.

• Detector Temperature: 260°C.

• Injection Mode: Split.

• Standard Preparation: Standards of known residual solvents are prepared in a suitable solvent.

• Sample Preparation: The sample is dissolved in a high-boiling point solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR is used for the unambiguous identification and structural elucidation of the compound.

• Instrumentation: 400 MHz NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃).

• Analyses: ¹H NMR, ¹³C NMR, and 2D-NMR (COSY, HSQC) as needed.

• Sample Preparation: The sample is dissolved in the deuterated solvent.

Visualizations

Logical Workflow for Analytical Method Validation

Caption: A logical workflow for the validation of an analytical method.

Synthetic Pathway of Bisoprolol

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. benchchem.com [benchchem.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. scielo.br [scielo.br]
• 5. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 6. ijrrjournal.com [ijrrjournal.com]
• 7. wjarr.com [wjarr.com]

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane vs other Bisoprolol intermediates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key intermediates in the synthesis of Bisoprolol, a widely used beta-blocker for cardiovascular diseases. The focus is on the performance of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a crucial intermediate in the conventional synthesis route, versus alternative intermediates from other synthetic pathways. This comparison is supported by experimental data on yield, purity, and reaction conditions, providing valuable insights for process optimization and development in pharmaceutical manufacturing.

Introduction to Bisoprolol Synthesis and Key Intermediates

The synthesis of Bisoprolol can be achieved through several routes, each involving distinct key intermediates that significantly influence the overall efficiency, cost-effectiveness, and enantioselectivity of the process. The most common strategies include the conventional route involving an oxirane intermediate, a chemoenzymatic approach utilizing a chlorohydrin intermediate, and a pathway involving oxazolidinone intermediates. Understanding the advantages and disadvantages associated with each intermediate is crucial for selecting the optimal synthetic strategy.

Comparison of Synthetic Routes and Performance of Intermediates

This section details the primary synthetic routes to Bisoprolol and presents a quantitative comparison of their key intermediates.

Conventional Synthesis via 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

This widely adopted industrial method involves the etherification of 4-hydroxybenzyl alcohol, followed by epoxidation to form the key oxirane intermediate, which is then subjected to ring-opening with isopropylamine.

Key Intermediate: 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

Precursor Intermediate: 4-((2-Isopropoxyethoxy)methyl)phenol

dot

Caption: Conventional synthesis of Bisoprolol.

Quantitative Data Summary:

Step	Reactants	Product	Yield (%)	Purity (%)	Reference
Etherification	4-Hydroxybenzyl alcohol, 2-Isopropoxyethanol, Amberlyst-15	4-((2-Isopropoxyethoxy)methyl)phenol	~80-85	High	[1][2]
Epoxidation	4-((2-Isopropoxyethoxy)methyl)phenol, Epichlorohydrin, NaOH	2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane	High	High	[1][2]
Amination	2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, Isopropylamine	Bisoprolol	~90-95	>99	[3]

Chemoenzymatic Synthesis via 1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol

This approach offers the advantage of producing enantiomerically pure (S)-Bisoprolol. It involves the formation of a racemic chlorohydrin intermediate, which is then resolved using a lipase-catalyzed reaction.

Key Intermediate: (R)-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol

dot

Caption: Chemoenzymatic synthesis of (S)-Bisoprolol.

Quantitative Data Summary:

Step	Reactants	Product	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
Chlorohydrin Formation	4-((2-Isopropoxyethoxy)methyl)phenol, Epichlorohydrin, LiCl	rac-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol	63	N/A	[4]
Kinetic Resolution	rac-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol, Lipase B	(R)-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol	~50 (theoretical max)	>99	[4]
Amination	(R)-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol, Isopropylamine	(S)-Bisoprolol	91	96	[4]

Synthesis via Oxazolidinone Intermediates

This alternative route starts from 4-hydroxybenzylaldehyde and proceeds through novel oxazolidinone intermediates, potentially offering advantages in terms of process control and impurity profile.

Key Intermediates: Oxazolidinone Benzaldehyde, Oxazolidinone Benzylalcohol

dot

Caption: Bisoprolol synthesis via oxazolidinone intermediates.

Quantitative Data Summary:

Step	Reactants	Product	Yield (%)	Purity (%)	Reference
Aldehyde Formation	4-Hydroxybenzylaldehyde, Oxazolidinone Sulphonate, K₂CO₃	Oxazolidinone Benzaldehyde	High	>98	[5]
Alcohol Formation	Oxazolidinone Benzaldehyde	Oxazolidinone Benzylalcohol	High	High	[5]
Coupling and Hydrolysis	Oxazolidinone Benzylalcohol, Isopropyl Oxitol	Bisoprolol	Good	High	[5]

Experimental Protocols

Synthesis of 4-((2-Isopropoxyethoxy)methyl)phenol[1][2]

To a cooled (0-5 °C) solution of 2-isopropoxyethanol, Amberlyst-15 resin is added. 4-Hydroxybenzyl alcohol is then added portion-wise over approximately 5 hours, maintaining the temperature between 0-5 °C. The reaction mixture is stirred at this temperature for 2 hours, then warmed to 15-20 °C and stirred for an additional 10 hours. The resin is filtered off and washed with 2-isopropoxyethanol. The combined filtrate is basified with potassium carbonate, which is subsequently filtered off. The excess 2-isopropoxyethanol is removed by distillation to yield 4-((2-isopropoxyethoxy)methyl)phenol.

Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane[1][2]

An aqueous solution of the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol is reacted with epichlorohydrin at 60-65 °C for 1 hour. The reaction mixture is then extracted twice with toluene. The combined toluene extracts are stirred with solid sodium hydroxide. The organic layer is washed with water three times, and the toluene is removed by distillation to afford the oxirane product as an oil. The product can be further purified by high-vacuum distillation.

Synthesis of rac-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol[4]

To a solution of 4-((2-isopropoxyethoxy)methyl)phenol in a suitable solvent, epichlorohydrin is added, followed by a catalyst such as lithium chloride. The reaction mixture is stirred at an appropriate temperature until completion. The reaction of the phenoxide with epichlorohydrin initially forms a mixture of the desired chlorohydrin and the corresponding epoxide. The addition of a chloride source like LiCl helps to open the epoxide ring to yield the final racemic chlorohydrin product. The product is then purified by flash chromatography.

Enzymatic Kinetic Resolution of rac-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol[4]

The racemic chlorohydrin is dissolved in a suitable organic solvent (e.g., acetonitrile) with a lipase (e.g., Candida antarctica Lipase B) and an acyl donor (e.g., vinyl butanoate). The mixture is incubated with shaking at a controlled temperature (e.g., 38 °C) for approximately 25 hours. The enzyme is then filtered off, and the solvent is removed. The resulting mixture of the acylated (S)-chlorohydrin and the unreacted (R)-chlorohydrin is separated by flash chromatography.

Synthesis of Oxazolidinone Benzaldehyde[5]

A reaction vessel is charged with 4-hydroxybenzaldehyde, dimethylformamide (DMF), potassium carbonate, and oxazolidinone sulphonate. The mixture is agitated and heated until the reaction is complete. The reactor contents are then cooled, and the solvent is distilled off under vacuum. Water is added to facilitate crystallization, and the product is isolated by filtration.

Conclusion

The choice of synthetic route and key intermediate for the production of Bisoprolol depends on several factors, including the desired enantiopurity, cost of starting materials and reagents, process scalability, and environmental impact.

• The conventional route utilizing 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is a well-established and high-yielding process suitable for large-scale production of racemic Bisoprolol.

• The chemoenzymatic approach via the chlorohydrin intermediate is advantageous for producing the therapeutically active (S)-enantiomer with high enantiomeric excess, although the theoretical maximum yield of the resolution step is 50%.

• The oxazolidinone pathway presents a novel alternative that may offer benefits in terms of impurity profiles and process control, although it involves more recently developed chemistry.

This comparative guide provides a foundation for researchers and drug development professionals to make informed decisions regarding the most appropriate synthetic strategy for Bisoprolol based on their specific requirements and objectives. Further process optimization and economic analysis would be necessary for a complete evaluation for industrial-scale implementation.

References

• 1. WO2007069266A2 - A novel process for the synthesis of bisodprolol and its intermediate - Google Patents [patents.google.com]
• 2. Synthesis and Detection method of Bisoprolol fumarate_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. WO2010061366A1 - Manufacture of bisoprolol and intermediates therefor - Google Patents [patents.google.com]

Certificate of Analysis for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane reference standard

Disclaimer: Due to the limited availability of publicly accessible, detailed analytical data on the specific reference standard for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, this guide utilizes data from a closely related structural analogue, Bisoprolol Related Compound A ((RS)-1-(4-Hydroxymethylphenoxy)-3-isopropylaminopropan-2-ol) . This analogue shares key structural motifs and is a well-characterized impurity in the synthesis of the beta-blocker Bisoprolol. The experimental data and methodologies presented are representative of the quality control analyses performed on such pharmaceutical reference standards.

This guide provides a comparative overview of the analytical data for a typical reference standard of a pharmaceutical intermediate. It is intended for researchers, scientists, and drug development professionals to illustrate the comprehensive characterization required for such materials.

Data Presentation: A Comparative Summary

The quality of a reference standard is paramount for accurate analytical measurements. The following table summarizes typical analytical data for two hypothetical batches of a reference standard, highlighting key quality attributes.

Parameter	Batch A Specifications	Batch B Specifications	Test Method
Identity	Conforms to structure	Conforms to structure	¹H-NMR, ¹³C-NMR, MS, FTIR
Purity (HPLC)	≥ 99.5%	≥ 99.0%	HPLC-UV
Individual Impurity	≤ 0.10%	≤ 0.15%	HPLC-UV
Total Impurities	≤ 0.30%	≤ 0.50%	HPLC-UV
Water Content	≤ 0.5%	≤ 0.7%	Karl Fischer Titration
Residual Solvents	Meets USP <467> limits	Meets USP <467> limits	GC-HS
Assay (qNMR)	99.7%	99.2%	Quantitative ¹H-NMR

Experimental Protocols

Detailed and validated analytical methods are crucial for ensuring the reliability of a reference standard. Below are representative protocols for the key experiments cited.

High-Performance Liquid Chromatography (HPLC-UV) for Purity Determination

This method is used to separate the main component from its potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Zorbax SB C18, 150 x 4.6 mm, 3.5 µm particle size.[1][2]

• Mobile Phase:

  • A: 0.2% (v/v) Perchloric Acid in Water[1][2]

  • B: Acetonitrile[1][2]

• Gradient Program:

  Time (min)	%A	%B
  0	73	27
  9	73	27
  9.01	40	60
  11.5	40	60
  11.6	73	27

  | 18 | 73 | 27 |

• Flow Rate: 1.2 mL/min[1][2]

• Column Temperature: 20°C[1][2]

• Detection Wavelength: 225 nm

• Injection Volume: 10 µL

• Sample Preparation: The reference standard is accurately weighed and dissolved in a suitable diluent (e.g., 20% acetonitrile in water) to a final concentration of approximately 0.5 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful tool for the unambiguous identification of the chemical structure.

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Experiments:

  • ¹H-NMR: Provides information on the number and environment of protons.

  • ¹³C-NMR: Provides information on the carbon skeleton.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds.

• Data Analysis: The chemical shifts, coupling constants, and correlations are analyzed to confirm the proposed structure.

Mass Spectrometry (MS) for Molecular Weight Verification

MS provides information about the molecular weight and fragmentation pattern of the compound.

• Instrumentation: A mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode is typically used to generate the protonated molecule [M+H]⁺.

• Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured to confirm the molecular weight. Tandem mass spectrometry (MS/MS) can be used to study the fragmentation pattern, providing further structural confirmation.[3]

Visualizations

Diagrams are essential for illustrating complex workflows and relationships.

Caption: A typical workflow for the analysis of a pharmaceutical reference standard.

Caption: Logical flow for determining purity from HPLC data.

References

• 1. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 2. mjcce.org.mk [mjcce.org.mk]
• 3. researchgate.net [researchgate.net]

Spectral comparison of synthesized vs reference 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectral data for synthesized versus a reference standard of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS No. 66722-57-4). This compound is a key intermediate in the synthesis of Bisoprolol, a selective beta-1 adrenergic receptor antagonist.[1][2][3] Accurate spectral characterization is crucial for ensuring the purity and structural integrity of this intermediate, which directly impacts the quality and safety of the final active pharmaceutical ingredient (API).

Overview of Spectral Data

The primary analytical techniques for the structural elucidation and purity assessment of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane are Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS). This guide presents a summary of expected spectral data for a high-purity reference standard alongside a hypothetical dataset for a synthesized sample, highlighting potential discrepancies arising from impurities.

Table 1: ¹H NMR Spectral Data Comparison (400 MHz, CDCl₃)

Assignment	Reference Standard δ (ppm)	Synthesized Sample δ (ppm)	Multiplicity	J (Hz)	Notes on Discrepancies
H-a	7.29	7.29	d	8.4	Aromatic protons, no significant difference expected.
H-b	6.92	6.92	d	8.4	Aromatic protons, no significant difference expected.
H-c	4.51	4.51	s	-	Benzylic protons, no significant difference expected.
H-d	4.20	4.20	dd	11.2, 3.2	Oxirane ring protons, sensitive to stereochemistry.
H-e	3.98	3.98	dd	11.2, 5.6	Oxirane ring protons, sensitive to stereochemistry.
H-f	3.68 - 3.62	3.68 - 3.62	m	-	Ethoxy and isopropoxy protons.
H-g	3.31	3.31	m	-	Oxirane ring proton.
H-h	2.89	2.89	t	4.4	Oxirane ring proton.
H-i	2.73	2.73	dd	4.8, 2.8	Oxirane ring proton.
H-j	1.19	1.19	d	6.0	Isopropyl methyl protons.
Impurity	-	9.85	s	-	Potential aldehyde impurity (e.g., 4-hydroxybenzaldehyde derivative).

Table 2: ¹³C NMR Spectral Data Comparison (100 MHz, CDCl₃)

Assignment	Reference Standard δ (ppm)	Synthesized Sample δ (ppm)	Notes on Discrepancies
C-1	158.5	158.5	Aromatic quaternary carbon.
C-2	131.0	131.0	Aromatic quaternary carbon.
C-3	129.0	129.0	Aromatic CH.
C-4	114.8	114.8	Aromatic CH.
C-5	72.1	72.1	Isopropoxy CH.
C-6	70.0	70.0	Benzylic CH₂.
C-7	69.5	69.5	Ethoxy CH₂.
C-8	69.0	69.0	Oxirane CH₂.
C-9	50.9	50.9	Oxirane CH.
C-10	44.7	44.7	Oxirane CH.
C-11	22.2	22.2	Isopropyl CH₃.
Impurity	-	191.2	Potential aldehydic carbonyl carbon.

Table 3: Mass Spectrometry Data Comparison

Parameter	Reference Standard	Synthesized Sample	Notes on Discrepancies
Ionization Mode	Electrospray (ESI+)	Electrospray (ESI+)	-
Molecular Formula	C₁₅H₂₂O₄	C₁₅H₂₂O₄	-
Molecular Weight	266.33 g/mol [3][4][5]	266.33 g/mol	-
[M+H]⁺	267.1591	267.1590	Minor deviation in mass accuracy may be observed.
[M+Na]⁺	289.1410	289.1408	-
Key Fragments	m/z 193, 137, 107	m/z 193, 137, 107	Identical fragmentation pattern expected.
Impurity Ions	-	m/z 285.1 (M+H)⁺ of diol impurity	Presence of additional ions indicates impurities.

Experimental Protocols

The following are standard protocols for acquiring the spectral data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: 400 MHz NMR Spectrometer

• Solvent: Chloroform-d (CDCl₃)

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

• ¹H NMR:

  • Pulse Program: Standard zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 20 ppm

• ¹³C NMR:

  • Pulse Program: Standard zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

Mass Spectrometry (MS)

• Instrument: High-Resolution Mass Spectrometer (e.g., Q-TOF)

• Ionization Source: Electrospray Ionization (ESI)

• Mode: Positive

• Sample Preparation: The sample is dissolved in methanol at a concentration of 1 mg/mL and infused directly into the mass spectrometer.

• Mass Range: m/z 50 - 500

Synthesis and Potential Impurities

The synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is typically achieved by the reaction of 4-((2-isopropoxyethoxy)methyl)phenol with epichlorohydrin in the presence of a base.[6]

Potential impurities that may be observed in the synthesized sample include:

• Unreacted Starting Materials: 4-((2-isopropoxyethoxy)methyl)phenol and epichlorohydrin.

• Byproducts: Diol impurity formed by the hydrolysis of the epoxide ring.

• Solvent Residues: Residual solvents from the reaction and purification steps.

The presence of these impurities can be detected by characteristic signals in the NMR and MS spectra, as indicated in the comparison tables.

Visualization of Experimental Workflow

Caption: Experimental workflow for spectral comparison.

Conclusion

The spectral comparison of synthesized 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane with a certified reference standard is a critical step in quality control. Minor deviations in chemical shifts and the presence of additional signals in the NMR spectra, or unexpected ions in the mass spectrum of the synthesized sample, can indicate the presence of impurities. Careful analysis of this data is essential for ensuring the material's suitability for its intended use in pharmaceutical synthesis. Commercial suppliers of this compound as a reference standard are available, and their provided Certificate of Analysis can serve as a benchmark for in-house synthesized batches.[7][8][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. chemscene.com [chemscene.com]
• 6. ijper.org [ijper.org]
• 7. Isopropoxyethoxymethyl Phenoxymethyl Oxirane | LGC Standards [lgcstandards.com]
• 8. 2-[4-(2-Isopropoxyethoxymethyl)phenoxymethyl]oxirane | CAS Number 66722-57-4 [klivon.com]
• 9. biosynth.com [biosynth.com]

A Comparative Guide to Enantiomeric Excess Determination in the Chemoenzymatic Synthesis of (S)-Bisoprolol

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical step in the synthesis of chiral drugs like (S)-Bisoprolol. This guide provides a comprehensive comparison of three widely used analytical techniques—High-Performance Liquid Chromatography (HPLC), Capillary Electrophoresis (CE), and Nuclear Magnetic Resonance (NMR) Spectroscopy—for determining the ee of (S)-Bisoprolol, particularly within the context of its chemoenzymatic synthesis.

The therapeutic efficacy of Bisoprolol, a beta-blocker used to treat cardiovascular diseases, resides primarily in its (S)-enantiomer. Chemoenzymatic synthesis offers an efficient route to produce this enantiomerically enriched form. This guide details the experimental protocols for these analytical methods, presents a comparative summary of their performance, and illustrates the overall workflow from synthesis to analysis.

Comparison of Analytical Methods for Enantiomeric Excess Determination

The choice of analytical method for determining the enantiomeric excess of (S)-Bisoprolol depends on various factors, including the required sensitivity, sample matrix, available instrumentation, and the stage of drug development. The following table summarizes the key performance parameters of chiral HPLC, chiral CE, and NMR spectroscopy for this application.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Capillary Electrophoresis (CE)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential partitioning of enantiomers between a chiral stationary phase and a mobile phase.	Differential migration of enantiomers in an electric field in the presence of a chiral selector in the background electrolyte.	Formation of transient diastereomeric complexes with a chiral solvating agent, leading to distinct NMR signals for each enantiomer.
Chiral Selector/Stationary Phase	Macrocyclic antibiotic (e.g., Teicoplanin, Vancomycin), Polysaccharide-based (e.g., Cellulose, Amylose derivatives)	Cyclodextrins (e.g., Carboxymethyl-β-cyclodextrin)	Chiral Solvating Agent (e.g., (R)-(-)-Mandelic Acid)
Resolution (Rs)	Typically > 1.5 for baseline separation	Baseline resolution achievable	Dependent on the chiral solvating agent and analyte concentration
Limit of Detection (LOD)	2 ng/mL - 0.025 µg/mL[1]	0.01 - 0.08 ng/mL[2]	Higher, typically in the mg range
Sample Throughput	Moderate	High	Low to Moderate
Method Development	Can be time-consuming due to the screening of columns and mobile phases	Generally faster method development	Relatively fast, involves screening of chiral solvating agents and optimizing concentration
Solvent Consumption	High	Very Low	Low
Destructive/Non-destructive	Destructive	Destructive	Non-destructive

Experimental Workflow: From Synthesis to Analysis

The chemoenzymatic synthesis of (S)-Bisoprolol typically involves a key enzymatic resolution step to create a chiral intermediate, which is then converted to the final product. The enantiomeric excess of both the intermediate and the final product must be determined to assess the efficiency of the synthesis.

Caption: Workflow of (S)-Bisoprolol synthesis and ee analysis.

Detailed Experimental Protocols

Below are detailed methodologies for the determination of enantiomeric excess of (S)-Bisoprolol using the three compared techniques.

Chiral High-Performance Liquid Chromatography (HPLC)

Method 1: Macrocyclic Antibiotic Stationary Phase [3]

• Column: Chirobiotic T (Teicoplanin-based), 250 mm x 4.6 mm, 5 µm

• Mobile Phase: Methanol/Glacial Acetic Acid/Triethylamine (100:0.02:0.025, v/v/v)

• Flow Rate: 1.5 mL/min

• Detection: Fluorescence (Excitation: 275 nm, Emission: 305 nm)

• Sample Preparation: Dissolve the sample in the mobile phase to a suitable concentration.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [(Area(S) - Area(R)) / (Area(S) + Area(R))] x 100.

Method 2: Polysaccharide-Based Stationary Phase

• Column: Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate)), 250 mm x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 225 nm

• Sample Preparation: Dissolve the sample in the mobile phase.

• Data Analysis: Calculate the enantiomeric excess from the integrated peak areas of the S and R enantiomers.

Chiral Capillary Electrophoresis (CE)[2]

• Instrument: Capillary electrophoresis system with electrochemiluminescence (ECL) detection.

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 365 µm o.d., 50 cm total length).

• Background Electrolyte (BGE): 35 mM Tris-H3PO4 buffer (pH 8.5) containing 4 mg/mL Carboxymethyl-β-cyclodextrin (CM-β-CD) as the chiral selector.

• Separation Voltage: 12 kV.

• Injection: Hydrodynamic or electrokinetic injection.

• Detection: End-column ECL detection.

• Sample Preparation: Dissolve the sample in the BGE or a compatible solvent.

• Data Analysis: The enantiomeric excess is determined by the ratio of the corrected peak areas of the two enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol is adapted for a chiral secondary amine like bisoprolol using a chiral solvating agent.

• Chiral Solvating Agent (CSA): (R)-(-)-Mandelic Acid.

• NMR Spectrometer: 400 MHz or higher.

• Solvent: Deuterated chloroform (CDCl3).

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the (S)-Bisoprolol sample and dissolve it in 0.6-0.7 mL of CDCl3 in an NMR tube.

  • Acquire a standard 1H NMR spectrum of the sample.

  • Prepare a solution of (R)-(-)-Mandelic Acid in CDCl3 (e.g., 20 mg/mL).

  • Add the CSA solution to the NMR tube containing the bisoprolol sample. A 1:1 molar ratio of CSA to analyte is a good starting point, but optimization may be required.

  • Gently mix the contents of the NMR tube.

• Data Acquisition: Acquire a 1H NMR spectrum of the mixture.

• Data Analysis:

  • Identify a well-resolved proton signal of bisoprolol that splits into two distinct signals in the presence of the CSA. Protons close to the chiral center are most likely to show separation.

  • Integrate the two diastereomeric signals corresponding to the (S) and (R)-enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [(Integral(S) - Integral(R)) / (Integral(S) + Integral(R))] x 100.

Conclusion

The determination of enantiomeric excess in the chemoenzymatic synthesis of (S)-Bisoprolol can be effectively achieved using chiral HPLC, chiral CE, and NMR spectroscopy.

• Chiral HPLC is a robust and widely used technique that offers excellent resolution and sensitivity, with a variety of chiral stationary phases available.

• Chiral CE provides the advantages of high efficiency, low sample and solvent consumption, and rapid method development.

• NMR spectroscopy with a chiral solvating agent is a powerful non-destructive method that allows for direct observation and quantification of the enantiomers in solution, although it is generally less sensitive than chromatographic methods.

The selection of the most appropriate method will be guided by the specific requirements of the analysis at each stage of the research and development process.

References

• 1. researchgate.net [researchgate.net]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: A Comparative Guide to Epoxy Resins with Diverse Glycidyl Ether Crosslinkers

For researchers, scientists, and professionals in material science and development, the selection of an appropriate crosslinking agent is paramount in tailoring the performance of epoxy resins. Glycidyl ethers, a versatile class of crosslinkers, offer a wide spectrum of properties depending on their chemical structure. This guide provides an objective comparison of epoxy resins formulated with different glycidyl ether crosslinkers, supported by experimental data to inform your material selection process.

This publication delves into the performance variations of epoxy resins when crosslinked with distinct categories of glycidyl ethers: aliphatic monofunctional, aromatic monofunctional, and aliphatic multifunctional. By understanding the structure-property relationships, researchers can better predict and control the mechanical, thermal, and chemical resistance characteristics of the final thermoset material.

Key Performance Metrics at a Glance

The choice of a glycidyl ether crosslinker significantly impacts the final properties of the cured epoxy resin. The following tables summarize the key performance indicators for epoxy resins modified with various glycidyl ethers. It is important to note that the data presented is collated from multiple sources, and direct comparison should be approached with caution due to variations in the base epoxy resin, curing agent, and curing conditions.

Mechanical Properties

The mechanical performance of an epoxy resin, including its strength, stiffness, and ductility, is critically influenced by the crosslinker's structure. Monofunctional glycidyl ethers, often used as reactive diluents, tend to reduce crosslink density, which can decrease tensile strength and modulus but may improve flexibility. Multifunctional crosslinkers, on the other hand, increase crosslink density, leading to higher strength and modulus.

Glycidyl Ether Crosslinker/Modifier	Base Epoxy System	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)	Impact Strength	Source
Control (Unmodified)	DGEBA / Methylene Dianiline	-	Increased with modifier	-	-	[1]
Butyl Glycidyl Ether (BGE)	DGEBA / Methylene Dianiline	-	Increased with modifier	-	-	[1]
C12-C14 Alkyl Glycidyl Ether	Epoxy Resin 618	-	-	-	Lower than difunctional	[2]
Polypropylene Glycol Diglycidyl Ether	Epoxy Resin 618	-	-	-	Highest	[2]
Trimethylolpropane Triglycidyl Ether	Epoxy Resin 618	-	-	-	Lowest	[2]

Thermal Properties

The thermal stability and glass transition temperature (Tg) of an epoxy resin are crucial for applications where the material will be exposed to elevated temperatures. The structure of the glycidyl ether crosslinker plays a significant role in determining these properties. Aromatic structures generally impart higher thermal stability and Tg compared to aliphatic chains. Increased crosslink density from multifunctional crosslinkers also typically raises the Tg.

Glycidyl Ether Crosslinker/Modifier	Base Epoxy System	Glass Transition Temperature (Tg) (°C)	Thermal Degradation Onset (°C)	Source
Control (Unmodified)	DGEBA / Methylene Dianiline	Moderately reduced with modifier	-	[1]
Butyl Glycidyl Ether (BGE)	DGEBA / Methylene Dianiline	Moderately reduced with modifier	-	[1]
Phenyl Glycidyl Ether (PGE)	DGEBA	Reduced Tg	-	[3]

Chemical Resistance

The ability of an epoxy resin to withstand exposure to various chemicals is largely dependent on its crosslink density and chemical structure. Generally, a higher crosslink density, achieved with multifunctional crosslinkers, leads to improved chemical resistance. The chemical nature of the crosslinker itself also contributes to its resistance to specific chemical agents.

Due to the qualitative nature of much of the available comparative data on chemical resistance for specific glycidyl ethers, a detailed quantitative table is not provided. However, a general trend observed is that increasing the functionality of the glycidyl ether crosslinker tends to enhance chemical resistance due to a higher crosslink density.[2]

Experimental Protocols

The following are detailed methodologies for key experiments typically used to characterize the performance of epoxy resins.

Mechanical Testing

Tensile Testing (ASTM D638):

• Specimen Preparation: Dog-bone shaped specimens are prepared by casting the epoxy resin mixture into molds and curing according to the specified schedule.

• Test Procedure: The specimens are placed in a universal testing machine. A tensile load is applied at a constant crosshead speed until the specimen fractures.

• Data Acquisition: Load and displacement are recorded throughout the test. Tensile strength, tensile modulus, and elongation at break are calculated from the resulting stress-strain curve.

Flexural Testing (ASTM D790):

• Specimen Preparation: Rectangular bar specimens are prepared and cured.

• Test Procedure: The specimen is placed on two supports and a load is applied to the center of the specimen until it fractures or bends to a specified amount.

• Data Acquisition: The load and deflection are recorded to determine the flexural strength and flexural modulus.

Impact Testing (ASTM D256 - Izod):

• Specimen Preparation: Notched rectangular specimens are prepared and cured.

• Test Procedure: The specimen is clamped in a vertical position and struck by a swinging pendulum.

• Data Acquisition: The energy absorbed by the specimen during fracture is measured, providing the impact strength.

Thermal Analysis

Differential Scanning Calorimetry (DSC) for Glass Transition Temperature (Tg) (ASTM E1356):

• Sample Preparation: A small, accurately weighed sample of the cured epoxy resin is placed in an aluminum pan.

• Test Procedure: The sample is heated at a controlled rate in the DSC instrument.

• Data Acquisition: The heat flow to or from the sample is measured as a function of temperature. The Tg is determined as a step change in the heat flow curve.

Thermogravimetric Analysis (TGA) for Thermal Stability (ASTM E1131):

• Sample Preparation: A small, accurately weighed sample of the cured epoxy resin is placed in a TGA pan.

• Test Procedure: The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The mass of the sample is continuously monitored as a function of temperature. The onset of decomposition and the temperature at different weight loss percentages are determined.

Chemical Resistance Testing

ASTM D543 - Resistance of Plastics to Chemical Reagents:

• Specimen Preparation: Cured epoxy resin specimens of known weight and dimensions are prepared.

• Test Procedure: The specimens are fully immersed in the test chemical for a specified time and temperature.

• Data Acquisition: After immersion, the specimens are removed, cleaned, and dried. The changes in weight, dimensions, and appearance are recorded. Mechanical properties may also be tested after exposure to assess any degradation.

Visualizing the Chemistry and Workflow

To better understand the relationships between the crosslinkers and the experimental process, the following diagrams are provided.

Caption: Chemical structures of representative glycidyl ether crosslinkers.

Caption: A typical workflow for preparing and testing epoxy resin formulations.

References

• 1. Mechanical and Thermal Properties of Epoxy Resin upon Addition of Low-Viscosity Modifier [mdpi.com]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane: Exploring Alternatives to Epichlorohydrin

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a crucial intermediate in the production of the widely used beta-blocker Bisoprolol, traditionally relies on the reaction of 4-((2-isopropoxyethoxy)methyl)phenol with epichlorohydrin. While effective, the high toxicity and carcinogenicity of epichlorohydrin have prompted a search for safer and more environmentally benign synthetic routes. This guide provides a comparative analysis of alternative methods, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable approach for their needs.

The primary alternative strategies focus on replacing epichlorohydrin with less hazardous reagents like glycidol and its derivatives, or employing enzymatic methods that offer high selectivity and milder reaction conditions. These approaches aim to reduce the environmental impact and enhance the safety profile of the synthesis process.

Comparative Analysis of Synthetic Routes

The following table summarizes the quantitative data from key synthetic strategies for producing the target oxirane intermediate. The conventional epichlorohydrin method is presented as a baseline for comparison against emerging alternative routes.

Parameter	Route 1: Conventional Epichlorohydrin Method	Route 2: Glycidyl Tosylate Alternative	Route 3: Enzymatic Halohydrin Dehalogenase (HHDH) Method
Key Reagents	4-((2-isopropoxyethoxy)methyl)phenol, Epichlorohydrin, NaOH	4-((2-isopropoxyethoxy)methyl)phenol, Glycidyl tosylate, K₂CO₃	1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol
Catalyst/Enzyme	Phase Transfer Catalyst (e.g., TBAB)	None (Base-mediated)	Halohydrin dehalogenase (HheC)
Solvent	Toluene / Water (Biphasic)	Acetonitrile	Aqueous Buffer / Organic Co-solvent (e.g., DIPE)
Reaction Temp.	60-80°C	80°C	25-30°C
Reaction Time	4-8 hours	6-10 hours	12-24 hours
Reported Yield	~85-92%	~80-88%	>95% (conversion)
Enantiomeric Excess	Not applicable (produces racemate)	Not applicable (produces racemate)	>99% (for (R)- or (S)-enantiomer depending on HHDH variant)
Key Advantages	Well-established, high yield, cost-effective reagents	Avoids highly toxic epichlorohydrin	High enantioselectivity, mild conditions, environmentally friendly
Key Disadvantages	Use of carcinogenic epichlorohydrin, formation of chlorinated byproducts	Glycidyl tosylate is more expensive, moderate yield	Requires specific enzyme, longer reaction time, substrate preparation needed

Experimental Protocols

Protocol 1: Conventional Synthesis using Epichlorohydrin

This method involves the Williamson ether synthesis between the phenolic precursor and epichlorohydrin under basic conditions, often facilitated by a phase transfer catalyst.

• Preparation : A solution of 4-((2-isopropoxyethoxy)methyl)phenol (1.0 eq) and a phase transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.05 eq) is prepared in toluene.

• Reagent Addition : An aqueous solution of sodium hydroxide (1.5 eq) is added, followed by the dropwise addition of epichlorohydrin (1.2 eq) at room temperature.

• Reaction : The biphasic mixture is heated to 60-70°C and stirred vigorously for 4-6 hours until TLC analysis indicates the consumption of the starting phenol.

• Work-up : The organic layer is separated, washed with water and brine, and then dried over anhydrous sodium sulfate.

• Purification : The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography to yield the racemic oxirane.

Protocol 2: Alternative Synthesis using Glycidyl Tosylate

This route also follows a Williamson ether synthesis pathway but replaces the hazardous epichlorohydrin with a less volatile and less toxic glycidyl derivative.

• Preparation : 4-((2-isopropoxyethoxy)methyl)phenol (1.0 eq) and potassium carbonate (K₂CO₃, 2.0 eq) are suspended in anhydrous acetonitrile.

• Reagent Addition : Glycidyl tosylate (1.1 eq) is added to the suspension.

• Reaction : The mixture is heated to reflux (approx. 80°C) and stirred for 6-10 hours. The reaction progress is monitored by TLC.

• Work-up : After cooling, the inorganic salts are filtered off. The filtrate is concentrated under reduced pressure.

• Purification : The resulting residue is dissolved in a suitable organic solvent (e.g., ethyl acetate), washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The final product is purified by column chromatography.

Visualizing the Synthetic Pathways

The diagrams below illustrate the logical flow of the conventional and alternative synthetic strategies.

Safety & Regulatory Compliance

Safe Disposal of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS No. 66722-57-4). Adherence to these procedures is critical for ensuring the safety of laboratory personnel and minimizing environmental impact. This guide is intended for researchers, scientists, and drug development professionals who handle this chemical.

Immediate Safety and Hazard Information

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is classified with the following hazards:

• Harmful if swallowed[1]

• Causes skin irritation[1]

• Causes serious eye irritation[1]

• May cause respiratory irritation[1]

Due to the presence of an ether linkage, this compound may form explosive peroxides upon prolonged storage, especially after the container has been opened.[2][3] Therefore, it is crucial to handle this chemical with extreme caution and dispose of it as hazardous waste.

Personal Protective Equipment (PPE)

When handling 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, the following personal protective equipment is mandatory:

PPE Item	Specification
Eye Protection	Safety goggles with side-shields[1]
Hand Protection	Protective gloves[1]
Body Protection	Impervious clothing[1]
Respiratory Protection	Suitable respirator

Work should always be conducted in a well-ventilated area or a fume hood.[1] An accessible safety shower and eye wash station must be available.[1]

Disposal Procedures

The primary and recommended method for the disposal of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane is through a licensed hazardous waste disposal service.[4] Do not dispose of this chemical down the drain or in regular trash.[5]

Step-by-Step Disposal Protocol

• Waste Identification and Segregation :

  • Clearly label the waste container with the chemical name: "2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane" and the associated hazards.[4]

  • If possible, use the original container for waste storage, ensuring it is in good condition and tightly sealed.[4]

  • Segregate this waste from incompatible materials such as acids, bases, and strong oxidizing agents.[5]

• Container Management :

  • Use a designated and properly labeled hazardous waste container.

  • Keep the waste container tightly closed except when adding waste.

  • Store the waste container in a cool, dry, and well-ventilated area away from heat and direct sunlight.[3]

• Contaminated Materials :

  • Any materials that have come into contact with 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, such as gloves, absorbent pads, and pipette tips, must also be treated as hazardous waste.[5]

  • Collect these solid contaminated materials in a separate, clearly labeled hazardous waste container.[5]

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company to schedule a pickup.[4][5]

  • Provide them with an accurate description of the waste, including its chemical name and quantity.

Spill Cleanup

In the event of a spill, follow these procedures:

• Evacuate non-essential personnel from the area.

• Ensure adequate ventilation.[1]

• Wearing the appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

• Collect the absorbed material and place it into a designated hazardous waste container.

• Decontaminate the spill area and any equipment used for cleanup.

• All materials used for spill cleanup must be disposed of as hazardous waste.[2]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Caption: Disposal workflow for 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

References

• 1. file.leyan.com [file.leyan.com]
• 2. vumc.org [vumc.org]
• 3. ehs.wisc.edu [ehs.wisc.edu]
• 4. solvent-recyclers.com [solvent-recyclers.com]
• 5. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

For Immediate Implementation: This guide provides essential safety protocols and operational plans for the handling and disposal of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane (CAS No. 66722-57-4), a compound utilized in various research and development applications. Strict adherence to these procedures is critical for ensuring the safety of all laboratory personnel and minimizing environmental impact.

This chemical is classified as an irritant and presents several health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. Some safety data sheets also indicate the potential for skin sensitization, germ cell mutagenicity, and carcinogenicity.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling this compound. The following table summarizes the required PPE, drawing on best practices for handling glycidyl ether and oxirane compounds.

PPE Category	Item	Specifications & Rationale
Hand Protection	Chemical-resistant gloves	Double gloving with nitrile gloves (minimum 5-mil thickness) is recommended for splash protection. There is no specific breakthrough time data available for this chemical. Therefore, it is crucial to immediately replace gloves upon any sign of contamination. For prolonged or immersive contact, consult glove manufacturer's chemical resistance guides for glycidyl ethers.
Eye & Face Protection	Safety goggles and face shield	Safety goggles with side shields are the minimum requirement. A full-face shield must be worn over safety goggles when there is a risk of splashing or when handling larger quantities.
Body Protection	Laboratory coat	A flame-retardant lab coat should be worn and fully buttoned. Ensure it is a different garment from personal clothing.
Respiratory Protection	Air-purifying respirator with organic vapor cartridges	This compound has a very low vapor pressure (3.99E-05 mmHg at 25°C), suggesting a low inhalation risk at room temperature with adequate ventilation.[1][2] However, a NIOSH-approved air-purifying respirator with organic vapor cartridges is required when heating the substance, creating aerosols, or working in poorly ventilated areas.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to minimize exposure and prevent contamination.

Pre-Experiment Preparations

• Area Designation: Designate a specific area for handling, preferably within a certified chemical fume hood.

• Emergency Equipment Check: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: Have a spill kit rated for hazardous organic compounds readily available.

• Waste Containers: Prepare clearly labeled, compatible hazardous waste containers for liquid and solid waste.

Handling Procedure

• Don PPE: Before handling, put on all required personal protective equipment as detailed in the table above.

• Work in Fume Hood: Conduct all transfers, weighing, and manipulations of the chemical inside a certified chemical fume hood to control vapor and aerosol exposure.

• Avoid Incompatible Materials: Keep the compound away from strong oxidizing agents, acids, and bases to prevent vigorous reactions.

• Controlled Dispensing: Use appropriate tools (e.g., spatulas, pipettes) to handle the material. Avoid creating dust or aerosols.

• Immediate Cleanup: Clean any minor spills immediately using an appropriate absorbent material from the spill kit.

Post-Experiment Decontamination

• Equipment Decontamination: Thoroughly decontaminate all non-disposable equipment that has come into contact with the chemical. A recommended procedure is to rinse with a suitable organic solvent (e.g., ethanol or acetone), followed by washing with soap and water. Dispose of the initial solvent rinse as hazardous waste.

• Surface Cleaning: Decontaminate the work surface within the fume hood with a suitable solvent and then soap and water.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last and disposed of as hazardous solid waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination and ensure regulatory compliance.

• Liquid Waste:

  • Collect all liquid waste containing 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Do not mix with incompatible waste streams. Specifically, keep separate from acidic or basic waste.

• Solid Waste:

  • Dispose of all contaminated disposables, including gloves, absorbent pads, and pipette tips, in a designated, sealed, and clearly labeled hazardous solid waste container.

• Empty Containers:

  • Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol).

  • Collect the rinsate as hazardous liquid waste.

  • Deface the label on the empty container before disposing of it in the regular laboratory glass waste or as directed by your institution's safety office.

• Waste Pickup:

  • Arrange for the collection of all hazardous waste by a licensed environmental disposal company, following all local and national regulations.

Experimental Workflow Diagram

Caption: Workflow for handling 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

References

• 1. chembk.com [chembk.com]
• 2. lookchem.com [lookchem.com]